Samarium-149

• CAS: 14392-34-8

Core Science & Biosynthesis

A Technical Guide to the Natural Abundance of Samarium-149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of the Samarium-149 (¹⁴⁹Sm) isotope, including its nuclear properties and the experimental methodologies used for its quantification. This document is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this stable isotope.

Introduction to Samarium-149

Samarium (Sm) is a rare-earth element with atomic number 62. Naturally occurring samarium is a composite of five stable isotopes and two with extremely long half-lives.[1] Among these, ¹⁴⁹Sm is of particular interest due to its exceptionally large neutron capture cross-section, which is approximately 42,000 barns.[2] This property makes it a significant neutron poison in nuclear reactors and a material of interest in nuclear physics research.[2] While considered stable, some sources also classify ¹⁴⁹Sm as an extremely long-lived radioisotope.[3]

Isotopic Composition of Natural Samarium

The isotopic composition of naturally occurring samarium has been precisely determined through mass spectrometry. The abundances of the seven naturally occurring isotopes are summarized in the table below.

Isotope	Mass Number (A)	Natural Abundance (%)	Stability
¹⁴⁴Sm	144	3.07 - 3.1	Stable
¹⁴⁷Sm	147	14.99 - 15.0	Radioactive (α-decay)
¹⁴⁸Sm	148	11.24 - 11.3	Radioactive (α-decay)
¹⁴⁹Sm	149	13.82	Stable
¹⁵⁰Sm	150	7.37 - 7.4	Stable
¹⁵²Sm	152	26.74 - 26.75	Stable
¹⁵⁴Sm	154	22.7 - 22.75	Stable

Data compiled from multiple sources.[1][2][4][5][6]

Nuclear Properties and Applications of Samarium-149

The most notable nuclear property of ¹⁴⁹Sm is its high thermal neutron capture cross-section. This characteristic leads to its primary applications in:

• Nuclear Reactors: As a neutron absorber, ¹⁴⁹Sm is used in control rods to manage the fission chain reaction.[2]

• Nuclear Physics Research: It is utilized in filters for polarizing thermal neutron beams.[6][7]

Experimental Determination of Natural Abundance

The precise determination of the isotopic abundance of samarium, including ¹⁴⁹Sm, is predominantly achieved through mass spectrometry techniques such as Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). These methods offer the high precision required for isotopic analysis.

Experimental Protocol: Isotopic Analysis of Samarium by TIMS

The following is a detailed protocol for the determination of samarium isotopic abundances in geological or other solid samples, adapted from established methodologies.

1. Sample Preparation and Digestion:

• A powdered sample (approximately 0.1 to 0.5 grams) is accurately weighed into a clean vial.

• The sample is dissolved using a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids at elevated temperatures (e.g., 140°C) for at least 24 hours.

• The solution is then evaporated to dryness. To ensure the removal of any organic residues, a few drops of perchloric acid (HClO₄) may be added, followed by further heating.

• The residue is subsequently refluxed multiple times with concentrated HNO₃ and finally redissolved in a known concentration of hydrochloric acid (HCl), typically 6M.

2. Chemical Separation of Samarium:

A multi-step chromatographic process is employed to isolate samarium from the sample matrix and other rare-earth elements, which can cause isobaric interferences (i.e., isotopes of different elements having the same mass).

• Step 1: Iron Removal: The sample solution is passed through an anion-exchange resin column (e.g., AG1-X8) to remove iron and other interfering elements.

• Step 2: Rare-Earth Element (REE) Isolation: The eluate from the first step, containing the REEs, is loaded onto a column with a liquid-liquid extraction resin (e.g., TRU-Spec) to separate the REEs from the bulk of the matrix elements.

• Step 3: Samarium and Neodymium Separation: A further separation is performed using a different extraction resin (e.g., DGA resin) to isolate samarium from neodymium, which has isotopes that can interfere with samarium measurements.

• Step 4: Samarium Purification: The samarium fraction is passed through the DGA resin column a second time to ensure high purity.

3. Mass Spectrometry Analysis (TIMS):

• Filament Loading: A small aliquot of the purified samarium solution is loaded onto a metal filament (typically made of rhenium) and carefully dried. An activator, such as a solution of phosphoric acid (H₃PO₄), may be added to enhance ionization.

• Ionization: The filament is heated in the mass spectrometer's ion source, causing the samarium atoms to ionize.

• Mass Separation: The generated ions are accelerated and passed through a magnetic field, which separates them based on their mass-to-charge ratio.

• Detection: The separated ion beams are collected simultaneously by multiple Faraday cup detectors, allowing for precise measurement of the isotopic ratios.

4. Data Processing and Correction:

• The raw measured ion intensities for each isotope are corrected for background noise and detector gains.

• Corrections are applied for any isobaric interferences from other elements (e.g., neodymium and gadolinium) that may not have been completely removed during chemical separation.

• The isotopic ratios are then normalized to a known, stable isotopic ratio (e.g., ¹⁴⁷Sm/¹⁵²Sm) to correct for instrumental mass fractionation.

Experimental Workflow for ¹⁴⁹Sm Abundance Determination

References

• 1. researchgate.net [researchgate.net]
• 2. High-precision Sm isotope analysis by thermal ionisation mass spectrometry for large meteorite samples (>1 g) - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00301B [pubs.rsc.org]
• 3. New loading method for high precision Sm isotope analysis of nuclear materials using thermal ionization mass spectrometry (Journal Article) | OSTI.GOV [osti.gov]
• 4. Coprecipitation as a One-Step Se Separation for Determination of Isotope Ratios Completed with Revised Uncertainty Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Samarium–neodymium dating - Wikipedia [en.wikipedia.org]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Nuclear Spin and Magnetic Moment of Samarium-149

This technical guide provides a comprehensive overview of the nuclear spin and magnetic moment of the Samarium-149 (¹⁴⁹Sm) isotope. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the nuclear properties of this element. This document summarizes key quantitative data, outlines detailed experimental methodologies used for their determination, and provides visualizations of the logical relationships between nuclear properties and measurement techniques.

Quantitative Nuclear Properties of Samarium-149

The nuclear properties of Samarium-149, including its nuclear spin, magnetic dipole moment, and electric quadrupole moment, have been determined through various high-precision experimental techniques. A summary of the accepted and experimentally determined values is presented in the tables below.

Table 1: Nuclear Spin of Samarium-149

Nuclear Property	Value (I)
Nuclear Spin	7/2

The nuclear spin of Samarium-149 is consistently reported as 7/2. This value is crucial for understanding the hyperfine structure of its atomic and molecular spectra.

Table 2: Magnetic Dipole Moment of Samarium-149

Magnetic Dipole Moment (μ) in nuclear magnetons (μN)	Experimental Method	Reference Standard
-0.6677(11)	Laser Resonance Fluorescence Spectroscopy (LRFS)	¹⁴⁷Sm
-0.6717(7)	Atomic Beam (AB)	¹⁴⁷Sm
-0.6708(10)	Collinear Fast Beam Laser Spectroscopy (CFBLS)	¹⁴⁷Sm

The magnetic dipole moment of ¹⁴⁹Sm is negative, indicating that the direction of the magnetic moment is opposite to the direction of the nuclear spin. The values obtained through different experimental techniques are in close agreement, providing a high degree of confidence in the reported measurements.

Table 3: Electric Quadrupole Moment of Samarium-149

Electric Quadrupole Moment (Q) in barns (b)	Experimental Method	Reference Standard
+0.078(8)	Laser Resonance Fluorescence Spectroscopy (LRFS)	¹⁴⁷Sm
+0.075(8)	Atomic Beam (AB)	¹⁴⁷Sm
+0.07(2)	Collinear Fast Beam Laser Spectroscopy (CFBLS)	¹⁴⁷Sm
+0.09(2)	Muonic X-ray Spectroscopy (Mu-X)	Not Specified
+0.075(2)	Atomic Beam Resonance (AB, R)	Not Specified

The positive sign of the electric quadrupole moment indicates a prolate (cigar-shaped) charge distribution of the ¹⁴⁹Sm nucleus. The consistency of the values across different methods underscores the reliability of the measurements.

Experimental Protocols for Measuring Nuclear Properties

The determination of the nuclear spin and magnetic and electric moments of ¹⁴⁹Sm relies on sophisticated experimental techniques that probe the hyperfine interactions between the nucleus and the surrounding electrons. Below are detailed methodologies for the key experiments cited.

Atomic Beam Magnetic Resonance (ABMR)

Atomic Beam Magnetic Resonance is a high-precision method used to measure the hyperfine structure of atoms, from which nuclear moments can be deduced.

Methodology:

• Atomic Beam Production: A sample of samarium is heated in an oven to produce a vapor. The atoms effuse through a small slit into a high-vacuum chamber, forming a collimated atomic beam.

• State Selection (A-Field): The atomic beam first passes through a strong, inhomogeneous magnetic field (the A-field). This field deflects the atoms based on their magnetic substate (m_J). Only atoms in a specific magnetic substate are selected to pass through a subsequent slit.

• Resonance Region (C-Field): The selected atoms then enter a region with a weak, homogeneous static magnetic field (the C-field) and a superimposed radio-frequency (RF) oscillating magnetic field. The frequency of the RF field is precisely controlled.

• State Analysis (B-Field): After the C-field, the beam passes through a second inhomogeneous magnetic field (the B-field), which has a gradient opposite to the A-field. If the RF field in the C-region has induced a transition to a different magnetic substate, the B-field will deflect these atoms away from the detector.

• Detection: A detector (e.g., a hot-wire ionizer) is placed at the end of the apparatus. A decrease in the detected beam intensity signifies that a resonance has occurred, and the frequency of this resonance corresponds to the energy difference between the hyperfine levels. By measuring the resonance frequencies at known magnetic field strengths, the hyperfine coupling constants and, consequently, the nuclear magnetic dipole moment can be determined.

Collinear Fast Beam Laser Spectroscopy (CFBLS)

Collinear Fast Beam Laser Spectroscopy is a highly sensitive and high-resolution technique for measuring the hyperfine structure of isotopes, especially for rare or radioactive species.

Methodology:

• Ion Beam Production and Acceleration: Samarium atoms are ionized and accelerated to a high kinetic energy (typically tens of keV).

• Mass Separation: The ion beam is passed through a mass separator to select the ¹⁴⁹Sm isotope.

• Collinear Laser Excitation: The fast ion beam is merged collinearly with a laser beam from a tunable laser system. The high velocity of the ions leads to a significant compression of the Doppler broadening of the spectral lines, resulting in high resolution.

• Resonance Fluorescence Detection: The laser frequency is scanned, and when it matches a transition frequency in the ¹⁴⁹Sm ions, they are excited. The subsequent fluorescence (light emitted upon de-excitation) is collected by a sensitive light detection system (e.g., photomultiplier tubes).

• Data Analysis: The fluorescence intensity is recorded as a function of the laser frequency. The resulting spectrum shows the hyperfine splitting of the atomic energy levels. By analyzing the positions of the resonance peaks, the hyperfine coupling constants (A and B) are determined. From these constants, the nuclear magnetic dipole moment (μ) and the electric quadrupole moment (Q) are calculated.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental techniques and the relationship between the measured quantities and the derived nuclear properties.

Caption: Workflow of ABMR and CFBLS for nuclear moment determination.

The diagram above illustrates the sequential steps involved in both Atomic Beam Magnetic Resonance and Collinear Fast Beam Laser Spectroscopy. The outputs of these experiments, namely the resonance frequencies and hyperfine spectra, are then used to calculate the hyperfine coupling constants, which in turn allow for the determination of the nuclear magnetic dipole and electric quadrupole moments.

Caption: Relationship between nuclear properties and experimental methods.

This diagram illustrates the logical connection between the fundamental nuclear properties of Samarium-149, the hyperfine interaction they give rise to, and the experimental techniques employed to probe this interaction and thereby measure the nuclear moments. The nuclear spin, magnetic dipole moment, and electric quadrupole moment all contribute to the hyperfine interaction. Experimental methods like ABMR, CFBLS, LRFS, and Muonic X-ray Spectroscopy are designed to precisely measure the effects of this interaction, allowing for the determination of the underlying nuclear properties.

An In-depth Technical Guide to the Decay Chain and Production of Samarium-149

For Researchers, Scientists, and Drug Development Professionals

Abstract

Samarium-149 (Sm-149) is a stable isotope of significant interest in nuclear engineering due to its remarkably high neutron absorption cross-section. Its presence in nuclear reactors as a fission product has a profound impact on reactor control and safety. This technical guide provides a comprehensive overview of the decay chain leading to the formation of Sm-149, its primary production routes, and detailed experimental protocols for its separation and purification. Quantitative data is presented in structured tables for clarity, and key processes are visualized using logical diagrams.

The Decay Chain of Samarium-149

Samarium-149 is not a direct product of nuclear fission in significant quantities.[1][2] Instead, it is primarily formed through the beta decay of its precursors, which are themselves fission products. The principal decay chain originates with the fission of heavy nuclei, such as Uranium-235 (U-235) or Plutonium-239 (Pu-239), which yields Neodymium-149 (Nd-149).

Nd-149 undergoes beta-minus (β-) decay to form Promethium-149 (Pm-149). Subsequently, Pm-149 also undergoes β- decay to produce the stable isotope Samarium-149. The decay process can be summarized as follows:

Neodymium-149 (¹⁴⁹Nd) → Promethium-149 (¹⁴⁹Pm) → Samarium-149 (¹⁴⁹Sm)

The following diagram illustrates this decay chain:

Figure 1: The beta decay chain leading to the formation of Samarium-149.

Quantitative Decay Data

The key nuclear data for the isotopes involved in the decay chain leading to Samarium-149 are summarized in the table below. This data is crucial for calculating the inventory of Sm-149 in a nuclear reactor over time.

Isotope	Half-life	Decay Mode	Q-value (MeV)	Branching Ratio
Neodymium-149 (¹⁴⁹Nd)	1.728 hours	β⁻	1.69037	100%
Promethium-149 (¹⁴⁹Pm)	53.08 hours	β⁻	1.07068[3]	100%
Samarium-149 (¹⁴⁹Sm)	Stable	-	-	-

Table 1: Nuclear decay data for the precursors of Samarium-149.

Production of Samarium-149

The primary and most significant method for the production of Samarium-149 is as a fission product within nuclear reactors.

Production as a Fission Product

During the operation of a nuclear reactor, the fission of heavy elements like U-235 and Pu-239 produces a wide range of fission products. The mass number 149 chain is one of the important fission product decay chains. The cumulative fission yield of Neodymium-149, the precursor to Sm-149, is significant.

Fissile Isotope	Neutron Energy	Cumulative Fission Yield of ¹⁴⁹Nd (%)
Uranium-235 (²³⁵U)	Thermal	1.09
Plutonium-239 (²³⁹Pu)	Thermal	1.13

Table 2: Cumulative fission product yields for Neodymium-149 from the thermal neutron-induced fission of Uranium-235 and Plutonium-239.

The direct fission yield of Sm-149 is practically zero.[1][2] Therefore, its concentration in a reactor is almost entirely dependent on the decay of its precursors.

A critical characteristic of Sm-149 is its extremely large thermal neutron capture cross-section, which is approximately 42,000 barns.[1] This high cross-section makes Sm-149 a potent neutron poison in thermal reactors, meaning it readily absorbs neutrons that could otherwise sustain the fission chain reaction. The buildup of Sm-149 after a reactor shutdown, due to the decay of the accumulated Pm-149, can significantly impact the ability to restart the reactor, a phenomenon known as "samarium poisoning."

The following diagram illustrates the production and removal pathways of Samarium-149 in a nuclear reactor environment.

Figure 2: Production and removal pathways of Samarium-149 in a nuclear reactor.

Experimental Protocols for Separation

The separation of Samarium-149, or its precursor Promethium-149, from other fission products and bulk target material is a critical step for various research and application purposes. The chemical similarity of lanthanides makes their separation challenging. Several techniques have been developed for this purpose, primarily relying on ion exchange and solvent extraction.

Separation of Promethium-149 from Irradiated Neodymium Oxide

One established method for producing Pm-149 involves the neutron irradiation of a Neodymium-148 (¹⁴⁸Nd) enriched target to produce ¹⁴⁹Nd, which then decays to ¹⁴⁹Pm. The subsequent separation of the tracer-level promethium from the bulk neodymium target is a key step.

Methodology: Extraction Chromatography

This protocol outlines a general procedure for the separation of carrier-free ¹⁴⁹Pm from an irradiated neodymium oxide (Nd₂O₃) target using extraction chromatography.

1. Target Dissolution:

• The irradiated Nd₂O₃ target is dissolved in a minimal volume of concentrated nitric acid (HNO₃). Gentle heating may be applied to facilitate dissolution.

• The resulting solution is then evaporated to near dryness and reconstituted in a dilute acid solution (e.g., 0.1 M HNO₃) to prepare it for chromatographic separation.

2. Chromatographic Separation:

• A chromatography column is packed with a suitable extraction resin. A common choice is a resin impregnated with an organophosphorus extractant, such as di-(2-ethylhexyl) phosphoric acid (HDEHP), which shows selectivity for different lanthanides.

• The dissolved target solution is loaded onto the conditioned column.

• A series of elutions with varying concentrations of a complexing agent or acid is performed to selectively separate the lanthanides. For instance, alpha-hydroxyisobutyric acid (α-HIBA) is a common eluent where the elution order is determined by the ionic radius of the lanthanides (heavier lanthanides elute first).

• Fractions are collected and analyzed for their radioactive content using gamma-ray spectrometry to identify the fractions containing the purified ¹⁴⁹Pm.

3. Quality Control:

• The radiochemical purity of the separated ¹⁴⁹Pm is assessed using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• The radionuclidic purity is determined by gamma-ray spectrometry to ensure the absence of other radioactive isotopes.

The following workflow diagram illustrates the key steps in this separation process.

Figure 3: Experimental workflow for the separation of Promethium-149 from an irradiated Neodymium Oxide target.

Conclusion

The production of Samarium-149 is intrinsically linked to the process of nuclear fission, where it arises as a stable end-product of a short-lived fission product decay chain. Its high neutron capture cross-section makes it a critical nuclide to consider in the design and operation of nuclear reactors. The ability to separate its precursor, Promethium-149, from irradiated materials is essential for various scientific studies and potential applications. The methodologies outlined in this guide provide a foundational understanding for professionals in the fields of nuclear science, radiochemistry, and related disciplines.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. nuclear-power.com [nuclear-power.com]
• 3. Isotope data for promethium-149 in the Periodic Table [periodictable.com]

In-depth Technical Guide: Thermal Neutron Capture Cross Section of Samarium-149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal neutron capture cross section of Samarium-149 (Sm-149), a crucial parameter in nuclear reactor physics and various scientific applications. This document details the quantitative data from various sources, outlines the experimental protocols for its measurement, and visualizes the key processes involved.

Introduction to Samarium-149 and its Neutron Capture Properties

Samarium-149 is a stable isotope of samarium that plays a significant role in nuclear engineering due to its exceptionally large thermal neutron capture cross section. This property makes it a potent neutron poison in nuclear reactors, meaning it readily absorbs thermal neutrons, thereby affecting the reactor's neutron economy and reactivity. The (n,γ) reaction with Sm-149 results in the formation of stable Sm-150. Understanding this cross section is paramount for accurate reactor modeling, fuel cycle analysis, and safety assessments.

Quantitative Data for Thermal Neutron Capture Cross Section of Sm-149

The thermal neutron capture cross section of Sm-149 has been extensively studied and evaluated. The values are typically reported for a neutron energy of 0.0253 eV (corresponding to a neutron velocity of 2200 m/s) and as a Maxwellian-averaged value for a thermal neutron spectrum. Below is a summary of values from prominent evaluated nuclear data libraries and experimental work.

Data Source/Library	Neutron Energy	Cross Section (barns)	Reference
JENDL-4.0	0.0253 eV	40,540	[1]
Maxwellian Average	68,350	[1]
Mughabghab (2003 Re-evaluation)	0.0253 eV	40,140 ± 600	[2]
ENDF/B-VIII.0 (via Serpent 2.2.1)	-	Utilized in simulations	[3]

Note: 1 barn = 10⁻²⁸ m²

Experimental Protocols for Cross Section Measurement

The measurement of the thermal neutron capture cross section of Sm-149 is primarily accomplished through three experimental techniques: the time-of-flight method, the pile oscillator method, and the activation method.

Time-of-Flight (TOF) Method

The time-of-flight (TOF) method is a powerful technique for measuring energy-dependent cross sections.

Methodology:

• Pulsed Neutron Source: A pulsed beam of neutrons is generated, typically through spallation or photoneutron reactions in a linear accelerator.

• Neutron Moderation: The high-energy neutrons are passed through a moderator (e.g., water or polyethylene) to produce a continuous spectrum of neutron energies, including the thermal region.

• Flight Path: The neutrons travel down a long, evacuated flight path. The time it takes for a neutron to travel this known distance is directly related to its kinetic energy.

• Sample Interaction: The neutron beam impinges on a thin, well-characterized Sm-149 sample.

• Gamma-Ray Detection: When a neutron is captured by an Sm-149 nucleus, prompt gamma-rays are emitted. These gamma-rays are detected by scintillators (e.g., NaI(Tl) or BGO) or germanium detectors placed around the sample.

• Data Acquisition: The time difference between the neutron pulse generation (start signal) and the detection of the capture gamma-ray (stop signal) is recorded. This "time-of-flight" determines the energy of the neutron that induced the capture event.

• Cross Section Calculation: The capture cross section is determined by the number of capture events detected at a specific neutron energy, normalized to the neutron fluence and the number of Sm-149 atoms in the sample.

Pile Oscillator Method

The pile oscillator method is an integral measurement technique that determines the absorption cross section by measuring the effect of a sample on the reactivity of a nuclear reactor.

Methodology:

• Sample Oscillation: A small sample of Sm-149 is periodically moved in and out of a high-neutron-flux region within a research reactor core.

• Reactivity Perturbation: The absorption of neutrons by the Sm-149 sample causes a small, periodic change in the reactor's reactivity, which in turn modulates the neutron flux.

• Neutron Flux Monitoring: Highly sensitive neutron detectors (e.g., ³He or fission chambers) placed near the oscillating sample monitor the resulting fluctuations in the neutron flux.

• Signal Analysis: The detector signal is analyzed to determine the amplitude and phase of the flux oscillation. This is often done using a lock-in amplifier or by Fourier analysis of the signal.

• Comparison with a Standard: The measured reactivity change is compared to that produced by a standard material with a well-known absorption cross section (e.g., gold or boron).

• Cross Section Determination: The absorption cross section of Sm-149 is then calculated relative to the standard, taking into account the atomic number densities of both samples.[3][4][5]

Activation Method

The activation method is a sensitive technique that determines the capture cross section by measuring the radioactivity of the product nucleus. However, for the Sm-149(n,γ)Sm-150 reaction, this method is not directly applicable for thermal cross section measurement because the product, Sm-150, is stable. The activation method is more suitable for reactions where the product nucleus is radioactive. For completeness, a general protocol for activation analysis is described below, as it is a fundamental technique in cross section measurements.[6][7][8]

Methodology:

• Sample Irradiation: A known mass of the target material is irradiated in a well-characterized thermal neutron flux for a specific duration.

• Radioactive Product Formation: Neutron capture reactions produce radioactive isotopes.

• Post-Irradiation Cooling: The sample is allowed to "cool" for a period to let short-lived interfering radioisotopes decay.

• Activity Measurement: The characteristic gamma-rays emitted from the decay of the product radioisotope are measured using a high-resolution gamma-ray spectrometer (e.g., an HPGe detector).

• Cross Section Calculation: The capture cross section is calculated from the measured activity, the irradiation time, the decay constant of the product nucleus, the neutron flux, and the number of target atoms.

Visualizations

Production of Samarium-149 in a Nuclear Reactor

In a nuclear reactor, Sm-149 is not a primary fission product but is formed through the beta decay of Neodymium-149 (Nd-149) and Promethium-149 (Pm-149).

Production pathway of Sm-149 in a nuclear reactor.

Experimental Workflow for Time-of-Flight Measurement

The following diagram illustrates the general workflow for measuring the neutron capture cross section using the time-of-flight method.

Generalized workflow for the Time-of-Flight (TOF) method.

Pile Oscillator Experimental Setup

This diagram shows a simplified representation of a pile oscillator experiment for measuring neutron absorption cross sections.

Simplified diagram of the Pile Oscillator technique.

Conclusion

The thermal neutron capture cross section of Samarium-149 is a critical parameter with significant implications for nuclear technology. Accurate determination of this value relies on sophisticated experimental techniques, including the time-of-flight, pile oscillator, and activation methods. The data from evaluated nuclear libraries provide a reliable basis for calculations, while ongoing experimental efforts continue to refine our understanding of this important nuclear reaction. This guide has provided a detailed overview of the current knowledge and methodologies related to the thermal neutron capture cross section of Sm-149, serving as a valuable resource for professionals in the field.

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. epj-conferences.org [epj-conferences.org]
• 4. Development of the pile oscillation method for the determination of integral cross section data at the AKR-2 training and research reactor | EPJ Web of Conferences [epj-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. kpfu.ru [kpfu.ru]
• 7. iris.uniroma1.it [iris.uniroma1.it]
• 8. sites.science.oregonstate.edu [sites.science.oregonstate.edu]

A Comprehensive Technical Guide to Energy-Dependent Neutron Cross Sections for Samarium-149

For Researchers, Scientists, and Drug Development Professionals

Samarium-149 (Sm-149), a stable isotope of samarium, is a significant fission product in nuclear reactors due to its exceptionally high neutron absorption cross section, particularly at thermal energies.[1][2] An accurate understanding of its energy-dependent neutron cross sections is crucial for reactor physics calculations, shielding design, and burnup credit applications.[3][4] This guide provides a detailed overview of the neutron cross sections of Sm-149, including quantitative data, experimental methodologies, and the fundamental relationships between different cross-section types.

Quantitative Neutron Cross-Section Data for Sm-149

The interaction of neutrons with Sm-149 is characterized by several types of cross sections, each representing the probability of a specific nuclear reaction. These include the total, elastic scattering, inelastic scattering, and various capture and reaction cross sections. The following tables summarize evaluated data from the JENDL-4.0 library at a temperature of 300K, providing a comprehensive overview of these interactions at different energy levels.[5]

Reaction Type (MT)	Description	0.0253 eV (Thermal)	Maxwellian Average	Resonance Integral	14-MeV	Fission Spectrum Average
1	(n,total)	40.72 kb	68.78 kb	-	5.199 b	6.763 b
2	(n,elastic)	178.8 b	424.4 b	-	2.928 b	4.243 b
4	(n,inelastic)	E-thr = 22.66 keV	-	-	269.2 mb	2.286 b
16	(n,2n)	E-thr = 5.911 MeV	-	-	1.987 b	12.49 mb
102	(n,γ)	40.54 kb	68.35 kb	3.517 kb	881.9 µb	221.6 mb
103	(n,p)	E-thr = 290.3 keV	-	-	9.181 mb	5.013 µb
107	(n,α)	31.17 mb	52.42 mb	2.873 mb	2.485 mb	13.04 µb

Table 1: Summary of key energy-dependent neutron cross sections for Sm-149. Data is sourced from the JENDL-4.0 evaluation.[5] Note: (b) = barns, (kb) = kilobarns, (mb) = millibarns, (µb) = microbarns. E-thr indicates the threshold energy for the reaction.

Energy	Total Cross Section (b)
0.0253 eV	40326
14 MeV	5.320

Table 2: Total neutron cross section of Sm-149 at thermal and high energy.[6]

Isotope	Thermal Neutron Capture Cross Section (b)	Resonance Integral (b)
Sm-149	40140 ± 600	3390 ± 200

Table 3: Thermal neutron capture cross section and resonance integral for Sm-149.[7]

Experimental Protocols for Neutron Cross-Section Measurement

The determination of neutron cross sections relies on sophisticated experimental techniques. Two primary methods are the activation technique and time-of-flight measurements.

1. Activation Technique

The activation technique is used to measure the cross sections of reactions that produce a radioactive nuclide.

• Sample Irradiation: A sample of the isotope of interest, in this case, Sm-149, is irradiated with a known neutron flux for a specific duration. For measurements at higher energies, such as 13.5 and 14.8 MeV, d-T neutron generators are often employed.[8]

• Activity Measurement: After irradiation, the sample is transferred to a detector system, typically a high-purity germanium (HPGe) detector, to measure the characteristic gamma rays emitted from the decay of the product nucleus.

• Cross-Section Calculation: The reaction cross section is then calculated based on the measured activity, the neutron flux, the number of target nuclei, and the irradiation and decay times. Monitor foils with well-known cross sections, such as Nb and Al, are often irradiated simultaneously to accurately determine the incident neutron flux.[8]

2. Time-of-Flight (TOF) Technique

The time-of-flight technique is a powerful method for measuring energy-dependent cross sections over a wide range of neutron energies.

• Pulsed Neutron Source: A pulsed beam of neutrons is produced by an accelerator, such as at the Los Alamos Neutron Science Center (LANSCE).[3][4]

• Neutron Flight Path: The neutrons travel down a long, evacuated flight path to a detector.

• Energy Determination: The energy of a neutron is determined by the time it takes to travel from the source to the detector. Faster neutrons arrive earlier, while slower neutrons arrive later.

• Transmission and Capture Measurements:

  • Total Cross Section: For total cross-section measurements, the sample is placed in the neutron beam, and the fraction of neutrons transmitted through the sample is measured as a function of neutron energy. The Device for Indirect Capture Experiments on Radionuclides (DICER) is an instrument used for such transmission measurements.[3][4]

  • Capture Cross Section: For capture cross-section measurements, the sample is placed in the center of a detector array that is sensitive to the prompt gamma rays emitted following neutron capture. The Detector for Advanced Neutron Capture Experiments (DANCE), a 4π BaF₂ array, is a prime example of such a detector.[3][4]

• Data Analysis: The measured transmission or capture yield is then used to calculate the respective cross sections as a function of neutron energy.

Theoretical Modeling

Theoretical nuclear model codes, such as EMPIRE and TALYS, are used to calculate and evaluate neutron cross sections.[8][9][10] These codes utilize various nuclear models, including the optical model, statistical model, and pre-equilibrium models, to describe the interaction of neutrons with the target nucleus over a broad energy range, typically from the keV region up to 20 MeV.[9][10] The model calculations are compared with and adjusted to available experimental data to provide a comprehensive and consistent evaluated data set.[9]

Visualizations

Caption: Workflow for Time-of-Flight Neutron Cross-Section Measurement.

Caption: Relationship between different types of neutron cross sections.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. waybuilder.net [waybuilder.net]
• 3. Study of 149Sm Capture and Total Cross Sections for Burnup Credit Applications [Slides] (Conference) | OSTI.GOV [osti.gov]
• 4. Study of 149Sm capture and total cross sections for burnup credit applications [inis.iaea.org]
• 5. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 6. ealga.mit.edu [ealga.mit.edu]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. kns.org [kns.org]
• 10. Neutron cross section evaluation on pr-141, nd-143, nd-145, sm-147 and sm-149 [inis.iaea.org]

Samarium-149 Fission Product Yield from Uranium-235: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fission product yield of Samarium-149 (Sm-149) from the neutron-induced fission of Uranium-235 (U-235). Samarium-149 is a stable isotope of significant interest in nuclear reactor physics due to its very high neutron absorption cross-section, which impacts reactor reactivity and control. This document details the production of Sm-149 through the fission process, presents quantitative yield data, outlines the experimental methodologies for its determination, and illustrates the key pathways and workflows.

Introduction to Samarium-149 as a Fission Product

Samarium-149 is primarily an indirect or cumulative fission product of Uranium-235, meaning it is not typically formed directly in the fission event itself. Instead, it is the stable end-product of a beta decay chain originating from more neutron-rich fission fragments of mass number 149. The direct fission yield of Sm-149 is exceptionally low.[1][2] The production of Sm-149 is dominated by the decay of its precursors, Neodymium-149 (Nd-149) and Promethium-149 (Pm-149).[1] Due to its large neutron capture cross-section, the concentration of Sm-149 in a nuclear reactor reaches an equilibrium that is crucial to understand for reactor operation and safety.

Quantitative Fission Yield Data

The fission product yield of a specific nuclide is dependent on the energy of the neutron inducing the fission. The following table summarizes the cumulative fission yield of Samarium-149 from the fission of Uranium-235 for thermal, fast, and high-energy (14 MeV) neutrons. The data is compiled from various evaluated nuclear data libraries and experimental measurements.

Neutron Energy	Fission Yield (%)	Uncertainty (%)	Data Source Reference
Thermal (0.0253 eV)	1.088	± 0.021	ENDF/B-VIII.0, JEFF-3.3
Fast (~2 MeV)	1.34	± 0.11	Experimental Measurements
High Energy (14 MeV)	1.55	± 0.15	Experimental Measurements

Note: The chain yield for mass 149, which ultimately leads to Sm-149, is a more commonly cited value and is closely approximated by the cumulative yield of Sm-149 due to its stability.

Experimental Protocols for Fission Yield Determination

The determination of fission product yields is a complex process that involves several stages, from sample irradiation to the final measurement of the nuclides of interest. The primary experimental techniques employed are radiochemical methods coupled with mass spectrometry or gamma-ray spectroscopy.

Radiochemical Separation

Radiochemical separation is a critical step to isolate samarium from a complex mixture of fission products and un-fissioned uranium. A typical protocol involves:

• Dissolution of the Target: The irradiated uranium target is dissolved in a suitable acid, such as nitric acid.

• Group Separation: Initial chemical procedures are used to separate groups of elements. For lanthanides like samarium, precipitation or solvent extraction techniques are common.

• Specific Element Separation: Ion-exchange chromatography or high-performance liquid chromatography (HPLC) is then used to separate samarium from other lanthanides and fission products. This is a crucial step to ensure the purity of the samarium sample for accurate measurement.

Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful technique for the precise determination of the absolute number of atoms of a specific isotope in a sample. The general procedure is as follows:

• Spiking: A known amount of a "spike" isotope (an enriched isotope of samarium, e.g., ¹⁵⁰Sm) is added to the dissolved and separated fission product sample.

• Mass Analysis: The sample is then analyzed using a mass spectrometer. The instrument separates the isotopes based on their mass-to-charge ratio.

• Isotope Ratio Measurement: The ratio of the fission product isotope (¹⁴⁹Sm) to the spike isotope is accurately measured.

• Calculation: From the known amount of the spike and the measured isotope ratio, the number of ¹⁴⁹Sm atoms in the original sample can be calculated, which is then used to determine the fission yield.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is used to identify and quantify radioactive fission products by measuring the characteristic gamma rays they emit. While stable Sm-149 itself is not directly measured by this technique, the yields of its radioactive precursors, such as Pm-149, can be determined.

• Sample Preparation: A sample of the irradiated uranium, either with or without chemical separation, is prepared for counting.

• Gamma-Ray Detection: A high-purity germanium (HPGe) detector is used to measure the gamma-ray spectrum from the sample.

• Spectrum Analysis: The resulting spectrum is analyzed to identify the characteristic photopeaks of the precursor nuclides (e.g., Pm-149). The area of these peaks is proportional to the activity of the nuclide.

• Yield Calculation: By knowing the detector efficiency, the decay constants, and the number of fissions, the cumulative yield of the precursor, and thus the chain yield for mass 149, can be determined.

Visualizations

Signaling Pathway: Decay Chain of Mass 149

The following diagram illustrates the beta decay chain for mass number 149, which leads to the formation of stable Samarium-149.

Caption: The decay chain for mass number 149 originating from U-235 fission.

Experimental Workflow for Fission Yield Measurement

This diagram outlines a generalized workflow for the experimental determination of fission product yields using radiochemical separation and mass spectrometry.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. nuclear-power.com [nuclear-power.com]

basic characteristics of Samarium-149 for nuclear physics

An In-depth Technical Guide to the Core Nuclear Characteristics of Samarium-149

Introduction

Samarium-149 (¹⁴⁹Sm) is a stable isotope of significant interest in nuclear physics and reactor technology. While it occurs naturally, its primary relevance stems from its role as a potent neutron poison in nuclear reactors. As a fission product of Uranium-235, ¹⁴⁹Sm possesses an exceptionally large thermal neutron capture cross-section, which has a profound impact on reactor core reactivity and control.[1][2] This guide provides a detailed overview of the fundamental nuclear properties of ¹⁴⁹Sm, its production and behavior in a reactor environment, and the experimental methods used to characterize its properties.

Core Nuclear Properties

Samarium-149 is observationally stable, although it is theoretically predicted to undergo alpha decay with a half-life many orders of magnitude longer than the age of the universe.[3] For all practical purposes in nuclear engineering and physics, it is treated as a stable nuclide.[1] Its key nuclear and atomic properties are summarized below.

Table 1: Core Nuclear and Atomic Properties of Samarium-149

Property	Value	Units
Atomic Number (Z)	62	-
Mass Number (A)	149	-
Neutron Number (N)	87	-
Atomic Mass	148.9171847	Da
Natural Abundance	13.82	%
Half-life	Observationally Stable	-
Spin / Parity	7/2⁻	-
Binding Energy	8.263508	MeV
Mass Excess	-77.141922	MeV
Quadrupole Moment	+0.075	b

(Data sourced from references:[4][5][6][7])

Neutron Interaction Characteristics

The most critical characteristic of ¹⁴⁹Sm in nuclear physics is its remarkably high probability of absorbing thermal neutrons. This property is quantified by its neutron capture cross-section (σ), typically measured in barns (1 barn = 10⁻²⁴ cm²). Its cross-section is significantly larger than that of most other nuclides, making it a major contributor to fission product poisoning in a reactor core.[8][9]

Table 2: Neutron Cross-Section Data for Samarium-149

Reaction Type	0.0253 eV (Thermal)	Maxwellian Average	Resonance Integral
(n, total)	40.72 kb	68.78 kb	-
(n, γ) (Capture)	40.54 kb (~41,000 b)	68.35 kb	3.517 kb
(n, elastic)	178.8 b	424.4 b	-
(n, α)	31.17 mb	52.42 mb	2.873 mb

(Data sourced from references:[8][10][11])

The enormous thermal neutron capture cross-section is attributed to a neutron capture resonance state very close to zero energy.[12] This means that low-energy neutrons are captured very efficiently.

Production and Removal in Nuclear Reactors

In a nuclear reactor, ¹⁴⁹Sm is not a significant direct fission product. Instead, it is primarily formed through the beta decay of other fission products, starting with Neodymium-149.[1][13]

The production chain is as follows:

• Neodymium-149 (¹⁴⁹Nd) is produced from the fission of ²³⁵U with a fission yield of approximately 1.09%.[1]

• ¹⁴⁹Nd undergoes beta decay with a relatively short half-life of 1.73 hours to form Promethium-149.[1][8]

• Promethium-149 (¹⁴⁹Pm) then beta decays with a much longer half-life of 53.1 hours into the stable ¹⁴⁹Sm.[1][8]

Because the half-life of ¹⁴⁹Nd is short compared to ¹⁴⁹Pm, the production of ¹⁴⁹Sm is largely governed by the decay of ¹⁴⁹Pm.[8] The primary removal mechanism for ¹⁴⁹Sm in an operating reactor is neutron capture (burnup), where it transmutes into ¹⁵⁰Sm.[13]

Caption: Production pathway of Samarium-149 from Uranium-235 fission in a nuclear reactor.

Behavior in a Nuclear Reactor Environment

The concentration of ¹⁴⁹Sm in a reactor core has significant implications for reactivity management. Its behavior differs notably from that of Xenon-135, another major neutron poison.

• During Operation: The ¹⁴⁹Sm concentration builds up until its production rate (from ¹⁴⁹Pm decay) equals its removal rate (neutron burnup). An interesting characteristic is that the equilibrium ¹⁴⁹Sm concentration is independent of the reactor's power level or neutron flux, although the time to reach equilibrium is flux-dependent.[1][8] This equilibrium is typically reached after approximately 20 days of sustained operation.[14]

• Following Shutdown: When a reactor is shut down, the neutron flux drops to near zero, halting the removal of ¹⁴⁹Sm via burnup. However, the accumulated inventory of its precursor, ¹⁴⁹Pm, continues to decay, causing the ¹⁴⁹Sm concentration to rise.[8][14] Unlike xenon, this buildup does not peak and then decrease; it slowly rises to a new, higher equilibrium level and remains there, as ¹⁴⁹Sm is stable.[14]

• During Startup: Upon restarting the reactor, the high concentration of ¹⁴⁹Sm introduces negative reactivity (a "poison" effect) that must be overcome. As the neutron flux increases, the accumulated ¹⁴⁹Sm begins to burn up, and its concentration will eventually decrease back to the normal operating equilibrium value.[8]

Caption: Logical relationship of Samarium-149 concentration changes during reactor state transitions.

Experimental Determination of Nuclear Properties

Accurate measurement of ¹⁴⁹Sm's neutron cross-sections is crucial for reactor physics calculations. Several experimental techniques are employed for this purpose.

Experimental Protocols

• Time-of-Flight (TOF) Technique: This is a primary method for measuring energy-dependent cross-sections.[15] A pulsed neutron beam is directed at a samarium sample. Neutrons of different energies travel at different speeds, so their time of arrival at a detector placed at a known distance (a "flight path") corresponds to their energy. By measuring the number of neutrons transmitted through the sample or the number of capture events (e.g., gamma rays emitted) as a function of time, the total and capture cross-sections can be determined across a wide energy range.[15][16]

• Activation Analysis: This technique is used to measure cross-sections at specific neutron energies.[17] A sample of samarium is irradiated with a well-characterized neutron flux for a known duration. The subsequent transmutation of ¹⁴⁹Sm into other isotopes can be measured by detecting the characteristic radiation emitted by the product nuclei. By knowing the neutron flux, irradiation time, and the resulting radioactivity, the reaction cross-section can be calculated.[18]

• Resonance Parameter Analysis: The detailed resonance structure in the cross-section data is analyzed using multi-level R-matrix codes like SAMMY.[15][16] This analysis involves fitting the experimental data (from TOF measurements) to theoretical models of nuclear reactions. The output provides key resonance parameters, such as resonance energies and widths, which are essential for nuclear data libraries like ENDF/B.[16][19]

Caption: Experimental workflow for determining neutron cross-sections using the Time-of-Flight method.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. Samarium - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. buyisotope.com [buyisotope.com]
• 5. Isotope data for samarium-149 in the Periodic Table [periodictable.com]
• 6. Samarium-149 | chemical isotope | Britannica [britannica.com]
• 7. Atomic Data for Samarium (Sm) [physics.nist.gov]
• 8. waybuilder.net [waybuilder.net]
• 9. canteach.candu.org [canteach.candu.org]
• 10. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 11. osti.gov [osti.gov]
• 12. youtube.com [youtube.com]
• 13. nuclear-power.com [nuclear-power.com]
• 14. Samarium-149  Response  to  Reactor  Shutdown [nuclearpowertraining.tpub.com]
• 15. hahn.ne.rpi.edu [hahn.ne.rpi.edu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. www-nds.iaea.org [www-nds.iaea.org]
• 19. kns.org [kns.org]

Preliminary Studies on Samarium-149 Neutron Absorption: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary studies on the neutron absorption characteristics of Samarium-149 (¹⁴⁹Sm). It is intended for researchers, scientists, and professionals in drug development who may utilize neutron-based techniques or require an understanding of neutron capture processes. This document summarizes key quantitative data, details common experimental protocols for measuring neutron absorption, and visualizes the relevant nuclear processes and experimental workflows.

Introduction to Samarium-149 as a Neutron Absorber

Samarium-149 is a stable isotope of samarium that exhibits a remarkably high thermal neutron absorption cross-section, making it a significant nuclide in the field of nuclear science and technology.[1] Its ability to efficiently capture neutrons has led to its use in the control rods of nuclear reactors to regulate the fission process.[2] In the context of medical and research applications, understanding the neutron absorption properties of various isotopes is crucial for techniques such as neutron activation analysis and for shielding considerations in facilities utilizing neutron sources.

The primary source of ¹⁴⁹Sm in nuclear reactors is as a fission product, primarily from the fission of Uranium-235.[1] It is not a direct fission product but results from the beta decay of Neodymium-149 (¹⁴⁹Nd) through Promethium-149 (¹⁴⁹Pm).[3] This production pathway is a key factor in its temporal concentration and impact in a neutron environment.

Quantitative Data on Neutron Absorption

The neutron absorption capacity of a nuclide is quantified by its neutron capture cross-section (σ), typically measured in units of barns (1 barn = 10⁻²⁴ cm²).[4] The cross-section is highly dependent on the energy of the incident neutron. For ¹⁴⁹Sm, the thermal neutron capture cross-section is particularly large. The following tables summarize the key quantitative data for the neutron absorption of Samarium-149 at different neutron energies.

Table 1: Thermal Neutron Cross-Section of Samarium-149

Parameter	Value	Unit	Reference
Thermal Neutron Absorption Cross-Section (at 0.0253 eV)	~40,140 - 42,000	barns	[1][5]
Total Cross-Section (at 0.0253 eV)	40,720	barns	[6]
(n,γ) Reaction Cross-Section (at 0.0253 eV)	40,540	barns	[6]
Maxwellian Averaged (n,total) Cross-Section (at 300K)	68,780	barns	[6]
Maxwellian Averaged (n,γ) Cross-Section (at 300K)	68,350	barns	[6]

Table 2: Samarium-149 Neutron Cross-Sections at Various Energies

Reaction Type	14 MeV	Fission Spectrum Average	Unit	Reference
(n,total)	5.199	6.763	barns	[6]
(n,elastic)	2.928	4.243	barns	[6]
(n,inelastic)	-	2.286	barns	[6]
(n,2n)	1.987	0.01249	barns	[6]
(n,γ)	8.819 x 10⁻⁴	0.2216	barns	[6]
(n,p)	0.009181	5.013 x 10⁻⁶	barns	[6]
(n,α)	0.002485	1.304 x 10⁻⁵	barns	[6][7]

Experimental Protocols for Neutron Cross-Section Measurement

The determination of neutron cross-sections is a fundamental experimental task in nuclear physics. The time-of-flight (TOF) technique is a widely used method for measuring energy-dependent cross-sections.[8][9] A prominent facility for such measurements is the Rensselaer Polytechnic Institute's Gaerttner LINAC (Linear Accelerator) Center.[10]

Time-of-Flight (TOF) Technique

The TOF method relies on measuring the time it takes for neutrons of a specific energy to travel a known distance.[8][9]

• Neutron Production: A pulsed beam of electrons from a linear accelerator strikes a target (e.g., tantalum), producing a burst of high-energy photons. These photons then interact with a secondary target (e.g., a photoneutron target) to generate a pulse of neutrons with a wide range of energies.[6]

• Neutron Flight Path: The neutrons travel down a long, evacuated tube called a flight path. The length of this path is precisely known.

• Timing: The time between the initial neutron pulse and the detection of a neutron at the end of the flight path is measured.

• Energy Determination: Since the distance is known, the velocity of the neutron can be calculated from the time of flight. The kinetic energy of the neutron is then determined from its velocity.

Neutron Capture and Transmission Measurements

Two primary types of measurements are performed to determine the neutron cross-sections:

• Transmission Measurement: This measures the total neutron cross-section. A neutron detector is placed at the end of the flight path, and the neutron beam is passed through a sample of the material being studied (in this case, Samarium-149). The number of neutrons that pass through the sample without interacting is compared to the number that pass through without the sample in the beam. This ratio allows for the calculation of the total probability of interaction, or the total cross-section.[10]

• Capture Measurement: This specifically measures the neutron capture cross-section. The sample is placed in the neutron beam, and detectors are positioned around the sample to detect the gamma rays emitted when a neutron is captured by a nucleus. The rate of these gamma-ray detections is proportional to the neutron capture rate, from which the capture cross-section can be derived.[10]

Experimental Setup at RPI LINAC

A typical experimental setup for measuring the neutron cross-section of ¹⁴⁹Sm at the RPI LINAC facility involves the following components:

• Neutron Source: The LINAC produces a pulsed electron beam that generates neutrons via a photoneutron target.[6]

• Sample Preparation: Metallic or liquid samples of samarium are used. For measurements of very strong resonances, dilute solutions of samarium nitrate in deuterated water (D₂O) are prepared to avoid saturation effects.[6] The samples are precisely positioned in the neutron beam.

• Detectors:

  • For Transmission Measurements: ⁶Li glass scintillation detectors are commonly used. These detectors have a high efficiency for detecting thermal neutrons.[11]

  • For Capture Measurements: A multiplicity-type capture detector, such as a 16-section sodium iodide (NaI) detector, is employed. This type of detector is designed to detect the multiple gamma rays emitted in a cascade following neutron capture.[11]

• Data Acquisition: A sophisticated data acquisition system records the time-of-flight and detector signals for each neutron event.

• Data Analysis: The collected data is analyzed using specialized nuclear data analysis software, such as the multi-level R-matrix Bayesian code SAMMY. This software fits the experimental data to theoretical models to extract the resonance parameters and cross-section values.[11]

Visualizing Nuclear Processes and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows discussed in this guide.

References

• 1. geebeeinternational.com [geebeeinternational.com]
• 2. indico.bnl.gov [indico.bnl.gov]
• 3. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 4. 6Li-Glass | Scintillation Crystal - X-Z LAB [x-zlab.com]
• 5. hahn.ne.rpi.edu [hahn.ne.rpi.edu]
• 6. R-Matrix Analysis of the Neutron-Induced Cross Sections on 143Nd and 147,149Sm Measured at LANSCE [Slides] (Conference) | OSTI.GOV [osti.gov]
• 7. Neutron Time-of-Flight Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Time-of-Flight spectroscopy - Dynamics - Techniques for ... - Neutron research - The NMI3 information portal [nmi3.eu]
• 9. The Gaerttner LINAC Center [linac.rpi.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Exploratory Research of Samarium-149 in Different Neutron Spectra

For Researchers, Scientists, and Drug Development Professionals

Introduction

Samarium-149 (Sm-149) is a stable isotope of significant interest in nuclear science and technology due to its exceptionally high neutron absorption cross-section in the thermal energy range. As a fission product, it plays a crucial role as a neutron poison in thermal nuclear reactors, impacting their reactivity and operational dynamics. Understanding the behavior of Sm-149 across different neutron spectra—thermal, epithermal, and fast—is paramount for reactor design, safety, and fuel cycle management. This technical guide provides a comprehensive overview of the nuclear properties of Sm-149, its production and depletion in various neutron environments, and the experimental methodologies used to characterize its interaction with neutrons.

Production and Depletion of Sm-149

Samarium-149 is not a direct product of nuclear fission. Instead, it is primarily formed through the beta decay of Promethium-149 (Pm-149), which itself is a decay product of Neodymium-149 (Nd-149). The decay chain is as follows:

Nd-149 (half-life: 1.728 hours) → Pm-149 (half-life: 53.08 hours) → Sm-149 (stable)[1][2]

In a nuclear reactor, the concentration of Sm-149 builds up over time, leading to a negative reactivity effect known as "samarium poisoning." The rate of its production is dependent on the fission rate and the decay constants of its precursors, while its removal is primarily through neutron capture (transmutation to Sm-150).[2]

The following diagram illustrates the production pathway of Sm-149.

Caption: Production and depletion pathway of Sm-149.

Impact of Neutron Spectrum on Sm-149

The neutron capture cross-section of a nuclide is highly dependent on the energy of the incident neutron.[3][4] This has profound implications for the behavior of Sm-149 in different types of nuclear reactors, which are characterized by their distinct neutron energy spectra.

• Thermal Reactors: These reactors utilize slow-moving thermal neutrons (energy ~0.0253 eV). Sm-149 possesses an exceptionally large absorption cross-section for thermal neutrons, on the order of 40,140 barns.[1] This makes it a potent neutron poison in thermal reactors, significantly impacting the neutron economy and requiring careful management of reactor reactivity, especially during startup and shutdown.[1][4]

• Fast Reactors: In contrast, fast reactors operate with high-energy, unmoderated neutrons (energy > 100 keV). In the fast neutron spectrum, the capture cross-section of Sm-149 is dramatically lower, typically in the range of millibarns.[5] Consequently, the poisoning effect of Sm-149 in fast reactors is considered to be minor and has a negligible impact on reactor control and operation.[3][4]

• Epithermal Reactors: The epithermal energy range (0.5 eV to 10 keV) is also of interest, particularly in the context of resonance absorption. Sm-149 exhibits several prominent resonance peaks in its capture cross-section within this energy range. The resonance integral, which is a measure of the total absorption in the epithermal region, is significant for Sm-149.

The following table summarizes the neutron capture cross-section of Sm-149 in different neutron spectra, based on data from the JENDL-4.0 library.

Neutron Spectrum	Energy Range	(n,γ) Cross-Section (barns)
Thermal (0.0253 eV)	~0.0253 eV	40,540
Maxwellian Average	Thermal Spectrum	68,350
Resonance Integral	0.5 eV - 10 MeV	3,517
Fission Spectrum Average	Fast Spectrum	0.2216
14 MeV	High-Energy Fast	0.0008819

(Data sourced from JENDL-4.0)[5]

Experimental Protocols for Cross-Section Measurement

The accurate determination of neutron cross-sections is crucial for nuclear data libraries and reactor physics calculations. Several experimental techniques are employed for this purpose.

Time-of-Flight (TOF) Method

The Time-of-Flight (TOF) method is a widely used technique for measuring energy-dependent neutron cross-sections.[6][7][8][9][10][11]

Methodology:

• Pulsed Neutron Production: A pulsed beam of neutrons is generated, typically through spallation or by bombarding a target with charged particles from an accelerator.[6]

• Neutron Flight Path: The pulsed neutrons travel down a long, evacuated flight path.

• Target Interaction: The neutrons interact with the Sm-149 sample placed at a known distance from the source.

• Detection: A detector, positioned after the sample, records the time at which neutrons arrive.

• Energy Determination: The time it takes for a neutron to travel the flight path is directly related to its kinetic energy. Faster neutrons arrive earlier than slower ones. By measuring the time-of-flight, the energy of each neutron can be precisely determined.

• Cross-Section Calculation: The transmission of neutrons through the sample (the ratio of detected neutrons with and without the sample in the beam) is used to calculate the total neutron cross-section as a function of neutron energy. Capture cross-sections can also be measured by detecting the prompt gamma rays emitted upon neutron capture.[6]

Neutron Activation Analysis (NAA)

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used to determine the elemental composition of a wide variety of materials.[12][13][14][15] It can also be employed to measure neutron capture cross-sections.

Methodology:

• Sample Irradiation: A known quantity of Sm-149 is irradiated with a well-characterized neutron flux in a nuclear reactor or from another neutron source.[13]

• Radionuclide Production: Through neutron capture, the stable Sm-149 is transmuted into the radioactive isotope Sm-150, which is also stable. However, for cross-section measurements of other isotopes, this method relies on the product being radioactive. In the case of Sm-149, this method is more suited to determining the amount of Sm-149 in a sample by observing the depletion of a co-irradiated element with a known cross-section. A variation would be to measure the production of Sm-150 through subsequent activation to Sm-151.

• Gamma-Ray Spectroscopy: After a suitable decay period, the irradiated sample is placed in front of a high-resolution gamma-ray detector (e.g., a High-Purity Germanium detector). The detector measures the energy and intensity of the gamma rays emitted by the decaying radionuclides.[13]

• Isotope Identification and Quantification: Each radionuclide emits gamma rays with characteristic energies, allowing for its identification. The intensity of the gamma rays is proportional to the amount of the radionuclide present, which in turn is related to the initial amount of the target isotope and the neutron flux.

• Cross-Section Calculation: By knowing the neutron flux, irradiation time, decay time, and the measured activity of the product nuclide, the neutron capture cross-section of the target isotope can be calculated.[15]

The following diagram illustrates a generalized workflow for neutron capture cross-section measurement.

Caption: A generalized workflow for measuring neutron capture cross-sections.

The Role of Doppler Broadening

At elevated temperatures, the thermal motion of the target nuclei (in this case, Sm-149) causes a phenomenon known as Doppler broadening of the resonance peaks in the neutron cross-section.[16][17] As the temperature increases, the resonance peaks become lower and wider. This effect is crucial in reactor physics as it influences the self-shielding of resonances and has a significant impact on the temperature coefficient of reactivity, a key parameter for reactor safety.

Conclusion

The nuclear characteristics of Samarium-149, particularly its neutron capture cross-section, are highly dependent on the neutron energy spectrum. Its profound impact as a neutron poison in thermal reactors diminishes to a negligible effect in fast reactors. The accurate measurement of its cross-sections through techniques like Time-of-Flight and Neutron Activation Analysis is essential for the validation of nuclear data libraries and the safe and efficient design and operation of nuclear reactors. Further research into the resonance structure of Sm-149 and the effects of Doppler broadening will continue to refine our understanding of this important fission product.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. Production  and  Removal  of  Samarium-149 [nuclearpowertraining.tpub.com]
• 3. waybuilder.net [waybuilder.net]
• 4. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 5. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 6. tandfonline.com [tandfonline.com]
• 7. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 8. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 9. Neutron Time-of-Flight Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The n + ¹⁴⁹Sm study with DANCE and DICER at LANSCE and abrupt changes in width distributions - DNP 2025 [archive.aps.org]
• 12. atomfizika.elte.hu [atomfizika.elte.hu]
• 13. Neutron Activation Analysis | U.S. Geological Survey [usgs.gov]
• 14. nrc.gov [nrc.gov]
• 15. barc.gov.in [barc.gov.in]
• 16. osti.gov [osti.gov]
• 17. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Samarium-149 as a Burnable Poison in Nuclear Reactors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of Samarium-149 (Sm-149) as a burnable poison in nuclear reactors. This document details the nuclear and physical properties of Sm-149, protocols for the fabrication of fuel pellets containing samarium, methods for evaluating its performance, and a comparative analysis with other burnable poisons.

Introduction to Samarium-149 as a Burnable Poison

In nuclear reactors, burnable poisons are materials with a high neutron absorption cross-section that are intentionally included in the fresh fuel. Their purpose is to control the excess reactivity of the core at the beginning of the operational cycle. As the fuel is consumed (burned up), the burnable poison is also depleted, ideally matching the rate of fuel burnout to maintain a more constant reactivity level throughout the cycle.

Samarium-149 is a stable isotope that is a significant fission product in nuclear reactors. It is also a potent neutron poison due to its exceptionally high thermal neutron absorption cross-section of approximately 42,000 barns.[1][2] This property makes it an effective material for use as a burnable poison to control initial core reactivity.

Nuclear and Physical Properties of Samarium-149

A thorough understanding of the nuclear and physical properties of Sm-149 is essential for its effective application as a burnable poison.

Nuclear Properties

The key nuclear property of Sm-149 relevant to its function as a burnable poison is its large thermal neutron absorption cross-section. This high probability of neutron capture allows it to effectively suppress excess neutrons at the beginning of a reactor's operational cycle. Sm-149 is not a direct fission product but is formed from the decay of Promethium-149 (Pm-149), which itself is a decay product of Neodymium-149 (Nd-149).[3] The formation chain is as follows:

¹⁴⁹Nd → (β⁻, 1.73 h) → ¹⁴⁹Pm → (β⁻, 53.1 h) → ¹⁴⁹Sm (stable)

Because Sm-149 is a stable isotope, it does not decay and is only removed from the core through neutron absorption (burnout) or during refueling.[3]

Physical Properties

Samarium is a rare-earth element. For use in reactor fuel, it is typically introduced in the form of samarium oxide (Sm₂O₃) due to its chemical stability at the high temperatures experienced within a reactor core. The physical properties of Sm₂O₃, such as its thermal conductivity and compatibility with uranium dioxide (UO₂), are important considerations in fuel fabrication and performance.

Data Presentation: Performance of Samarium-149

The effectiveness of a burnable poison is evaluated based on several key performance indicators. The following tables summarize the critical data for Samarium-149, providing a basis for its selection and application.

Property	Value	Unit	Reference
Thermal Neutron Absorption Cross-section	~42,000	barns	[1][2]
Fission Product Yield (Total for mass 149 chain)	~1.4	%	[1]
Isotope	Stable	-	[3]

Table 1: Nuclear Properties of Samarium-149

Burnable Poison	Initial Reactivity Worth (pcm)	Residual Reactivity Penalty at End of Cycle (pcm)	Cycle Length (Effective Full Power Days)
Samarium-149 (enriched)	Varies with loading	Lower compared to natural Sm	Can be optimized for long cycles
Natural Samarium	Varies with loading	Higher due to other isotopes	Shorter effective cycle than enriched Sm
Gadolinium-157	High	Low	Effective for long cycles
Boron-10	High	Very Low	Commonly used, well-characterized

Table 2: Comparative Performance of Burnable Poisons (Qualitative)

Experimental Protocols

This section outlines the detailed methodologies for key experiments related to the application of Samarium-149 as a burnable poison.

Protocol for Fabrication of UO₂-Sm₂O₃ Fuel Pellets

This protocol describes the laboratory-scale fabrication of uranium dioxide (UO₂) pellets containing a homogeneous mixture of samarium oxide (Sm₂O₃).

4.1.1. Materials and Equipment

• Uranium dioxide (UO₂) powder (ceramic grade)

• Samarium oxide (Sm₂O₃) powder (high purity)

• Polyvinyl alcohol (PVA) binder solution (e.g., 2 wt%)

• Zinc stearate lubricant

• Ball mill or planetary mill with zirconia grinding media

• Uniaxial hydraulic press with a hardened steel die

• Tube furnace with controlled atmosphere capabilities (e.g., Argon, Hydrogen)

• Alumina or molybdenum crucibles

• Calibrated balance

• Sieve shaker with a range of mesh sizes

4.1.2. Procedure

• Powder Preparation and Mixing:

  • Calculate the required masses of UO₂ and Sm₂O₃ powders to achieve the desired weight percentage of Sm₂O₃ in the final pellet.

  • Dry the powders in an oven at 110°C for at least 4 hours to remove any adsorbed moisture.

  • Combine the UO₂ and Sm₂O₃ powders in the ball mill. Mill the powders for a sufficient time (e.g., 4-8 hours) to ensure a homogeneous mixture.

  • Add a binder solution (e.g., PVA) to the mixed powder and continue milling for a short period to achieve uniform distribution.

  • Dry the granulated powder at a low temperature (e.g., 60-80°C) to remove the solvent from the binder.

  • Pass the dried granules through a sieve to obtain a uniform particle size distribution suitable for pressing.

  • Add a small amount of zinc stearate lubricant (e.g., 0.2-0.5 wt%) and blend gently to coat the granules.

• Uniaxial Pressing:

  • Clean the die and punches of the hydraulic press thoroughly.

  • Carefully fill the die cavity with the lubricated powder mixture.

  • Apply a uniaxial pressure (e.g., 200-400 MPa) to the powder to form a green pellet. The exact pressure will depend on the desired green density.[4]

  • Carefully eject the green pellet from the die.

• Sintering:

  • Place the green pellets in an alumina or molybdenum crucible.

  • Load the crucible into the tube furnace.

  • Purge the furnace with an inert gas (e.g., Argon) to remove any oxygen.

  • Heat the furnace to a debinding temperature (e.g., 600-800°C) and hold for a period to allow for the slow removal of the binder and lubricant.

  • Ramp up the temperature to the sintering temperature (e.g., 1650-1750°C) in a reducing atmosphere (e.g., flowing Hydrogen or a mix of Argon and Hydrogen).[5]

  • Hold at the sintering temperature for a specified duration (e.g., 4-8 hours) to allow for densification of the pellet.

  • Cool the furnace slowly to room temperature under the reducing atmosphere to prevent re-oxidation of the UO₂.

4.1.3. Quality Control

• Measure the geometric dimensions and mass of the sintered pellets to calculate their density.

• Perform ceramography to examine the microstructure, including grain size and porosity.[6]

• Use X-ray diffraction (XRD) to confirm the phase purity of the sintered pellet.

Protocol for Measuring the Reactivity Worth of Samarium-149

This protocol outlines a method for experimentally determining the reactivity worth of a Sm-149-containing fuel pellet in a research reactor. The period method is a common technique for such measurements.

4.2.1. Materials and Equipment

• Calibrated research reactor with a central experimental channel.

• Standard (reference) UO₂ fuel pellet without burnable poison.

• UO₂-Sm₂O₃ fuel pellet fabricated according to the protocol in section 4.1.

• Reactor instrumentation for measuring reactor power (neutron flux) and period.

• Remote handling tools for sample insertion and removal.

4.2.2. Procedure

• Baseline Measurement (Reference Pellet):

  • Bring the reactor to a low, stable power level (criticality) with the central experimental channel empty or containing a dummy sample.

  • Insert the standard UO₂ fuel pellet into the central experimental channel.

  • Observe the change in reactor power. The reactor will become slightly supercritical.

  • Measure the stable positive reactor period (the time it takes for the reactor power to increase by a factor of e).

  • Use the inhour equation, a known relationship between reactor period and reactivity for the specific reactor, to calculate the positive reactivity introduced by the reference pellet.

• Measurement of Sm-149 Pellet:

  • Return the reactor to its initial critical state.

  • Replace the standard UO₂ pellet with the UO₂-Sm₂O₃ pellet.

  • The reactor will likely become subcritical due to the negative reactivity of the Sm-149.

  • To measure the negative reactivity, a calibrated control rod can be withdrawn a small, known amount to bring the reactor back to critical or to a slightly supercritical state. The known reactivity worth of the control rod movement can be used to determine the negative reactivity of the Sm-149 pellet.

  • Alternatively, if the reactor becomes slightly supercritical after inserting the Sm-149 pellet (if the fissile content outweighs the poison effect at that specific loading), measure the new stable positive period and calculate the reactivity.

• Calculating the Reactivity Worth of Sm-149:

  • The reactivity worth of the Samarium-149 is the difference between the reactivity of the UO₂-Sm₂O₃ pellet and the reactivity of the standard UO₂ pellet. This provides the net negative reactivity effect of the added burnable poison.

Protocol for Post-Irradiation Examination (PIE) of UO₂-Sm₂O₃ Fuel Pellets

Post-irradiation examination is crucial for evaluating the in-reactor performance and integrity of the fuel pellets.[2][7][8]

4.3.1. Non-Destructive Examination

• Visual Inspection: Use a remote camera or periscope to visually inspect the fuel rod for any signs of cladding failure, deformation, or corrosion.

• Gamma Scanning: Measure the axial and radial distribution of fission products within the fuel pellet. This can provide information on the burnup distribution and any potential migration of volatile fission products.[7]

• Dimensional Measurement: Precisely measure the diameter and length of the fuel rod to assess any irradiation-induced swelling or creep of the cladding.[9]

4.3.2. Destructive Examination

• Fission Gas Analysis: Puncture the fuel rod in a shielded cell to collect and analyze the released fission gases. This helps determine the amount of gaseous fission products that have escaped the fuel matrix.

• Metallography/Ceramography: Cut and polish a cross-section of the fuel pellet.[7] Examine the microstructure using optical and scanning electron microscopy to assess changes in grain size, porosity, and the formation of new phases.

• Burnup Analysis: Dissolve a small sample of the fuel and use mass spectrometry to precisely measure the concentration of specific fission products (e.g., ¹⁴⁸Nd) to determine the local fuel burnup.

Visualizations

Signaling Pathways and Workflows

The following diagrams illustrate key processes related to the use of Samarium-149 as a burnable poison.

Caption: Formation and burnup chain of Samarium-149.

Caption: Workflow for UO₂-Sm₂O₃ fuel pellet fabrication.

Caption: Logical flow for reactivity worth measurement.

Conclusion

Samarium-149 is a highly effective burnable poison for controlling excess reactivity in nuclear reactors. Its large neutron absorption cross-section and formation as a stable fission product make it a reliable choice for reactor core design. The protocols outlined in these application notes provide a framework for the fabrication, testing, and evaluation of UO₂ fuel containing Sm-149. Proper implementation of these procedures will enable researchers and engineers to optimize fuel cycle lengths, improve reactor safety, and advance the development of innovative nuclear fuel designs.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. iaea.org [iaea.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. Научно-производственная фирма «Сосны» - Equipment for Pressing Mixed Uranium-Plutonium Nitride Fuel Pellets [sosnycompany.com]
• 5. inis.iaea.org [inis.iaea.org]
• 6. asn.sn [asn.sn]
• 7. www-pub.iaea.org [www-pub.iaea.org]
• 8. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 9. nsuf.inl.gov [nsuf.inl.gov]

Application Notes and Protocols for Samarium-149 in Nuclear Reactor Control Rods

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Samarium-149 (Sm-149) in the control rods of nuclear reactors. This document details the unique nuclear properties of Sm-149, its advantages and disadvantages compared to other materials, and protocols for key experiments related to its application.

Introduction to Samarium-149 as a Neutron Absorber

Samarium-149 is a stable isotope of the element samarium that plays a significant role in the operation of nuclear reactors.[1][2] Its primary application in this context is as a neutron absorber, a material that can capture free neutrons, thereby helping to control the rate of fission in the reactor core.[3][4][5] Sm-149 is notable for its exceptionally high thermal neutron absorption cross-section, making it a potent material for reactor control.[2]

Control rods are essential components of a nuclear reactor's safety and control systems.[5][6] They are movable rods containing neutron-absorbing materials that can be inserted into or withdrawn from the reactor core to regulate the neutron population and, consequently, the reactor's power output.[5][7] Samarium oxide (Sm2O3) is a form in which samarium is used as a neutron absorber in these control rods.[3][4][8]

Neutronic Properties of Samarium-149

The utility of Sm-149 in control rods stems from its nuclear properties, which are summarized in the table below.

Property	Value	Source(s)
Thermal Neutron Absorption Cross-Section	~42,000 barns	[2]
Half-life	Stable	[2]
Product of Neutron Capture	Sm-150	[9]
Thermal Neutron Absorption Cross-Section of Sm-150	~104 barns	[10]

The extremely large thermal neutron absorption cross-section of Sm-149 makes it highly effective at capturing neutrons and thus controlling the fission chain reaction. Upon capturing a neutron, Sm-149 transmutes into Samarium-150 (Sm-150), which is also a stable isotope but has a significantly lower neutron absorption cross-section.[10] This property is crucial as it means that as Sm-149 is "burned up" by neutron absorption, it is replaced by a much less absorptive isotope, leading to a predictable and stable performance over time.

Application in Control Rods: Advantages and Disadvantages

The selection of a material for control rods involves a trade-off between various properties, including neutron absorption capability, material integrity, and cost.

Advantages of Samarium-149

• High Neutron Absorption Cross-Section: Sm-149's very large thermal neutron absorption cross-section allows for effective control of the reactor's reactivity with a smaller amount of material compared to some other absorbers.[2]

• Stable Burnout Product: The transmutation of Sm-149 to Sm-150, which has a low neutron absorption cross-section, provides a stable and predictable reduction in the control rod's neutron-absorbing capability over its operational life.[10]

• No Radioactive Decay Chain: As a stable isotope, Sm-149 does not undergo radioactive decay, simplifying handling and long-term storage considerations compared to some other neutron-absorbing materials.

Disadvantages of Samarium-149

• Fission Product Poisoning: Sm-149 is also a naturally occurring fission product in uranium-fueled reactors, which can lead to a phenomenon known as "samarium poisoning," where the buildup of Sm-149 after a reactor shutdown can temporarily inhibit restart.[2] This dual role requires careful management of reactor operations.

• Cost and Availability: While not as rare as some elements, the cost of enriched Sm-149 can be a factor in its application compared to more common control rod materials like boron.

• Material Properties: The mechanical and thermal properties of samarium oxide must be carefully considered in the design and manufacturing of control rods to ensure they can withstand the harsh environment of a reactor core. Control rods are typically housed in cladding made of materials like stainless steel or zirconium alloys to protect the absorber material.[11]

Comparison with Other Control Rod Materials

Material	Key Advantages	Key Disadvantages
Boron Carbide (B4C)	High neutron absorption cross-section (from 10B), low cost, well-established technology.[7][12]	Swelling and gas release (helium) under irradiation, can be brittle.[5]
Silver-Indium-Cadmium (Ag-In-Cd)	Good mechanical properties, effective over a range of neutron energies.[7]	Lower melting point, must be clad to prevent corrosion.[7]
Hafnium	Excellent corrosion resistance, long operational life due to a chain of neutron-absorbing isotopes.	High cost and lower availability.[7]
Dysprosium Titanate	High melting point, good resistance to radiation damage.[6][12]	Less operational experience compared to other materials.

Experimental Protocols

Protocol for Measurement of Control Rod Reactivity Worth using the Rod Drop Method

This protocol describes a standard technique for determining the reactivity worth of a control rod, which is a measure of its effectiveness in changing the reactor's reactivity.

Objective: To determine the integral reactivity worth of a control rod by rapidly inserting it into a critical reactor core and measuring the subsequent change in neutron flux.

Materials and Equipment:

• Nuclear reactor operating at a low, steady-state power level (critical).

• Control rod to be tested with its drive mechanism capable of rapid insertion ("scram").

• Neutron detectors (e.g., fission chambers, ion chambers) placed in or near the reactor core.

• Data acquisition system to record the neutron detector output as a function of time with high temporal resolution.

• Software for analyzing the transient neutron flux data.

Procedure:

• Reactor Preparation:

  • Bring the reactor to a critical state at a low, stable power level. The power should be high enough to provide a good signal-to-noise ratio from the neutron detectors but low enough to ensure safety.

  • Position the control rod to be tested at its fully withdrawn (or a specific partially inserted) position.

  • Ensure all other control rods are in a fixed position to maintain criticality.

• Data Acquisition Setup:

  • Configure the data acquisition system to record the output of the neutron detectors at a high sampling rate (e.g., 1 kHz).

  • Initiate data recording to establish a baseline of the steady-state neutron flux.

• Rod Drop Execution:

  • Initiate a manual scram of the test control rod, causing it to rapidly drop into the reactor core.

  • Continue recording the neutron flux data throughout the rod drop and for a sufficient time afterward to observe the flux decay.

• Data Analysis:

  • Analyze the recorded neutron flux versus time data. The flux will exhibit a sharp decrease upon the rod drop.

  • Apply the inverse kinetics equations to the transient flux data to calculate the reactivity change caused by the rod insertion. This calculation accounts for the delayed neutron effects.

  • The calculated negative reactivity is the worth of the control rod over the distance it was inserted.

Logical Relationship of Sm-149 Production and Burnout

References

• 1. hpschapters.org [hpschapters.org]
• 2. nuclear-power.com [nuclear-power.com]
• 3. Samarium(III) oxide - Wikipedia [en.wikipedia.org]
• 4. nuclear-power.com [nuclear-power.com]
• 5. energyeducation.ca [energyeducation.ca]
• 6. Nuclear Control Rods Supplier | MG STEEL TUBES [mgpipes.com]
• 7. Control rod - Wikipedia [en.wikipedia.org]
• 8. Samarium(III) oxide, REacton™, 99.9% (REO) 25 g | Request for Quote [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. Neutron Scattering Lengths and cross sections [ncnr.nist.gov]
• 11. Control Rod Tubes for Nuclear Reactors | Nuclear Fuel Rod Tubes [superiortube.com]
• 12. The Comparison of Control Rod Materials for Advanced Fast Reactors | McMaster Journal of Engineering Physics [journals.mcmaster.ca]

Application Notes and Protocols for Polarizing Thermal Neutron Beams with Samarium-149

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Samarium-149 (Sm-149) in the polarization of thermal neutron beams. This technique is pivotal for a range of applications, including advanced materials science, magnetism studies, and structural biology, which can be relevant for drug development by enabling detailed characterization of biological macromolecules.

Introduction to Samarium-149 for Neutron Polarization

Samarium-149 is a stable isotope with an exceptionally large neutron absorption cross-section of approximately 42,000 barns for thermal neutrons.[1] This property makes it an effective material for filtering out one spin state of a neutron beam, thereby producing a polarized beam. The underlying principle relies on the spin-dependent nature of the neutron-nucleus interaction. By polarizing the Sm-149 nuclei, one can create a filter that preferentially absorbs neutrons with one spin orientation while allowing those with the opposite orientation to pass through.

The polarization of Sm-149 nuclei is achieved by cooling a samarium-containing sample to ultra-low temperatures, typically around 0.02 Kelvin, in the presence of a strong magnetic field.[2] This process, known as static nuclear polarization, aligns the nuclear spins of the Sm-149 atoms.

Principle of Operation

The interaction potential between a neutron and a nucleus is spin-dependent. For a polarized Sm-149 target, the neutron capture cross-section is significantly different for neutrons with spins parallel and anti-parallel to the nuclear polarization direction. This difference in absorption probability is the basis for the polarizing filter.

The degree of neutron beam polarization depends on the nuclear polarization of the Sm-149 target, the thickness of the target, and the neutron energy. Higher nuclear polarization and appropriate target thickness lead to higher neutron beam polarization, but also to lower transmission of the desired spin state.

Quantitative Performance Data

The performance of a Samarium-149 polarizing filter is characterized by its polarization efficiency and neutron transmission. The following tables summarize the key parameters and their typical ranges, compiled from various experimental setups.

Parameter	Value/Range	Notes
Operating Temperature	~0.02 K	Achieved using a dilution refrigerator.
Magnetic Field	3 - 7 T	Generated by a superconducting solenoid.
Sm-149 Isotopic Enrichment	>95%	Higher enrichment improves filter efficiency.
Neutron Energy Range	Thermal neutrons (< 0.1 eV)	Sm-149 has strong resonances at thermal energies.

Performance Metric	Value/Range	Factors Influencing Performance
Neutron Polarization Efficiency	70 - 95%	Dependent on Sm-149 nuclear polarization, target thickness, and neutron energy.
Neutron Transmission (desired spin state)	10 - 40%	Inversely related to polarization efficiency and target thickness.
Sm-149 Nuclear Polarization	30 - 60%	Dependent on temperature and magnetic field strength.

Experimental Protocols

Static Nuclear Polarization of Samarium-149

This protocol outlines the steps for polarizing a Sm-149 target using the static nuclear polarization method.

Materials and Equipment:

• Isotopically enriched Sm-149 sample (e.g., samarium-doped glass)

• Dilution refrigerator capable of reaching temperatures below 50 mK

• Superconducting magnet with a field strength of at least 3 T

• Neutron beamline with a thermal neutron source

• Neutron detectors and polarimeters

• Cryogenic temperature and magnetic field monitoring equipment

Procedure:

• Sample Preparation: Mount the Sm-149 sample in a sample holder compatible with the dilution refrigerator's sample environment.

• Cryostat Setup: Install the sample holder in the dilution refrigerator. Evacuate the cryostat and perform a leak check.

• Cooldown: Initiate the cooling sequence of the dilution refrigerator. This multi-stage process involves precooling with liquid nitrogen and liquid helium, followed by the operation of the dilution unit to reach the base temperature (typically < 20 mK).

• Magnetic Field Application: Once the base temperature is reached, slowly ramp up the magnetic field of the superconducting solenoid to the desired strength (e.g., 5 T).

• Thermal Equilibrium: Allow the Sm-149 sample to thermalize in the strong magnetic field at the base temperature for a sufficient period (several hours) to achieve maximum nuclear polarization. The degree of polarization is governed by the Boltzmann distribution.

• Neutron Beam Alignment: Align the neutron beam to pass through the polarized Sm-149 target.

• Polarization Measurement: Measure the polarization of the transmitted neutron beam using a neutron polarimeter.

• Data Acquisition: Collect experimental data using the polarized neutron beam.

• Shutdown: After the experiment, slowly ramp down the magnetic field. Then, warm up the dilution refrigerator according to the manufacturer's instructions.

Dynamic Nuclear Polarization (DNP) of Samarium-149 (Conceptual)

While less commonly reported for Sm-149 compared to other nuclei, Dynamic Nuclear Polarization (DNP) offers a potential route to achieving higher nuclear polarization at more accessible temperatures. DNP involves transferring the high polarization of electron spins to the nuclear spins via microwave irradiation.

Conceptual Steps:

• Sample Doping: The Sm-149 sample would be doped with a suitable paramagnetic polarizing agent.

• Cryogenic and Magnetic Environment: The sample would be placed in a cryostat at a temperature of around 1 K and in a strong magnetic field.

• Microwave Irradiation: The sample would be irradiated with microwaves at a frequency close to the electron paramagnetic resonance (EPR) frequency of the polarizing agent. This drives the transfer of polarization from the electrons to the Sm-149 nuclei.

• Polarization Buildup and Measurement: The nuclear polarization would be monitored over time until a steady state is reached. The polarized neutron beam characteristics would then be measured.

Visualizations

Logical Workflow for Neutron Polarization using Sm-149

Caption: Workflow for polarizing a thermal neutron beam using a Samarium-149 filter.

Signaling Pathway of Neutron Spin-State Filtering

Caption: Mechanism of neutron spin filtering by a polarized Samarium-149 target.

Alternative and Complementary Techniques

While Sm-149 filters are effective, other methods for polarizing thermal neutrons exist, each with its own advantages and disadvantages.

Technique	Principle	Advantages	Disadvantages
Heusler Crystals	Bragg diffraction from a ferromagnetic crystal	High polarization efficiency (>95%)	Monochromatic beam, limited to specific neutron energies
Supermirrors	Reflection from multilayers of magnetic and non-magnetic materials	Broadband polarization, can be used for "white" beams	Lower efficiency for higher energy neutrons, can increase beam divergence
³He Spin Filters	Spin-dependent absorption by polarized ³He gas	Broadband, can polarize large and divergent beams, in-line device	Requires complex optical pumping systems to polarize the ³He gas

The choice of polarization technique depends on the specific requirements of the experiment, such as the desired neutron energy spectrum, beam divergence, and required polarization efficiency.

Conclusion

The use of Samarium-149 as a polarizing filter for thermal neutron beams is a powerful technique for a wide range of scientific applications. By leveraging its large spin-dependent neutron absorption cross-section at cryogenic temperatures, researchers can produce highly polarized neutron beams. The detailed protocols and data presented in these notes provide a foundation for the implementation and optimization of this method in experimental setups. Careful consideration of the experimental parameters and a comparison with alternative techniques will ensure the selection of the most appropriate method for a given scientific investigation.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. A cryogen-free, semi-automated apparatus for bullet-dynamic nuclear polarization with improved resolution - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Sm-149 Neutron Capture Cross-Section

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental methodologies employed to measure the neutron capture cross-section of Samarium-149 (Sm-149). This isotope is of significant interest in nuclear reactor physics due to its high thermal neutron capture cross-section, which impacts reactor neutron economy.[1] The following sections detail the predominant experimental techniques, the necessary apparatus, and the protocols for data acquisition and analysis.

Introduction

Samarium-149 is a stable isotope produced as a fission product in nuclear reactors.[1][2] Its exceptionally large thermal neutron capture cross-section of approximately 40,140 barns makes it a significant neutron poison in reactor cores.[3] Accurate measurement of its neutron capture cross-section across a range of neutron energies is crucial for reactor design, safety, and fuel cycle calculations. The two primary methods for these measurements are the time-of-flight (TOF) technique and the activation method.

Experimental Methodologies

Time-of-Flight (TOF) Technique

The time-of-flight (TOF) technique is a versatile and widely used method for measuring energy-dependent neutron cross-sections.[4] It relies on determining the neutron's energy by measuring the time it takes to travel a known distance.

Experimental Protocol:

• Neutron Production: Pulsed neutron beams are generated using either a linear accelerator (LINAC) or a spallation neutron source.

  • LINAC-based production: High-energy electrons from the LINAC strike a heavy-element target (e.g., tantalum), producing bremsstrahlung gamma rays, which in turn induce photoneutron reactions, releasing neutrons.

  • Spallation Source: High-energy protons strike a heavy target (e.g., tungsten or lead), causing the ejection of a large number of neutrons.[1]

• Neutron Moderation and Collimation: The initially high-energy neutrons are passed through a moderator (e.g., water or polyethylene) to slow them down to the desired energy range. A series of collimators is then used to create a well-defined neutron beam.

• Flight Path: The pulsed neutron beam travels down a long, evacuated flight tube. The length of this path is precisely known.

• Sample Irradiation: The collimated neutron beam irradiates a sample of enriched Sm-149. The sample is typically in the form of a thin metallic foil or a compound like samarium oxide (Sm₂O₃).

• Detection of Capture Events: When a neutron is captured by a Sm-149 nucleus, the resulting excited Sm-150 nucleus de-excites by emitting prompt gamma rays. These gamma rays are detected by a scintillator-based detector, such as a Sodium Iodide (NaI(Tl)) or a Germanium (Ge) spectrometer, positioned perpendicular to the neutron beam.

• Data Acquisition: The time difference between the initial neutron pulse and the detection of the capture gamma ray is recorded. This "time-of-flight" is used to calculate the kinetic energy of the captured neutron. The number of capture events at each energy is recorded to determine the capture yield.

• Flux Measurement: The neutron flux as a function of energy is measured using a neutron detector, such as a Lithium-6 (⁶Li) glass scintillator, placed in the beamline after the sample position.

• Normalization: The measured capture yield is normalized to the incident neutron flux and the number of Sm-149 atoms in the sample. Often, a standard sample with a well-known neutron capture cross-section, such as Gold-197 (¹⁹⁷Au), is used for calibration and normalization.

Activation Method

The activation method is a sensitive technique for measuring the neutron capture cross-section at a specific neutron energy or for a particular neutron spectrum (e.g., thermal neutrons).[5][6][7]

Experimental Protocol:

• Sample Preparation: A known mass of a high-purity Sm-149 sample is prepared. Often, a monitor foil with a well-characterized activation cross-section (e.g., gold or cobalt) is irradiated simultaneously to determine the neutron flux.

• Irradiation: The Sm-149 sample and the monitor foil are placed in a stable neutron flux. This can be within a nuclear reactor for thermal neutron measurements or in a monoenergetic neutron beam produced by a particle accelerator.

• Post-Irradiation Measurement: After a specific irradiation time, the sample is removed from the neutron flux. The neutron capture reaction on Sm-149 produces the stable isotope Sm-150, so direct gamma counting of the product is not possible. However, if a different samarium isotope is being investigated, the induced radioactivity of the product nucleus is measured using a high-resolution gamma-ray spectrometer (e.g., a High-Purity Germanium - HPGe detector). For Sm-149, this method is less direct and often relies on measuring the change in isotopic composition or using a double capture technique.

• Data Analysis: The neutron capture cross-section is calculated from the induced activity (if applicable), the irradiation time, the neutron flux (determined from the monitor foil), and the number of target nuclei.

Data Presentation

The following table summarizes key quantitative data for the Sm-149 neutron capture cross-section.

Parameter	Value	Reference
Thermal Neutron Capture Cross-Section (0.0253 eV)	40140 ± 600 barns	[3]
Maxwellian Averaged Cross-Section (300 K)	68.35 kilobarns	[8]
Resonance Integral	3390 ± 200 barns	[3]
Westcott g-factor	1.7102	[3]

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the Time-of-Flight and Activation methods for measuring the Sm-149 neutron capture cross-section.

References

• 1. researchgate.net [researchgate.net]
• 2. [2204.04345] Neutron capture measurement and resonance parameter analysis of natSm [arxiv.org]
• 3. osti.gov [osti.gov]
• 4. osti.gov [osti.gov]
• 5. Neutron capture cross section measurements by the activation method at the n_TOF NEAR station [didaktorika.gr]
• 6. [1903.03339] The activation method for cross section measurements in nuclear astrophysics [arxiv.org]
• 7. epj-conferences.org [epj-conferences.org]
• 8. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

Application Notes and Protocols for the Safe Handling of Samarium-149 Oxide

For Researchers, Scientists, and Drug Development Professionals

These protocols provide comprehensive guidelines for the safe handling of Samarium-149 oxide (Sm₂O₃), a material of interest in various research and development applications, including nuclear research and medicine. Due to the isotopic composition of commercially available samarium oxide, these protocols address both the chemical hazards inherent to the material and the potential radiological hazards that may arise from neutron activation of various samarium isotopes.

Section 1: Chemical Safety and Handling

Samarium-149 oxide is a stable, solid material. The primary chemical hazards are associated with inhalation and ingestion of the powder. The following protocols are based on standard laboratory safety practices for handling chemical powders.

Personal Protective Equipment (PPE)

A minimum of the following PPE should be worn at all times when handling Samarium-149 oxide powder:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Nitrile or latex gloves.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95 respirator or higher is recommended.

Engineering Controls

• Ventilation: All handling of Samarium-149 oxide powder that could generate dust should be performed in a well-ventilated area, preferably within a chemical fume hood.

• Containment: Use of a glove box is recommended for procedures involving larger quantities of the powder or when fine particulates are expected.

General Handling Procedures

• Avoid inhalation of dust.

• Prevent contact with skin and eyes.

• Use dedicated tools and equipment for handling the powder to prevent cross-contamination.

• Clean work surfaces thoroughly after each use with a damp cloth to avoid generating airborne dust.

Storage

• Store Samarium-149 oxide in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as strong acids.

Spill and Emergency Procedures

• Minor Spills: Carefully sweep or vacuum the spilled material. Avoid creating dust. Place the collected material in a sealed container for disposal.

• Major Spills: Evacuate the area and prevent entry. If safe to do so, cover the spill with a damp absorbent material to prevent dust from becoming airborne. Contact your institution's environmental health and safety department for guidance on cleanup and disposal.

• In case of skin contact: Immediately wash the affected area with soap and water.

• In case of eye contact: Flush the eyes with copious amounts of water for at least 15 minutes.

• In case of inhalation: Move to fresh air.

• In case of ingestion: Rinse the mouth with water.

In all cases of exposure, seek medical attention.

Section 2: Radiological Safety and Handling

While Samarium-149 is a stable isotope, it possesses a very high thermal neutron capture cross-section. This means it readily absorbs thermal neutrons, transmuting into the stable isotope Samarium-150. The primary radiological concern arises from the potential presence of other stable samarium isotopes in the material, which can become radioactive upon neutron activation.

Potential for Neutron Activation

If Samarium-149 oxide is to be used in an environment where it will be exposed to a neutron flux (e.g., near a nuclear reactor or other neutron source), the following activation products may be formed from other samarium isotopes present in the material:

Isotope	Natural Abundance (%)[1]	Neutron Capture Product	Half-Life of Product[2][3][4]	Decay Mode of Product[3][5]	Key Emissions of Product[3][5][6][7]
¹⁴⁴Sm	3.08	¹⁴⁵Sm	340 days	Electron Capture	X-rays
¹⁴⁷Sm	15.00	¹⁴⁸Sm	Stable	-	-
¹⁴⁸Sm	11.25	¹⁴⁹Sm	Stable	-	-
¹⁴⁹Sm	13.82	¹⁵⁰Sm	Stable	-	-
¹⁵⁰Sm	7.37	¹⁵¹Sm	90 years	Beta (β⁻)	Max β⁻: 0.077 MeV[3], Low-energy γ: ~0.022 MeV[8]
¹⁵²Sm	26.74	¹⁵³Sm	46.3 hours	Beta (β⁻) & Gamma (γ)	Max β⁻: 0.808 MeV[9], γ: 0.103 MeV[5][6]
¹⁵⁴Sm	22.74	¹⁵⁵Sm	22.3 minutes	Beta (β⁻) & Gamma (γ)	Max β⁻: 1.5 MeV, γ: 0.104 MeV, 0.244 MeV

Radiological Hazards of Activation Products

• Samarium-151 (¹⁵¹Sm): Emits low-energy beta particles.[2][3] This presents a primary internal hazard if inhaled or ingested. The external radiation hazard is low due to the low energy of the beta particles.[2]

• Samarium-153 (¹⁵³Sm): Emits both beta particles and gamma rays.[5][6] This presents both an internal and an external radiation hazard. The beta particles are a localized hazard, while the gamma rays are more penetrating and require shielding.

Protocols for Handling Neutron-Activated Samarium-149 Oxide

If there is a potential for neutron activation, the following additional safety protocols must be implemented, adhering to the principles of ALARA (As Low As Reasonably Achievable) .[10][11][12][13][14]

• Time: Minimize the time spent working with the activated material.

• Distance: Maximize the distance from the activated material. Use tongs or other remote handling tools whenever possible.

• Shielding: Use appropriate shielding to reduce radiation exposure.

In addition to the chemical safety PPE, the following may be required:

• Dosimetry: Wear whole-body and extremity dosimeters to monitor radiation dose.

• Lead Aprons: May be used to reduce exposure to gamma radiation, although their effectiveness against the 0.103 MeV gamma from ¹⁵³Sm should be evaluated for the specific activity.

• Shielding:

  • Beta Shielding: Acrylic or other low-Z materials should be used to shield the high-energy beta particles from ¹⁵³Sm to minimize the production of bremsstrahlung (secondary X-rays).

  • Gamma Shielding: Lead or other high-Z materials should be used to shield the gamma rays from ¹⁵³Sm. The thickness of the shielding will depend on the activity of the material.

• Containment: Work with activated Samarium-149 oxide should be conducted in a designated radiological work area, preferably within a shielded hot cell or a glove box with appropriate shielding.

• Monitoring: Use a survey meter (e.g., a Geiger-Müller counter) to monitor for contamination and radiation fields.

• All waste generated from handling activated Samarium-149 oxide must be treated as radioactive waste.

• Segregate waste based on its physical form (solid, liquid) and radionuclide content.

• Follow your institution's and local regulations for the disposal of radioactive waste.

Section 3: Experimental Workflow

The following diagram illustrates the general workflow for handling Samarium-149 oxide, incorporating decision points for radiological safety.

General workflow for handling Samarium-149 oxide.

Section 4: Hazard Mitigation Pathway

The following diagram illustrates the logical relationships between the potential hazards of Samarium-149 oxide and the corresponding safety measures.

Logical pathway for mitigating hazards of Samarium-149 oxide.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. hpschapters.org [hpschapters.org]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 4. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 5. 153Sm [prismap.eu]
• 6. radiopaedia.org [radiopaedia.org]
• 7. ias.ac.in [ias.ac.in]
• 8. Table of gamma rays [atom.kaeri.re.kr]
• 9. Samarium (153Sm) lexidronam - Wikipedia [en.wikipedia.org]
• 10. 7 ALARA Principles For Reducing Radiation Exposure [blog.universalmedicalinc.com]
• 11. barriertechnologies.com [barriertechnologies.com]
• 12. flukebiomedical.com [flukebiomedical.com]
• 13. iem-inc.com [iem-inc.com]
• 14. Guidelines for ALARA – As Low As Reasonably Achievable | Radiation and Your Health | CDC [cdc.gov]

Application Notes and Protocols for the Isotopic Enrichment of Samarium-149

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the isotopic enrichment of Samarium-149 (¹⁴⁹Sm), an isotope of significant interest in nuclear applications and medical research. The primary techniques covered are Atomic Vapor Laser Isotope Separation (AVLIS) and Electromagnetic Isotope Separation (EMIS). An overview of plasma-based separation methods is also included. This guide offers theoretical background, experimental protocols, and data presentation to assist researchers in understanding and implementing these advanced separation technologies.

Introduction

Samarium-149 (¹⁴⁹Sm) is a stable isotope with a high neutron capture cross-section, making it a crucial material in the nuclear industry for control rods and as a burnable poison.[1][2] Its unique nuclear properties also make it a subject of interest in various research applications. The natural abundance of ¹⁴⁹Sm is approximately 13.82%.[2][3] For many advanced applications, enrichment of ¹⁴⁹Sm to higher isotopic concentrations is necessary. This document outlines the primary methods for achieving this enrichment.

Isotopic Enrichment Techniques

Several techniques can be employed for the isotopic enrichment of samarium. The most prominent and technologically mature methods are Atomic Vapor Laser Isotope Separation (AVLIS) and Electromagnetic Isotope Separation (EMIS). Plasma-based methods also show promise but are generally at an earlier stage of development for lanthanide separation.

Atomic Vapor Laser Isotope Separation (AVLIS)

AVLIS is a highly selective method that utilizes the subtle differences in the absorption spectra of isotopes.[4] The process involves the selective photoionization of the desired isotope (¹⁴⁹Sm) from a vapor of natural samarium, followed by the collection of the ionized atoms.[5]

Principle: The underlying principle of AVLIS is the isotope shift in atomic energy levels. Due to differences in nuclear mass and volume, the energy levels of electrons in ¹⁴⁹Sm are slightly shifted compared to other samarium isotopes.[6] By using precisely tuned lasers, it is possible to excite and ionize only the ¹⁴⁹Sm atoms.[7]

A multi-step photoionization scheme is typically employed to enhance selectivity and efficiency. This involves:

• Excitation: One or more lasers are tuned to wavelengths that are resonantly absorbed by ¹⁴⁹Sm, elevating its electrons to an excited state.

• Ionization: Another laser provides the energy to ionize the excited ¹⁴⁹Sm atoms, creating ¹⁴⁹Sm⁺ ions.

• Collection: The positively charged ¹⁴⁹Sm⁺ ions are then extracted from the neutral atomic vapor using an electrostatic field and collected on a charged plate.[8]

Recent research has identified specific photoionization schemes for the selective enrichment of odd-numbered samarium isotopes like ¹⁴⁹Sm.[7]

Electromagnetic Isotope Separation (EMIS)

EMIS, historically performed using devices called calutrons, is a robust and versatile method for separating isotopes of almost all elements.[9][10] This technique separates isotopes based on their mass-to-charge ratio.

Principle: The process involves the following steps:

• Vaporization and Ionization: A sample of natural samarium is vaporized and then ionized in an ion source to create a beam of samarium ions.

• Acceleration: The ions are accelerated by a high-voltage electric field.

• Magnetic Deflection: The accelerated ion beam is passed through a strong magnetic field, which deflects the ions into circular paths. The radius of curvature of each ion's path is dependent on its mass-to-charge ratio.

• Collection: Since ¹⁴⁹Sm ions have a different mass than other samarium isotopes, they will follow a slightly different trajectory. Collectors are strategically placed to intercept the separated isotopic beams.[11]

Plasma-Based Separation

Plasma-based methods, such as the plasma centrifuge and ion cyclotron resonance, offer potential advantages in terms of throughput and efficiency.[12][13]

Principle:

• Plasma Centrifuge: In a plasma centrifuge, a rotating plasma column is created. The centrifugal forces acting on the plasma ions cause the heavier isotopes to move towards the periphery of the column, while the lighter isotopes remain closer to the center, allowing for their separation.[14][15]

• Ion Cyclotron Resonance (ICR): This method utilizes a magnetic field to cause ions to move in circular orbits at their specific cyclotron frequency, which is dependent on their mass-to-charge ratio. By applying an oscillating electric field at the resonant frequency of ¹⁴⁹Sm⁺, these ions can be selectively energized, increasing their orbital radius and allowing for their separation from other isotopes.[16][17]

Quantitative Data

The following table summarizes the key performance parameters for the different enrichment techniques. It should be noted that specific quantitative data for ¹⁴⁹Sm enrichment is limited in publicly available literature; therefore, some values are based on performance with similar lanthanide isotopes.

Technique	Parameter	Reported/Expected Value	Reference
AVLIS	Selectivity	High (>95% for ¹⁵²Sm)	[7]
Enrichment Factor	Potentially very high in a single stage	[18]
Throughput	Dependent on laser power and repetition rate	[19]
EMIS	Separation Factor	High	[13]
Enrichment Level	High purity achievable	[20]
Throughput	Generally lower than AVLIS for large quantities	[10]
Plasma Centrifuge	Enrichment Factor	Can be significant	[12]
Throughput	Potentially high	[14]

Experimental Protocols

Protocol for AVLIS of Samarium-149

This protocol describes a laboratory-scale setup for the selective photoionization and enrichment of ¹⁴⁹Sm.

Materials and Equipment:

• Vacuum chamber

• Samarium metal (natural isotopic abundance)

• High-temperature oven or electron beam evaporator for vaporization[21]

• Tunable dye lasers (or other narrow-linewidth tunable lasers)

• Pump laser (e.g., Nd:YAG or copper vapor laser)[22]

• Time-of-flight mass spectrometer (TOF-MS) for analysis[19]

• Ion collection plates with a high-voltage power supply

• Wavelength meter and power meters

Methodology:

• Vapor Generation:

  • Place a sample of natural samarium metal in the oven within the vacuum chamber.

  • Evacuate the chamber to a high vacuum (e.g., 10⁻⁶ Torr).

  • Heat the oven to a temperature sufficient to generate a stable atomic beam of samarium (typically >1000 K).[19]

• Laser Setup and Tuning:

  • Based on spectroscopic data for ¹⁴⁹Sm, determine the optimal multi-step photoionization scheme. A potential scheme for odd isotopes involves a three-step process.[7]

  • Step 1 (Excitation): Tune the first laser to a wavelength that selectively excites ¹⁴⁹Sm from its ground state to an intermediate energy level. The isotope shifts for samarium transitions are on the order of GHz.[6][23]

  • Step 2 (Excitation): Tune a second laser to further excite the ¹⁴⁹Sm atoms from the intermediate level to a higher energy state.

  • Step 3 (Ionization): Tune a third laser to a wavelength that provides sufficient energy to ionize the excited ¹⁴⁹Sm atoms, promoting them to the continuum.

  • Precisely monitor and control the laser wavelengths using a wavelength meter.

• Photoionization:

  • Direct the co-propagating laser beams through the atomic samarium vapor.

  • Ensure temporal and spatial overlap of the laser pulses to maximize ionization efficiency.

• Ion Extraction and Collection:

  • Apply a high voltage to the ion collection plates to create an electric field that extracts the positively charged ¹⁴⁹Sm⁺ ions from the atomic beam.

  • The ¹⁴⁹Sm⁺ ions will be accelerated towards and deposited on the negatively biased collector plate.

• Analysis:

  • Use the TOF-MS to analyze the isotopic composition of the collected material to determine the enrichment factor.

  • The TOF-MS can also be used to monitor the photoionization process in real-time by detecting the created ions.[19]

Protocol for EMIS of Samarium-149

This protocol outlines the general procedure for enriching ¹⁴⁹Sm using an electromagnetic isotope separator.

Materials and Equipment:

• Electromagnetic isotope separator (Calutron-type)[9]

• Ion source (e.g., Freeman type) suitable for lanthanides[20]

• High-voltage power supply for acceleration

• High-current power supply for the magnet

• Collector pockets for each isotope

• Samarium compound as feed material (e.g., SmCl₃)

Methodology:

• Ion Source Preparation and Operation:

  • Load the samarium compound into the ion source.

  • Heat the ion source to vaporize the feed material.

  • Generate a plasma within the ion source to ionize the samarium vapor. This is typically achieved through an arc discharge.

  • Optimize ion source parameters (temperature, arc voltage, filament current) to produce a stable and intense beam of Sm⁺ ions.

• Ion Beam Acceleration and Focusing:

  • Apply a high negative potential (tens of kV) to the extraction electrode to accelerate the Sm⁺ ions out of the ion source.

  • Use electrostatic lenses to shape and focus the ion beam.

• Isotope Separation:

  • Energize the large electromagnet to create a uniform and stable magnetic field perpendicular to the ion beam's direction of travel.

  • The magnetic field will bend the path of the ions. The radius of curvature for ¹⁴⁹Sm⁺ will be smaller than that of the heavier isotopes and larger than that of the lighter isotopes.

• Collection:

  • Position the collector pockets at the focal plane of the separator, where the beams of the different isotopes are spatially separated.

  • Each pocket is designed to intercept a specific isotopic beam.

  • Run the separator for a sufficient duration to collect the desired amount of enriched ¹⁴⁹Sm.

• Product Recovery and Purification:

  • After the separation run, carefully remove the collector pockets from the separator.

  • Chemically process the material collected in the ¹⁴⁹Sm pocket to recover the enriched isotope and purify it from any contaminants from the collector material.

Visualizations

Signaling Pathways and Workflows

Conclusion

The isotopic enrichment of Samarium-149 is a challenging but feasible process with significant implications for nuclear technology and scientific research. AVLIS offers high selectivity and the potential for high throughput, while EMIS is a well-established, versatile method capable of producing high-purity isotopes. The choice of technique depends on the specific requirements of the application, including the desired enrichment level, quantity of material needed, and available resources. The protocols and data provided in this document serve as a comprehensive guide for researchers venturing into this specialized field. Further research and development, particularly in plasma-based methods, may offer even more efficient and cost-effective solutions for ¹⁴⁹Sm enrichment in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. WebElements Periodic Table » Samarium » isotope data [webelements.com]
• 3. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 4. Application of resonance ionization mass spectrometry (RIMS) for identification of isotope selective photoionization scheme of samarium (152Sm) [inis.iaea.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Calutron - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. indico.psi.ch [indico.psi.ch]
• 12. researchgate.net [researchgate.net]
• 13. inis.iaea.org [inis.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Ion cyclotron resonance - Wikipedia [en.wikipedia.org]
• 17. Isotope Separation by Ion Cyclotron Resonance Acceleration [physics.ucla.edu]
• 18. ntrs.nasa.gov [ntrs.nasa.gov]
• 19. Observation of new even-parity states of Sm i by resonance ionization mass spectrometry [opg.optica.org]
• 20. indico.fnal.gov [indico.fnal.gov]
• 21. The South Korean Laser Isotope Separation Experience | ISIS Reports | Institute For Science And International Security [isis-online.org]
• 22. en-wikipedia--on--ipfs-org.ipns.dweb.link [en-wikipedia--on--ipfs-org.ipns.dweb.link]
• 23. royalsocietypublishing.org [royalsocietypublishing.org]

Application Notes and Protocols for Samarium-149 in Neutron Shielding and Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Samarium-149 (¹⁴⁹Sm) for neutron shielding and absorption applications. This document includes key data, experimental protocols, and logical workflows to guide researchers in utilizing the unique properties of this isotope.

Introduction to Samarium-149 as a Neutron Absorber

Samarium-149 is a stable isotope of samarium that plays a significant role in nuclear applications due to its exceptionally high thermal neutron absorption cross-section.[1][2] It is a potent neutron poison, meaning it readily captures neutrons, thereby controlling or inhibiting nuclear chain reactions.[3][4] This characteristic makes it a valuable material for control rods in nuclear reactors and a critical factor to consider in reactor physics and operations.[4][5][6]

Naturally occurring samarium contains approximately 14% ¹⁴⁹Sm.[4][7] In nuclear reactors, ¹⁴⁹Sm is also a fission product, primarily formed from the decay of Neodymium-149.[1][7][8] Its concentration and impact on reactor reactivity are crucial considerations during reactor operation and shutdown.[1][7]

Quantitative Data for Neutron Absorption

The effectiveness of a neutron absorber is quantified by its neutron absorption cross-section, typically measured in barns (1 barn = 10⁻²⁴ cm²). Samarium-149 exhibits a remarkably high cross-section for thermal neutrons.

Property	Value	Reference
Thermal Neutron Absorption Cross-section	~41,000 - 42,000 barns	[1][5][7]
Natural Abundance of ¹⁴⁹Sm	13.82%	[7]
Fission Yield (from ²³⁵U)	~1.08%	[7]

For comparison, the following table presents the thermal neutron absorption cross-sections of other common neutron absorbing materials.

Material	Isotope of Interest	Thermal Neutron Absorption Cross-section (barns)
Samarium	¹⁴⁹Sm	~41,000 - 42,000
Gadolinium	¹⁵⁷Gd	~259,000
Cadmium	¹¹³Cd	~20,600
Boron	¹⁰B	~3,840
Europium	¹⁵¹Eu	~9,200
Dysprosium	¹⁶⁴Dy	~2,700

Signaling Pathway: Production of Samarium-149 in a Nuclear Reactor

The primary pathway for the production of Samarium-149 in a nuclear reactor is through the beta decay of fission products. The following diagram illustrates this decay chain.

Production Pathway of Samarium-149

Experimental Protocols for Neutron Absorption and Shielding Studies

The following protocols outline methodologies for characterizing the neutron absorption and shielding properties of materials containing Samarium-149.

Protocol 1: Measurement of Thermal Neutron Absorption Cross-Section using the Transmission Method

This protocol describes the fundamental steps to measure the total thermal neutron cross-section of a samarium-containing sample.

Objective: To determine the thermal neutron absorption cross-section of a sample.

Materials and Equipment:

• A well-collimated thermal neutron source (e.g., from a research reactor or a moderated isotopic source).

• Neutron detector (e.g., ³He or BF₃ proportional counter).

• Sample holder.

• Samarium-containing sample of known thickness and isotopic composition.

• Data acquisition system.

• Cadmium sheet (for filtering out thermal neutrons to measure background).

Experimental Workflow Diagram:

References

• 1. waybuilder.net [waybuilder.net]
• 2. canteach.candu.org [canteach.candu.org]
• 3. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 4. hpschapters.org [hpschapters.org]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. nuclear-power.com [nuclear-power.com]
• 8. nuclear-power.com [nuclear-power.com]

Application of Samarium-149 in Solid-State Laser Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of samarium, with a focus on the isotope Sm-149, in the field of solid-state laser research. The primary application of samarium-doped materials in this context is the suppression of parasitic oscillations, a critical factor in the development of high-power laser systems. While the specific use of isotopically pure Sm-149 is not widely documented in mainstream solid-state laser applications, the inherent properties of the samarium ion (Sm³⁺) are leveraged for this purpose. This document details the underlying principles, experimental protocols, and relevant data.

Introduction to Parasitic Oscillation in Solid-State Lasers

In high-gain solid-state laser systems, such as those employing Nd:YAG crystals, the gain medium can act as an amplifier for spontaneously emitted photons. This phenomenon, known as Amplified Spontaneous Emission (ASE), can lead to parasitic oscillations. These are unwanted lasing actions within the gain medium that do not contribute to the main laser beam. Parasitic oscillations deplete the stored energy in the gain medium, thereby reducing the efficiency, limiting the achievable output power, and potentially causing damage to the laser components.

Samarium-doped materials, particularly Samarium-doped Yttrium Aluminum Garnet (Sm:YAG) and samarium-doped glasses, have emerged as effective suppressors of parasitic oscillations. The trivalent samarium ion (Sm³⁺) exhibits strong absorption at key parasitic wavelengths, most notably around 1064 nm, which is the primary emission wavelength of Nd:YAG lasers. By incorporating Sm³⁺-doped components into the laser cavity, these parasitic emissions are absorbed before they can be significantly amplified.

While Sm-149 is a stable isotope of samarium with a natural abundance of approximately 13.8%, its specific application in solid-state lasers is not well-differentiated from that of natural samarium in the existing literature.[1] The primary benefit for parasitic oscillation suppression stems from the electronic energy level structure of the Sm³⁺ ion, a property shared across all its isotopes. The notable characteristic of Sm-149 is its exceptionally high thermal neutron absorption cross-section, which is a critical property for its use as a neutron poison in nuclear reactors.[2] However, this nuclear property does not have a direct, documented application in conventional solid-state laser systems, which are photon-based. Therefore, the information presented herein pertains to the use of samarium (Sm³⁺) in general, as is common practice in the field.

Data Presentation: Spectroscopic Properties of Sm³⁺ in Laser Host Materials

The effectiveness of Sm³⁺ in suppressing parasitic oscillations is dictated by its spectroscopic properties in the host material. The following tables summarize key quantitative data for Sm³⁺ in YAG and various glass matrices.

Table 1: Absorption and Emission Properties of Sm³⁺ in YAG

Property	Value	Wavelength (nm)	Reference
Absorption Cross-Section	~2.9 cm⁻¹ (for 5 at.% Sm)	1064	[3]
Major Absorption Bands	6H₅/₂ → various excited states	300 - 500	[4]
Major Emission Transitions	⁴G₅/₂ → ⁶H₅/₂	~570	[5]
⁴G₅/₂ → ⁶H₇/₂	~617	[5]
⁴G₅/₂ → ⁶H₉/₂	~650	[5]
Fluorescence Lifetime (⁴G₅/₂ level)	4.9 ms	-	[6]

Table 2: Spectroscopic Properties of Sm³⁺ in Various Glass Hosts

Host Material	Property	Value	Wavelength (nm)	Reference
Chlorofluoro Borate Glass	Stimulated Emission Cross-Section (σₚ)	7.68 x 10⁻²² cm²	601	[7]
Bismuth Boro-tellurite Glass	Peak Stimulated Emission Cross-Section (σₚ)	Varies with composition	~645	[8]
Tellurite Glass	Stimulated Emission Cross-Section	1.09 x 10⁻²⁰ cm²	-	[9]
Phosphate Glass	Judd-Ofelt Intensity Parameters (Ω₂, Ω₄, Ω₆)	Host dependent	-	[10]

Mandatory Visualization

The following diagrams illustrate the logical workflow for evaluating parasitic oscillation suppression and the mechanism by which Sm³⁺-doping achieves this.

Caption: Workflow for evaluating Sm-doping on parasitic oscillation.

Caption: How Sm³⁺-doping suppresses parasitic oscillations.

Experimental Protocols

The following protocols provide a generalized methodology for preparing Sm³⁺-doped materials and evaluating their effectiveness in suppressing parasitic oscillations in a solid-state laser system.

Protocol 1: Preparation of Sm:YAG Ceramic by Solid-State Reaction

This protocol outlines the synthesis of a Sm:YAG ceramic which can be used as a cladding material for a Nd:YAG gain medium.

Materials:

• High-purity Y₂O₃ powder

• High-purity Al₂O₃ powder

• High-purity Sm₂O₃ powder

• Deionized water

• Ethanol

• Ball mill

• Drying oven

• Calcination furnace

• Hydraulic press

• Sintering furnace (vacuum or hydrogen atmosphere)

Procedure:

• Powder Preparation: Calculate the stoichiometric amounts of Y₂O₃, Al₂O₃, and Sm₂O₃ powders required to achieve the desired samarium doping concentration (e.g., 1-5 at.%).

• Milling: Place the calculated amounts of powders into a ball mill with ethanol as the milling medium. Mill for 12-24 hours to ensure homogeneous mixing and particle size reduction.

• Drying: Dry the milled slurry in an oven at 80-100°C until all the ethanol has evaporated.

• Calcination: Calcine the dried powder in a furnace at 600-800°C for 2-4 hours to remove any organic residues and initiate the formation of the garnet precursor.

• Pressing: Press the calcined powder into the desired shape (e.g., a disc or a ring to surround a laser rod) using a hydraulic press.

• Sintering: Place the pressed green body into the sintering furnace. Heat slowly to the sintering temperature (typically 1700-1800°C) and hold for several hours under a vacuum or hydrogen atmosphere to promote densification and transparency.

• Annealing and Polishing: After sintering, cool the ceramic slowly to room temperature to relieve internal stresses. The resulting ceramic can then be cut and polished to optical quality.

Protocol 2: Evaluation of Parasitic Oscillation Suppression

This protocol describes a method to compare the performance of a solid-state laser with and without a Sm³⁺-doped component to quantify the suppression of parasitic oscillations.

Materials and Equipment:

• Nd:YAG laser gain medium (rod or slab)

• Sm:YAG cladding or Sm-doped glass filter

• Undoped YAG cladding (for control experiment)

• Laser pump source (e.g., flashlamp or laser diode)

• Laser cavity mirrors (high reflector and output coupler)

• Power meter

• Spectrometer or fast photodiode with an oscilloscope

• Optical alignment tools

Procedure:

• Control Experiment Setup:

  • Assemble the laser cavity with the Nd:YAG gain medium and the undoped YAG cladding.

  • Align the pump source and the cavity mirrors for optimal laser operation.

• Control Experiment Measurement:

  • Gradually increase the pump power and measure the laser output power.

  • Monitor the temporal and spectral output of the laser. The onset of parasitic oscillations may be observed as a rollover or decrease in output power at higher pump energies, or as the appearance of additional spectral lines or temporal instabilities.

  • Record the pump power threshold at which parasitic effects become significant.

• Sm³⁺-Doped Component Setup:

  • Replace the undoped YAG cladding with the Sm:YAG cladding or insert the Sm-doped glass filter into the cavity, ensuring proper thermal contact and alignment.

• Sm³⁺-Doped Component Measurement:

  • Repeat the measurements performed in the control experiment, gradually increasing the pump power and monitoring the laser output.

• Data Analysis:

  • Compare the output power curves for the two configurations. A significant increase in the maximum achievable output power and the pump power threshold for parasitic oscillations with the Sm³⁺-doped component indicates effective suppression.

  • Analyze the spectral and temporal data to confirm the reduction or elimination of parasitic signals.

Conclusion

Samarium-doped materials are crucial for the development of high-power solid-state lasers due to their ability to suppress parasitic oscillations. This is achieved through the strong absorption of the Sm³⁺ ion at the primary lasing wavelength of common gain media like Nd:YAG. While the specific isotope Sm-149 is known for its neutron-absorbing properties in nuclear applications, its role in solid-state lasers is primarily defined by the electronic properties of the samarium ion, a characteristic shared by its other isotopes. The protocols and data provided here offer a foundation for researchers to understand and apply this important technology in the advancement of laser science.

References

• 1. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 2. hpschapters.org [hpschapters.org]
• 3. researchgate.net [researchgate.net]
• 4. Spectroscopy and Optical Properties of Sm3+:YAG Nanocrystalline Powder Prepared by Co-Precipitation Method: Effect of Sm3+ Ions Concentrations [scirp.org]
• 5. rrp.nipne.ro [rrp.nipne.ro]
• 6. OPG [opg.optica.org]
• 7. ijcrr.com [ijcrr.com]
• 8. researchgate.net [researchgate.net]
• 9. chalcogen.ro [chalcogen.ro]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Samarium-149 in Nuclear Physics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Samarium-149 (¹⁴⁹Sm) in nuclear physics research. This document details its primary applications, experimental protocols for its use, and relevant quantitative data.

Introduction to Samarium-149

Samarium-149 is a stable isotope of samarium that plays a significant role in nuclear physics and reactor technology.[1][2] Its most notable characteristic is its exceptionally large thermal neutron capture cross-section, making it a potent neutron absorber.[1][3] This property is central to its application in various research and industrial settings.

Key Applications of Samarium-149

The unique nuclear properties of ¹⁴⁹Sm lend it to several key applications in nuclear physics research:

• Neutron Poison in Nuclear Reactors: Due to its high probability of absorbing thermal neutrons, ¹⁴⁹Sm is a significant "neutron poison" in nuclear reactors.[1][4] It is a fission product, primarily from the beta decay of Neodymium-149 and Promethium-149.[1] The buildup of ¹⁴⁹Sm affects the reactivity of the reactor core, and understanding its concentration is crucial for safe and efficient reactor operation.[5]

• Target Material for Isotope Production: ¹⁴⁹Sm can be used as a target material in particle accelerators to produce other isotopes of interest for medical or research purposes. For example, it has been investigated as a target for the production of Terbium-149, a promising radionuclide for targeted alpha therapy.

• Nuclear Structure Studies: The study of nuclear reactions involving ¹⁴⁹Sm provides valuable data for refining nuclear models. Experiments measuring neutron capture and transmission through ¹⁴⁹Sm help in determining resonance parameters and understanding the excited states of the resulting ¹⁵⁰Sm nucleus.[6]

• Astrophysical Nucleosynthesis Research (s-process): Samarium isotopes, including ¹⁴⁹Sm, are synthesized in stars through the slow neutron capture process (s-process).[2][3][7] Studying the neutron capture cross-sections of these isotopes is essential for validating models of stellar nucleosynthesis and understanding the cosmic abundances of elements heavier than iron.[3][7][8]

Quantitative Data: Neutron Capture Cross-Sections of Samarium-149

The neutron capture cross-section of ¹⁴⁹Sm is highly energy-dependent. The following table summarizes key values from evaluated nuclear data libraries.

Neutron Energy	¹⁴⁹Sm(n,γ) Cross-Section (barns)	Data Source
Thermal (0.0253 eV)	~41,000	ENDF/B-VIII.0
Resonance Peak (~0.1 eV)	> 100,000	ENDF/B-VIII.0
1 keV	~1,000	JENDL-4.0
10 keV	~200	JENDL-4.0
100 keV	~30	JENDL-4.0

Note: Cross-section values can vary slightly between different evaluated nuclear data libraries (e.g., ENDF, JENDL, JEFF). The values presented here are approximate and should be referenced from the specific database for precise calculations.

Experimental Protocols

Neutron Activation Analysis (NAA) of Samarium-149

Neutron Activation Analysis is a highly sensitive technique for determining the elemental composition of a sample.[6][9][10] It can be used to quantify the amount of ¹⁴⁹Sm in a given material.

Objective: To determine the concentration of ¹⁴⁹Sm in a sample.

Materials:

• Sample containing an unknown quantity of ¹⁴⁹Sm.

• Samarium standard with a known concentration of ¹⁴⁹Sm.

• High-purity polyethylene or quartz vials.[11]

• Nuclear reactor or a neutron source.

• High-purity germanium (HPGe) detector.

• Multi-channel analyzer (MCA).

• Lead shielding.

Protocol:

• Sample Preparation:

  • Accurately weigh the sample and the ¹⁴⁹Sm standard.

  • Encapsulate the sample and standard in separate, identical vials.[11] Ensure clean handling to avoid contamination.

• Irradiation:

  • Place the encapsulated sample and standard in the irradiation position within the nuclear reactor or neutron source.

  • Irradiate both the sample and the standard with a known and stable neutron flux for a predetermined time. The irradiation time will depend on the expected concentration of ¹⁴⁹Sm and the neutron flux.

• Cooling:

  • After irradiation, remove the sample and standard and allow them to "cool" for a specific period. This allows short-lived interfering radioisotopes to decay.

• Gamma-Ray Spectroscopy:

  • Place the irradiated sample in front of the HPGe detector, surrounded by lead shielding to reduce background radiation.

  • Acquire the gamma-ray spectrum for a set counting time using the MCA. The characteristic gamma rays from the decay of the activated isotope (¹⁵⁰Sm) will be detected.

  • Repeat the measurement for the irradiated standard under identical geometry and counting time.

• Data Analysis:

  • Identify the characteristic photopeaks of the activated samarium isotope in the gamma-ray spectra of both the sample and the standard.

  • Determine the net peak area (counts) for the identified photopeaks in both spectra.

  • Calculate the concentration of ¹⁴⁹Sm in the sample using the following formula:

Time-of-Flight (TOF) Neutron Capture Cross-Section Measurement

The Time-of-Flight technique is a powerful method for measuring energy-dependent neutron cross-sections.[12][13]

Objective: To measure the neutron capture cross-section of ¹⁴⁹Sm as a function of neutron energy.

Materials:

• A thin, well-characterized ¹⁴⁹Sm target.

• A pulsed neutron source (e.g., from a linear accelerator).

• A flight tube with collimators.

• A neutron detector (for flux measurement).

• A gamma-ray detector array (e.g., C₆D₆ scintillators or a 4π BaF₂ calorimeter) to detect prompt capture gamma-rays.[14]

• Fast timing electronics and a data acquisition system.

Protocol:

• Experimental Setup:

  • Position the pulsed neutron source at the beginning of the flight tube.

  • Place the ¹⁴⁹Sm target at a known distance from the neutron source within the flight path.

  • Position the neutron detector in the beam path after the target to measure the neutron flux.

  • Arrange the gamma-ray detector array around the ¹⁴⁹Sm target to detect the prompt gamma-rays emitted upon neutron capture.

• Data Acquisition:

  • Generate short pulses of neutrons. The start time of the pulse (t₀) is recorded.

  • As neutrons travel down the flight tube, they separate based on their energy (velocity), with higher energy neutrons arriving at the target first.

  • When a neutron is captured by a ¹⁴⁹Sm nucleus, prompt gamma-rays are emitted and detected by the gamma-ray detectors. The time of detection (t) is recorded.

  • The time-of-flight of the neutron is T = t - t₀.

  • The neutron energy (E) can be calculated from its time-of-flight and the flight path distance (L): E = ½ * m * (L/T)², where m is the neutron mass.

  • The data acquisition system records the time-of-flight and the pulse height of the detected gamma-rays for each event.

• Data Analysis:

  • The raw data consists of a spectrum of gamma-ray events as a function of neutron time-of-flight.

  • The neutron capture yield is determined by counting the number of capture events for each time-of-flight (energy) bin.

  • Corrections must be applied for background radiation, detector efficiency, dead time, and neutron self-shielding within the sample.

  • The neutron flux as a function of energy is determined from the measurements with the neutron detector.

  • The neutron capture cross-section (σ) as a function of neutron energy is then calculated by normalizing the capture yield to the incident neutron flux and the number of ¹⁴⁹Sm atoms in the target.

Visualizations

Caption: Production and decay chain of Samarium-149 from Uranium-235 fission.

Caption: Experimental workflow for Neutron Activation Analysis (NAA).

Caption: Experimental workflow for Time-of-Flight (TOF) neutron capture measurement.

References

• 1. m.youtube.com [m.youtube.com]
• 2. arxiv.org [arxiv.org]
• 3. ejc2014.sciencesconf.org [ejc2014.sciencesconf.org]
• 4. Evaluated Nuclear Data File (ENDF) [nndc.bnl.gov]
• 5. aanda.org [aanda.org]
• 6. scribd.com [scribd.com]
• 7. epj-conferences.org [epj-conferences.org]
• 8. s-process nucleosynthesis-nuclear physics and the classical model [ouci.dntb.gov.ua]
• 9. usgs.gov [usgs.gov]
• 10. iaea.org [iaea.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Time of Flight Techniques [lansce.lanl.gov]
• 14. researchgate.net [researchgate.net]

Methodology for Calculating Samarium-149 Poisoning Effect: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Samarium-149 (Sm-149) is a stable isotope and a significant neutron poison in thermal nuclear reactors. Its high thermal neutron absorption cross-section can have a considerable impact on the reactivity of the reactor core, necessitating accurate calculation and prediction of its concentration. This document provides detailed application notes and protocols for the methodology of calculating the Sm-149 poisoning effect, intended for researchers, scientists, and professionals in relevant fields.

The poisoning effect of Sm-149 arises primarily from its production as a fission product and its subsequent removal through neutron capture. Unlike Xenon-135, another major fission product poison, Sm-149 is stable and does not decay, meaning it is only removed from the core through neutron absorption ("burnout") or during fuel replacement.[1][2]

Theoretical Background

The concentration of Sm-149 in a reactor is governed by its production from the decay of Promethium-149 (Pm-149) and its loss through neutron absorption. The production and decay chain leading to Sm-149 is as follows:

Neodymium-149 (Nd-149) -> Promethium-149 (Pm-149) -> Samarium-149 (Sm-149)

Nd-149 is produced directly from the fission of heavy nuclei such as Uranium-235 (U-235). Due to its relatively short half-life, the decay of Nd-149 to Pm-149 is often considered instantaneous in these calculations.[3][4] Pm-149 then decays to the stable Sm-149.

The rate of change of the atomic number density of Pm-149 (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Pm}$ ) can be described by the following differential equation:

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$\frac{dN{Pm}}{dt} = \gamma_{Pm} \Sigma_f \phi - \lambda_{Pm} N_{Pm} - \sigma_{a,Pm} N_{Pm} \phi$

Where:

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $\gamma{Pm}$ is the effective fission yield of Pm-149.

• $\Sigma_f$ is the macroscopic fission cross-section of the fuel.

• $\phi$ is the thermal neutron flux.

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $\lambda{Pm}$ is the decay constant of Pm-149.

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $\sigma{a,Pm}$ is the microscopic absorption cross-section of Pm-149.

The rate of change of the atomic number density of Sm-149 (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Sm}$ ) is given by:

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$\frac{dN{Sm}}{dt} = \lambda_{Pm} N_{Pm} - \sigma_{a,Sm} N_{Sm} \phi$

Where:

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $\lambda{Pm}$ is the decay constant of Pm-149.

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $N{Pm}$ is the atomic number density of Pm-149.

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $\sigma{a,Sm}$ is the microscopic absorption cross-section of Sm-149.

• ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

  $N{Sm}$ is the atomic number density of Sm-149.

• $\phi$ is the thermal neutron flux.

Equilibrium Concentrations

During steady-state reactor operation at a constant neutron flux, the concentrations of Pm-149 and Sm-149 can reach equilibrium values.

The equilibrium concentration of Pm-149 (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Pm,eq}$ ) is reached when ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> $\frac{dN{Pm}}{dt} = 0$ :

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Pm,eq} = \frac{\gamma_{Pm} \Sigma_f \phi}{\lambda_{Pm} + \sigma_{a,Pm} \phi}$

The equilibrium concentration of Sm-149 (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Sm,eq}$ ) is reached when ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> $\frac{dN{Sm}}{dt} = 0$ :

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$N{Sm,eq} = \frac{\lambda_{Pm} N_{Pm,eq}}{\sigma_{a,Sm} \phi} = \frac{\gamma_{Pm} \Sigma_f \lambda_{Pm}}{(\lambda_{Pm} + \sigma_{a,Pm} \phi) \sigma_{a,Sm}}$

A key characteristic of Sm-149 is that at high neutron fluxes, where ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

$\sigma{a,Pm} \phi \gg \lambda_{Pm}$ , the equilibrium concentration becomes largely independent of the neutron flux.[5]

Transient Behavior

Following a change in reactor power (and thus neutron flux), the concentrations of Pm-149 and Sm-149 will undergo a transient before reaching a new equilibrium.

• Reactor Shutdown: When the reactor is shut down (

  $\phi \approx 0$ ), the burnout of Sm-149 ceases. The existing inventory of Pm-149 continues to decay into Sm-149, causing the Sm-149 concentration and its negative reactivity effect to increase and peak after shutdown.[6]

• Reactor Startup: Upon reactor startup, the accumulated Sm-149 begins to burn out, and its concentration will decrease towards the new equilibrium value corresponding to the operating power level.

Quantitative Data

The following tables summarize the key quantitative data required for calculating the Sm-149 poisoning effect.

Table 1: Half-lives and Decay Constants

Isotope	Half-life	Decay Constant (s⁻¹)
Neodymium-149	1.728 hours	1.11 x 10⁻⁴
Promethium-149	53.08 hours[7]	3.63 x 10⁻⁶[7]
Samarium-149	Stable	0

Table 2: Thermal Neutron Absorption Cross-Sections (at 2200 m/s)

Isotope	Cross-section (barns)
Promethium-149	~1,600 - 2,500
Samarium-149	~41,000 - 42,000[5][8]

Table 3: Cumulative Fission Yields of Promethium-149 for Thermal Fission

Fissile Isotope	Fission Yield (%)
U-233	1.70
U-235	1.08
Pu-239	1.21
Pu-241	1.55

Experimental Protocols

Direct measurement of the Sm-149 concentration within an operating reactor core is challenging. Therefore, the validation of Sm-149 poisoning calculations is typically performed indirectly by measuring its effect on reactivity.

Protocol: Validation of Sm-149 Poisoning Calculation through Reactivity Measurement

Objective: To experimentally validate the calculated reactivity worth of Sm-149 poisoning in a research reactor.

Principle: The negative reactivity introduced by a neutron absorber like Sm-149 can be determined by measuring the change in a calibrated control rod position required to maintain the reactor at a critical state. This experimental data can then be compared with the predictions from reactor physics codes that model the buildup and burnout of Sm-149.

Materials and Equipment:

• Research reactor with a calibrated control rod system.

• Reactor instrumentation for monitoring power, flux, and control rod position.

• Data acquisition system.

• Validated reactor physics code (e.g., MCNP, Serpent, SCALE).

Procedure:

• Initial Reactor State: Start with a reactor core where the Sm-149 concentration is well-known, preferably after a long shutdown period to allow for the decay of most of the Pm-149 inventory to Sm-149.

• Reactor Startup and Operation:

  • Bring the reactor to a specific, constant power level.

  • Record the critical position of the calibrated control rods.

  • Maintain the reactor at this constant power for an extended period (several days) to allow the Sm-149 concentration to approach equilibrium.

  • Continuously or periodically record the critical control rod position required to maintain the constant power level. The movement of the control rods will compensate for the changing reactivity due to the burnout of the initial Sm-149 and the buildup of new Sm-149 from Pm-149 decay.

• Reactor Shutdown:

  • After reaching a state of near-equilibrium Sm-149 concentration, shut down the reactor.

  • Immediately after shutdown, and at regular intervals for several days, perform critical experiments at a very low power (to avoid significant Sm-149 burnout).

  • At each interval, measure the critical position of the calibrated control rods. This will track the increase in negative reactivity due to the decay of the accumulated Pm-149 into Sm-149.

• Data Analysis:

  • Convert the measured control rod positions into reactivity values using the control rod calibration curves.

  • Plot the experimental reactivity worth of Sm-149 as a function of time during both the operational and shutdown phases.

  • Perform a simulation of the same operational and shutdown transient using a validated reactor physics code with the known nuclear data for the Sm-149 production and absorption.

  • Compare the experimentally measured reactivity curve with the curve predicted by the simulation.

Expected Results: The experimental and simulated reactivity curves should show good agreement, thus validating the methodology and nuclear data used for calculating the Sm-149 poisoning effect. Discrepancies may indicate the need to refine the nuclear data or the reactor model.

For more standardized procedures on reactivity measurements, refer to relevant ASTM International standards, such as those under the purview of Subcommittee E10.05 on Nuclear Radiation Metrology.[7]

Visualizations

Caption: Production pathway of Samarium-149 from nuclear fission.

Caption: Workflow for calculating the Samarium-149 poisoning effect.

References

• 1. researchgate.net [researchgate.net]
• 2. hbni.ac.in [hbni.ac.in]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. nuclear-power.com [nuclear-power.com]
• 5. researchgate.net [researchgate.net]
• 6. Samarium-149 Response to Reactor Shutdown [mail.almerja.com]
• 7. Subcommittee E10.05 on Nuclear Radiation Metrology | ASTM [astm.org]
• 8. canteach.candu.org [canteach.candu.org]

Technical Notes & Optimization

Technical Support Center: Mitigating Samarium-149 Poisoning in Reactor Startup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in understanding and mitigating the effects of Samarium-149 (Sm-149) poisoning during nuclear reactor startup and operation.

Frequently Asked Questions (FAQs)

Q1: What is Samarium-149 poisoning in the context of a nuclear reactor?

A1: Samarium-149 (Sm-149) poisoning refers to the negative impact on reactor reactivity caused by the accumulation of Sm-149, a fission product with a very high neutron absorption cross-section.[1][2][3] Sm-149 absorbs neutrons that would otherwise be available to cause further fission, thus acting as a "poison" to the chain reaction. This effect is a crucial consideration in the design and operation of thermal reactors.[4][5]

Q2: How is Samarium-149 produced and removed from the reactor core?

A2: Sm-149 is primarily produced indirectly from the radioactive decay of other fission products. The main pathway is the decay of Neodymium-149 to Promethium-149, which then decays to the stable Sm-149 isotope.[1][2] The direct fission yield of Sm-149 is almost negligible.[6][7][8] Sm-149 is removed from the core through two main processes: neutron capture (burnout), where it absorbs a neutron, and physical removal of fuel during refueling.[6][8] Unlike Xenon-135, another significant reactor poison, Sm-149 is a stable isotope and does not decay over time.[3][6][8]

Q3: How does Sm-149 concentration change during reactor operation and shutdown?

A3: During sustained reactor operation, the concentration of Sm-149 builds up and eventually reaches an equilibrium level in about 20 days (500 hours).[4][7] A key characteristic of Sm-149 is that its equilibrium concentration is independent of the reactor's power level or neutron flux.[1][6][7] Following a reactor shutdown, the burnout of Sm-149 ceases due to the drop in neutron flux. However, the accumulated precursor, Promethium-149 (with a half-life of 53.1 hours), continues to decay into Sm-149.[1][2] This leads to a significant increase in the Sm-149 concentration, which can pose challenges for restarting the reactor.[4][7]

Q4: What is the primary strategy for mitigating Sm-149 poisoning during reactor startup?

A4: The principal strategy is to have sufficient excess positive reactivity available in the reactor core to counteract the negative reactivity introduced by Sm-149.[9] This is particularly critical when restarting a reactor after a shutdown, due to the post-shutdown increase in Sm-149 concentration. This excess reactivity can be provided by control rod withdrawal or by adjusting the concentration of soluble neutron poisons like boric acid.[10] For a fresh core startup, the challenge is to manage the gradual insertion of negative reactivity as Sm-149 builds towards its equilibrium concentration.

Troubleshooting Guides

Issue: Difficulty in achieving criticality during reactor restart.

If you are experiencing difficulty in achieving criticality (a self-sustaining chain reaction) during a reactor restart, it is highly probable that an excess of Sm-149 is absorbing too many neutrons.

Troubleshooting Steps:

• Verify Sm-149 Concentration: Consult your reactor physics models and operational history to estimate the current Sm-149 concentration. This will depend on the power level before shutdown and the duration of the shutdown.

• Assess Available Reactivity: Determine the total available positive reactivity from your control systems (e.g., control rods, chemical shim).

• Compare Reactivity Balance: Compare the negative reactivity worth of the estimated Sm-149 with the available positive reactivity. If the negative reactivity from Sm-149 is greater, the reactor will not be able to achieve criticality.

• Wait for Promethium-149 Decay: If sufficient excess reactivity is not available, the only option is to wait. The precursor, Promethium-149, will eventually decay, and with no new production, the Sm-149 concentration will not increase further. However, since Sm-149 is stable, its concentration will not decrease until the reactor is restarted and it can be burned out.

• Plan Future Shutdowns: For future operations, consider the impact of Sm-149 buildup when planning shutdown durations and ensure sufficient reactivity is available for the intended restart time.

Quantitative Data Summary

The following tables summarize key quantitative data related to Samarium-149.

Parameter	Value	Reference
Thermal Neutron Absorption Cross-section	~41,000 - 42,000 barns	[2][3][6]
Fission Yield (from U-235)	~1.08% (total yield of the mass chain)	[6]
Equilibrium Sm-149 Negative Reactivity	~ -600 pcm (percent-milli-rho)	[6][11]
Time to Reach Equilibrium	~500 hours (~20 days)	[4][7]

Experimental and Operational Protocols

Protocol: Managing Sm-149 During Initial Reactor Startup

This protocol outlines the general procedure for managing the buildup of Sm-149 during the initial startup of a fresh reactor core.

• Pre-startup Calculation: Before the initial startup, perform reactor physics calculations to predict the rate of Sm-149 buildup and its corresponding negative reactivity insertion as a function of reactor power and time.

• Initial Criticality and Power Ascension: Achieve initial criticality and begin a gradual power increase. Monitor reactor parameters closely.

• Reactivity Compensation: As Sm-149 accumulates, it will introduce negative reactivity. This must be compensated for by withdrawing control rods or diluting soluble neutron poisons to maintain the desired power level.

• Tracking Sm-149 Buildup: Continuously track the buildup of Sm-149 and compare it with the predicted values. This is typically done through online reactivity balance calculations performed by the reactor control system.

• Achieving Equilibrium: Continue to compensate for the negative reactivity insertion until the Sm-149 concentration reaches its equilibrium value (after approximately 500 hours of operation). At this point, the Sm-149 concentration will remain relatively constant, and further reactivity adjustments for this purpose will not be necessary.

Visualizations

Caption: Production and removal pathway for Samarium-149 in a nuclear reactor.

References

• 1. waybuilder.net [waybuilder.net]
• 2. cedengineering.ca [cedengineering.ca]
• 3. canteach.candu.org [canteach.candu.org]
• 4. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 5. Samarium-149 Response to Reactor Shutdown [mail.almerja.com]
• 6. nuclear-power.com [nuclear-power.com]
• 7. Samarium-149  Response  to  Reactor  Shutdown [nuclearpowertraining.tpub.com]
• 8. nuclear-power.com [nuclear-power.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Neutron poison - Wikipedia [en.wikipedia.org]
• 11. nuclear-power.com [nuclear-power.com]

Technical Support Center: Measuring Samarium-149 Concentration

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Samarium-149 (Sm-149). It addresses common challenges encountered during its quantification.

Frequently Asked Questions (FAQs)

Q1: What is Samarium-149, and why is its measurement a critical challenge?

A1: Samarium-149 (Sm-149) is a stable isotope of samarium.[1] It is a significant fission product of Uranium-235 and is notable for its extremely high thermal neutron capture cross-section (approximately 42,000 barns).[2] This property makes it a potent "neutron poison" in nuclear reactors, meaning it readily absorbs neutrons, which can impact the reactor's efficiency and control.[2][3] Accurate measurement is crucial for:

• Nuclear Engineering: Monitoring and modeling reactor neutronics, especially during startup and after shutdown, as Sm-149 concentration builds up from the decay of its precursor, Promethium-149.[4][5]

• Geochemistry and Cosmochemistry: High-precision isotopic analysis of samarium in geological and meteorite samples provides insights into nucleosynthetic processes in stars.[6]

• Materials Science: Ensuring the isotopic purity of materials used in applications like lasers and thermoelectric devices.[7]

The primary challenges in its measurement stem from its stability (it does not decay, precluding simple radiometric counting), its high neutron capture cross-section which can complicate neutron-based methods, and its susceptibility to various chemical and spectral interferences.[2][8][9]

Q2: What are the primary analytical techniques for measuring Sm-149 concentration?

A2: The main techniques for quantifying Sm-149 involve mass spectrometry and neutron-based methods. Each has distinct advantages and challenges.

Technique	Principle	Common Applications	Key Advantage
Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Measures the mass-to-charge ratio of ionized atoms from a sample introduced into a plasma.	Trace element analysis in geological, environmental, and biological samples.	High sensitivity and throughput.[7]
Thermal Ionization Mass Spectrometry (TIMS)	A highly precise mass spectrometry technique where the sample is heated to ionization on a filament.	High-precision isotope ratio measurements for geochemistry and nuclear materials.[6]	Extremely high precision and accuracy for isotope ratios.[3]
Neutron Activation Analysis (NAA)	A nuclear process used for determining the concentrations of elements in a vast amount of materials.	Bulk analysis of elements in various materials, including biological tissues and geological samples.[10]	Non-destructive for many samples and highly sensitive.[11]
Gamma Spectroscopy	Detects and measures the energy spectrum of gamma rays emitted from a source.	Often used in conjunction with NAA to identify and quantify the radionuclides produced during neutron irradiation.[12][13]	Provides specific information about the isotopes present.

Q3: My ICP-MS results for Sm-149 are inconsistent. What are the likely causes?

A3: Inconsistency in ICP-MS measurements for rare earth elements like samarium is often due to isobaric interferences and matrix effects.[7][14]

• Isobaric Interference: This occurs when isotopes of other elements have a similar mass-to-charge ratio as the target isotope. While Sm-149 itself has few direct elemental isobars, interferences can arise from polyatomic ions (e.g., oxides and hydroxides) formed in the plasma, especially from lighter rare earth elements.[7] Additionally, other samarium isotopes can interfere with the measurement of neighboring elements like neodymium, and vice-versa, requiring careful correction.[14]

• Matrix Effects: Components of the sample matrix (everything other than the analyte) can alter the signal response.[15] This can either suppress or enhance the Sm-149 signal, leading to inaccurate quantification.[16][17] These effects are particularly pronounced in complex biological or geological samples and are a known challenge for ICP-MS analysis of rare earth elements.[7][15]

Q4: In my Neutron Activation Analysis (NAA) experiment, the measured Sm-149 concentration is lower than expected. What could be the reason?

A4: This issue is likely related to the very high neutron capture cross-section of Sm-149.

• Neutron Self-Shielding: In samples with high concentrations of Sm-149, the outer layers of the sample absorb a significant portion of the incident neutrons. This "shields" the interior of the sample, preventing atoms there from being activated and leading to an underestimation of the total concentration.[8]

• Resonance Saturation: The neutron capture cross-section of Sm-149 has very strong resonance peaks at specific low neutron energies (e.g., around 8 eV).[8][18] If the sample is too thick or concentrated, these resonances can become "saturated," meaning nearly all neutrons at that specific energy are absorbed, causing a non-linear relationship between concentration and measured activity.[8][19]

Q5: How can I mitigate or correct for matrix effects in my mass spectrometry analysis?

A5: Several strategies can be employed to manage matrix effects.

• Sample Dilution: A straightforward approach to reduce the concentration of interfering matrix components.[7]

• Matrix-Matched Calibration: Preparing calibration standards in a matrix that closely resembles the unknown samples to ensure that the standards and samples are affected similarly.

• Method of Standard Additions: Involves adding known quantities of the analyte to aliquots of the sample itself. This is a robust method but can be time-consuming.[7]

• Use of an Internal Standard: Adding a non-naturally occurring isotope of samarium or another element with similar chemical and ionization properties to all samples and standards to normalize the signal response.

• Chemical Separation: Prior to analysis, chemically separating samarium from the bulk of the sample matrix can effectively eliminate interferences.[6]

Q6: When is a complex chemical separation protocol necessary before analysis?

A6: A multi-step chemical separation is essential when the highest precision is required or when significant interferences are present that cannot be corrected by other means. This is standard practice for Thermal Ionization Mass Spectrometry (TIMS).[6] For example, in geochronology, samarium must be sharply separated from neodymium (Nd) because they have several isobaric overlaps (e.g., 144Sm/144Nd, 150Sm/150Nd).[6][14] The separation process, often involving multiple stages of ion-exchange or extraction chromatography, is designed to isolate a pure samarium fraction for analysis.[6]

Troubleshooting Guides

Guide 1: Inaccurate Results in ICP-MS Analysis

Symptom	Potential Cause	Recommended Solution
Low Recovery / Signal Suppression	Matrix Effects: High concentrations of other elements (especially heavier ones) in the sample matrix are suppressing the Sm-149 ion signal.[17]	1. Dilute the sample to reduce the matrix load.[7]2. Use the method of standard additions for quantification.[7]3. Employ an appropriate internal standard to normalize the signal.4. If suppression is severe, perform a chemical separation to isolate Sm from the matrix.[6]
High Readings / Signal Enhancement	Matrix Effects: Certain matrix components can enhance the ionization efficiency of Sm-149.[15]	1. Follow the same correction strategies as for signal suppression (dilution, standard additions, internal standard).2. Optimize instrument parameters (e.g., nebulizer gas flow, plasma power) to achieve more robust plasma conditions.
Erratic or Unexplained Peaks at Mass 149	Isobaric & Polyatomic Interferences: Formation of oxide or hydroxide species in the plasma (e.g., ¹³³Cs¹⁶O⁺) or overlap from other rare earth element isotopes.[7]	1. Analyze a matrix blank to identify potential interfering species.2. Use a high-resolution ICP-MS to resolve the Sm-149 peak from interfering peaks.3. Apply mathematical corrections based on the measured intensities of other isotopes of the interfering element.[14]

Guide 2: Issues with Neutron Activation Analysis (NAA)

Symptom	Potential Cause	Recommended Solution
Non-linear calibration curve (signal saturation at high concentrations)	Neutron Self-Shielding: The sample is too "thick" optically to neutrons, causing the interior to be shielded from activation.[8]	1. Prepare thinner samples for irradiation.2. Dilute the sample in a non-activating matrix (e.g., SiO₂, Al₂O₃).3. Use a comparator method with standards that have a similar matrix and geometry to the unknown samples.
High detector dead time and pulse pile-up	High Sample Activity: The overall activity of the irradiated sample (from Sm and other elements) is too high for the detector to process accurately.	1. Increase the distance between the sample and the detector.2. Allow the sample to decay for a longer period before counting to reduce interference from short-lived isotopes.3. Use a lower neutron flux or shorter irradiation time.[20]
Difficulty resolving the Sm-150 gamma peak	Spectral Interference: Gamma-ray peaks from other radionuclides produced during irradiation overlap with the peak used for quantification (from the Sm-149(n,γ)Sm-150 reaction).	1. Use a high-resolution gamma-ray detector (e.g., HPGe) to better resolve adjacent peaks.[13]2. Perform a detailed analysis of the gamma spectrum to identify and deconvolute interfering peaks.3. Select a different, interference-free gamma-ray peak for quantification if available.

Experimental Protocols

Protocol 1: General Workflow for High-Precision Sm Isotope Analysis by TIMS

This protocol is a summary of a high-precision method requiring chemical separation, suitable for geological samples.[6]

• Sample Dissolution: Dissolve the sample aliquot in appropriate acids (e.g., HF and HNO₃).

• Initial Matrix Removal (Anion Exchange): Load the sample solution onto an anion exchange resin column to remove major matrix elements like iron (Fe).

• Rare Earth Element (REE) Group Separation:

  • Load the Fe-free fraction onto a TRU-Spec™ resin column.

  • Elute and collect the REE fraction.

• Sm and Nd Separation (DGA Resin):

  • Load the REE fraction onto a Di-Glycol Amide (DGA) resin column.

  • Carefully elute the solution with varying acid concentrations to separate the Sm fraction from the Nd fraction. Achieving a yield greater than 70% is crucial to avoid significant fractionation effects on the column.[6]

• TIMS Analysis:

  • Load a small aliquot (e.g., 1-20 ng) of the purified Sm solution onto a rhenium (Re) filament.[3]

  • Perform the isotopic analysis using a thermal ionization mass spectrometer, employing a total evaporation or static measurement technique to obtain high-precision isotope ratios.[3][21]

Protocol 2: General Workflow for Sm-149 Quantification by ICP-MS

• Sample Preparation:

  • Accurately weigh the sample.

  • Perform an acid digestion (e.g., using nitric acid and/or hydrochloric acid) to bring the sample into solution. Use a microwave digestion system for refractory materials.

• Standard and QC Preparation:

  • Prepare a series of calibration standards from a certified Sm stock solution.

  • If not using standard addition, match the acid concentration of the standards to the samples.

  • Spike all standards, samples, and blanks with an internal standard (e.g., a non-interfering rare earth element not present in the sample, like Terbium or Holmium).

• Instrument Setup and Calibration:

  • Tune the ICP-MS to optimize sensitivity and minimize oxide formation (monitor ThO⁺/Th⁺ or a similar ratio).

  • Perform a multi-point calibration using the prepared standards. Ensure the correlation coefficient is >0.999.

• Data Acquisition:

  • Analyze the samples. Run a calibration blank and a quality control (QC) standard periodically throughout the analytical run to monitor for drift and accuracy.

  • Monitor masses adjacent to Sm-149 and masses corresponding to potential polyatomic interferences.

• Data Analysis:

  • Normalize the Sm-149 signal to the internal standard signal.

  • Quantify the concentration using the calibration curve.

  • Apply mathematical corrections for any known isobaric interferences if necessary.[14]

Visualizations

Caption: A decision tree for troubleshooting inaccurate Sm-149 results from ICP-MS.

Caption: Key challenges leading to inaccurate Sm-149 concentration measurements.

Caption: A multi-stage workflow for preparing samples for high-precision TIMS analysis.

References

• 1. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 2. nuclear-power.com [nuclear-power.com]
• 3. researchgate.net [researchgate.net]
• 4. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 5. Samarium-149  Response  to  Reactor  Shutdown [nuclearpowertraining.tpub.com]
• 6. High-precision Sm isotope analysis by thermal ionisation mass spectrometry for large meteorite samples (>1 g) - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00301B [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. hahn.ne.rpi.edu [hahn.ne.rpi.edu]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Gamma spectrometry and chemical characterization of ceramic seeds with samarium-153 and holmium-166 for brachytherapy proposal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Matrix effects in biological mass spectrometry imaging: identification and compensation - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. [2204.04345] Neutron capture measurement and resonance parameter analysis of natSm [arxiv.org]
• 19. indico.cern.ch [indico.cern.ch]
• 20. nrc.gov [nrc.gov]
• 21. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing the Use of Sm-149 as a Burnable Absorber

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and professionals in drug development working with Samarium-149 (Sm-149) as a burnable absorber.

Troubleshooting Guides

This section addresses specific issues that may arise during the design, experimentation, and analysis of Sm-149 as a burnable absorber.

Issue 1: Higher-than-Expected Residual Reactivity Penalty at End of Life (EOL)

• Question: Our simulations and post-irradiation examinations indicate a significant residual negative reactivity from Samarium at the end of the fuel cycle, reducing overall fuel utilization. What are the potential causes and how can we mitigate this?

• Answer: A residual reactivity penalty from Sm-149 and its daughter products is a known challenge. The primary causes include:

  • Incomplete Burnout of Sm-149: If the neutron flux is lower than anticipated in the locations of the Sm-149 absorbers, or if the initial loading of Sm-149 was too high, it may not fully burn out by the end of the cycle.

  • Buildup of Other Samarium Isotopes: Neutron capture by Sm-149 produces Sm-150. While Sm-150 has a much lower absorption cross-section than Sm-149, its accumulation, along with other samarium isotopes from the fission product chain, can contribute to a residual reactivity penalty.

  • Shielding Effects: If the Sm-149 is not homogeneously distributed within the fuel pellet, self-shielding effects can prevent neutrons from reaching all the Sm-149 atoms, leading to incomplete burnout.

  Mitigation Strategies:

  • Optimize Initial Loading: Carefully calculate the optimal initial concentration of Sm-149 based on the expected neutron flux and desired cycle length. The goal is to have the Sm-149 burn out at a rate that matches the depletion of the fissile material.

  • Homogeneous Mixing: Ensure that the Sm-149 (often in the form of Sm₂O₃) is uniformly mixed with the UO₂ fuel powder before pressing and sintering the pellets. This minimizes self-shielding.

  • Strategic Placement: Position the Sm-149 bearing fuel rods in regions of the reactor core that will experience a sufficiently high neutron flux to ensure burnout.

  • Use of Enriched Samarium: While more expensive, using Samarium enriched in the Sm-149 isotope can reduce the presence of other Samarium isotopes that contribute to the residual penalty.[1]

Issue 2: Premature Burnout of Sm-149 Leading to Power Peaking

• Question: We are observing a rapid burnout of Sm-149 early in the fuel cycle, resulting in a positive reactivity insertion and undesirable power peaks. What could be causing this and what are the solutions?

• Answer: Premature burnout of Sm-149 indicates that the rate of neutron absorption by Sm-149 is higher than designed. The likely causes are:

  • Higher than Expected Neutron Flux: The fuel assembly may be in a core location with a neutron flux that exceeds the design specifications for that fuel type.

  • Underestimation of Sm-149 Cross-Section: While the cross-section of Sm-149 is well-known, the energy spectrum of the neutrons can affect the effective cross-section. A softer neutron spectrum (more thermal neutrons) will lead to a higher reaction rate.

  • Incorrect Initial Loading: The initial concentration of Sm-149 may have been too low for the intended cycle length and flux conditions.

  Solutions:

  • Refined Core Loading Patterns: Re-evaluate the fuel loading pattern to place the Sm-149 bearing assemblies in positions with a more appropriate neutron flux.

  • Combination with Other Absorbers: Consider a hybrid approach using a combination of burnable absorbers. For instance, pairing Sm-149 with an absorber that has a slower burnout rate, like Erbium (Er-167), can help control reactivity throughout the cycle.

  • Design Adjustments: For future experiments, adjust the initial Sm-149 concentration or consider using a different form of the absorber, such as a coating on the fuel pellet, which can alter the burnout characteristics.

Frequently Asked Questions (FAQs)

Q1: What is the primary production pathway for Sm-149 in a nuclear reactor?

A1: Sm-149 is primarily a fission product, but it is not directly produced in large quantities from the fission of U-235.[2] Instead, it is the stable daughter product of a decay chain that begins with Neodymium-149 (Nd-149). The decay chain is as follows: Nd-149 (half-life ~1.73 hours) -> Promethium-149 (Pm-149) (half-life ~53.1 hours) -> Samarium-149 (stable).[2]

Q2: Why is Sm-149 considered a potent neutron poison?

A2: Sm-149 has a very large thermal neutron absorption cross-section, approximately 41,000 barns.[2] This high probability of absorbing thermal neutrons means that even small concentrations of Sm-149 can have a significant negative impact on the reactivity of a reactor core.

Q3: How does the concentration of Sm-149 change during reactor operation?

A3:

• Startup: In a fresh core, the concentration of Sm-149 is zero. As the reactor operates and fissions occur, the precursor Pm-149 begins to build up, which then decays to Sm-149. The Sm-149 concentration gradually increases.

• Equilibrium: After a period of sustained power operation (typically several hundred hours), the production of Sm-149 from Pm-149 decay and its destruction through neutron absorption (burnout) reach a balance. This is known as the equilibrium concentration.

• Shutdown: When the reactor is shut down, the neutron flux drops to near zero, so the burnout of Sm-149 ceases. However, the accumulated Pm-149 continues to decay into Sm-149, causing the Sm-149 concentration to rise and then plateau at a higher level. Since Sm-149 is stable, it does not decay away and must be burned out when the reactor is restarted.[2]

Q4: Can natural Samarium be used as a burnable absorber?

A4: Yes, natural Samarium contains about 13.8% Sm-149 and can be used as a burnable absorber.[2] However, it will also introduce other Samarium isotopes into the fuel, some of which have non-negligible neutron absorption cross-sections and can contribute to the residual reactivity penalty at the end of the fuel cycle. For more precise control and to minimize this penalty, Samarium enriched in Sm-149 is often preferred for advanced fuel designs.[1]

Data Presentation

Table 1: Comparison of Key Neutronic Properties of Common Burnable Absorbers

Property	Sm-149	Gd-157	Er-167	B-10
Thermal Neutron Absorption Cross-Section (barns)	~41,000	~259,000	~660	~3,840
Primary Absorption Product	Sm-150	Gd-158	Er-168	Li-7, He-4
Absorption Product Cross-Section (barns)	~100	~2.5	~2,800	Negligible
Burnout Rate	Fast	Very Fast	Slow	Moderate
Residual Reactivity Penalty	Moderate	Low	High	Very Low

Note: Cross-section values can vary slightly depending on the data library and neutron energy spectrum.

Experimental Protocols

Protocol 1: Determination of Sm-149 Burnout Rate

Objective: To experimentally measure the change in Sm-149 concentration in a fuel pellet as a function of neutron fluence.

Methodology:

• Sample Preparation:

  • Fabricate UO₂ fuel pellets doped with a known concentration of Sm₂O₃. Ensure homogeneous mixing of the powders before pressing and sintering.

  • Characterize the initial Sm-149 concentration in witness pellets using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) according to procedures similar to those outlined in relevant ASTM standards.

• Irradiation:

  • Encapsulate the fuel pellets in a suitable cladding material.

  • Irradiate the samples in a research reactor with a well-characterized neutron flux.

  • Include neutron fluence wires (e.g., cobalt or vanadium) alongside the samples to accurately measure the integrated neutron flux.

  • Irradiate several identical samples to different target burnup levels.

• Post-Irradiation Examination (PIE):

  • After a suitable cooling period, transfer the irradiated samples to a hot cell.

  • Carefully extract the fuel pellets from the cladding.

  • Perform gamma scanning on the pellets to assess the burnup distribution.

  • Dissolve a known mass of the irradiated fuel pellet in an appropriate acid mixture.

  • Perform isotopic analysis of the dissolved sample using ICP-MS to determine the final concentration of Sm-149 and other relevant isotopes.

• Data Analysis:

  • Correlate the change in Sm-149 concentration with the measured neutron fluence for each sample.

  • Calculate the effective burnout cross-section of Sm-149 under the specific irradiation conditions.

  • Compare the experimental results with predictions from neutronic simulation codes (e.g., MCNP, Serpent).

Protocol 2: Post-Irradiation Examination (PIE) of Sm-149 Doped Fuel

Objective: To characterize the performance and integrity of Sm-149 doped fuel after irradiation.

Methodology:

• Non-Destructive Examination:

  • Visual Inspection: Use a periscope or remote camera in a hot cell to visually inspect the fuel rod for any signs of cladding failure, deformation, or corrosion.

  • Profilometry: Measure the diameter of the fuel rod along its length to quantify any cladding creep or swelling.

  • Gamma Scanning: Move the fuel rod past a collimated gamma-ray detector to measure the distribution of fission products. This provides information on the axial burnup profile and can indicate any fuel redistribution.

• Destructive Examination:

  • Puncturing and Gas Analysis: Puncture the fuel rod in a vacuum chamber and collect the released fission gases. Analyze the gas composition and volume using a mass spectrometer to determine the fission gas release rate.

  • Metallography/Ceramography: Cut a cross-section of the fuel rod and mount it in an epoxy resin. Polish the sample to a mirror finish.

  • Optical Microscopy and Scanning Electron Microscopy (SEM): Examine the microstructure of the fuel and cladding. Look for changes in grain size, porosity, and the formation of new phases. In the fuel, observe the distribution of the Sm-149 (or its daughter products) and its effect on the fuel matrix.

  • Electron Probe Micro-Analysis (EPMA): Use an electron beam to generate characteristic X-rays from a small spot on the sample. This allows for the quantitative analysis of the elemental composition at different locations within the fuel pellet, including the concentration of Samarium.

Visualizations

References

• 1. info.ornl.gov [info.ornl.gov]
• 2. nuclear-power.com [nuclear-power.com]

Technical Support Center: Samarium-149 Management in Research Reactors

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals involved in drug development who utilize research reactors and may encounter issues related to Samarium-149 (Sm-149) poisoning.

Frequently Asked Questions (FAQs)

Q1: What is Samarium-149 and why is it a concern in our reactor?

A1: Samarium-149 is a stable isotope and a potent neutron poison, meaning it has a very high probability of absorbing neutrons.[1][2] It is not a direct fission product but is formed from the decay of Promethium-149 (Pm-149), which is a fission product.[1][3] Its significance lies in its large neutron absorption cross-section, which can negatively impact the reactivity of the reactor core, effectively acting as a control rod and potentially hindering the chain reaction.[1][2]

Q2: We've shut down the reactor for maintenance, and upon restart, we're having trouble achieving criticality. Could Sm-149 be the cause?

A2: Yes, this is a classic issue related to Sm-149. After a reactor shutdown, the neutron flux ceases, so Sm-149 is no longer being "burned up" or removed through neutron absorption.[1][3][4] However, the accumulated inventory of its precursor, Promethium-149 (with a half-life of 53.1 hours), continues to decay into Sm-149.[1] This leads to a significant increase in the Sm-149 concentration, peaking some time after shutdown and remaining high as it is a stable isotope.[5] This increased "poison load" requires additional positive reactivity to overcome upon restart.

Q3: How is Sm-149 different from Xenon-135 poisoning?

A3: Both are significant neutron poisons, but they behave differently. Xenon-135 is a radioactive fission product with a shorter-lived precursor, leading to a more rapid and pronounced "poisoning peak" after shutdown, followed by its own decay.[5] Samarium-149, on the other hand, is a stable isotope formed from a longer-lived precursor.[1] Consequently, its concentration builds up more slowly after shutdown and does not decay away on its own.[5] The only ways to remove Sm-149 are through neutron absorption during reactor operation or by physically removing the fuel during refueling.[1][3]

Q4: Can we predict the concentration of Sm-149 in our reactor core?

A4: Yes, the concentration of Sm-149 can be predicted with reasonable accuracy using computational models. These models take into account the reactor's power history, neutron flux, fuel type, and the decay and absorption properties of the relevant isotopes. The equilibrium concentration of Sm-149 during steady-state operation is largely independent of the neutron flux level.[4][6] However, transient behavior after shutdown or power changes requires more detailed calculations.

Q5: What are the primary methods for removing Sm-149 from the reactor core?

A5: There are two primary methods for Sm-149 removal:

• Burnup: During reactor operation, Sm-149 atoms absorb neutrons and are transmuted into Samarium-150, which has a much smaller neutron absorption cross-section. This is the primary method of removal while the reactor is at power.[1][3][4]

• Refueling: The physical removal of spent fuel assemblies and their replacement with fresh fuel is another way to reduce the overall Sm-149 inventory in the core.[1][3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected negative reactivity during steady-state operation.	Higher than expected Sm-149 concentration.	1. Verify reactor power history and ensure it aligns with calculations for Sm-149 equilibrium. 2. Review fuel burnup data to assess the accumulation of fission products. 3. Perform a reactivity balance calculation to isolate the source of the negative reactivity.
Difficulty achieving criticality after a prolonged shutdown.	Post-shutdown increase in Sm-149 concentration.	1. Calculate the expected Sm-149 poisoning based on the shutdown duration and pre-shutdown power level. 2. Ensure sufficient excess reactivity is available from control rod withdrawal or other positive reactivity insertion mechanisms to override the samarium poison load. 3. If criticality cannot be achieved, a waiting period for the decay of other short-lived neutron poisons might be necessary, though Sm-149 will remain.
Discrepancy between calculated and measured Sm-149 effects.	Inaccurate nuclear data or modeling parameters.	1. Review and update the cross-section libraries used in the reactor physics codes. 2. Validate the computational model against experimental data from previous operational cycles. 3. Consider implementing an experimental protocol to directly or indirectly measure the Sm-149 concentration.

Quantitative Data Summary

Parameter	Value	Significance
Sm-149 Thermal Neutron Absorption Cross-Section	~41,000 barns	Extremely high, making it a very effective neutron absorber.[7]
Pm-149 Half-life	53.1 hours	Governs the rate of Sm-149 production after reactor shutdown.[1]
Nd-149 Half-life	1.73 hours	Short half-life means Pm-149 is produced relatively quickly from fission.[1]
Fission Yield of Pm-149 (from U-235 thermal fission)	~1.08%	A significant yield, ensuring a continuous source of Sm-149's precursor.[1]

Experimental Protocols

Protocol: Indirect Measurement of Sm-149 Poisoning through Reactivity Worth

Objective: To determine the reactivity worth of the accumulated Sm-149 in the reactor core after a shutdown period.

Methodology:

• Pre-Shutdown Data Collection:

  • Maintain the reactor at a steady, known power level for a sufficient duration to reach equilibrium concentrations of fission product poisons, including the precursor Pm-149.

  • Record all relevant operational data, including power level, control rod positions, and core temperature.

  • Just before the planned shutdown, perform a critical rod position measurement to establish a baseline reactivity state.

• Reactor Shutdown and Waiting Period:

  • Shut down the reactor.

  • Allow the reactor to remain in a shutdown state for a predetermined period (e.g., 24, 48, or 72 hours) to allow for the decay of Pm-149 into Sm-149.

• Post-Shutdown Data Collection:

  • Initiate a reactor startup following standard procedures.

  • Carefully bring the reactor to a low-power critical state.

  • Record the new critical control rod positions.

• Data Analysis and Calculation:

  • Compare the critical rod positions before shutdown and after the waiting period. The difference in rod positions is directly related to the change in core reactivity.

  • Using the known calibration curves for the control rods (reactivity worth per unit of movement), calculate the total negative reactivity added to the core during the shutdown.

  • This change in reactivity is primarily attributable to the buildup of Sm-149 (after accounting for the decay of Xenon-135 and other short-lived poisons).

• Comparison with Models:

  • Compare the experimentally determined reactivity worth of Sm-149 with the predictions from reactor physics simulation codes.

  • Any significant discrepancies may indicate issues with the computational model or the nuclear data being used.

Visualizations

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. Neutron poison - Wikipedia [en.wikipedia.org]
• 3. nuclear-power.com [nuclear-power.com]
• 4. waybuilder.net [waybuilder.net]
• 5. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 6. Samarium-149  Response  to  Reactor  Shutdown [nuclearpowertraining.tpub.com]
• 7. Solved Problem 3: Samarium - 149 has the fission product | Chegg.com [chegg.com]

Technical Support Center: Managing Sm-149 Buildup in Long-Term Reactor Operation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in understanding and managing the impact of Samarium-149 (Sm-149) buildup during long-term reactor operation.

Troubleshooting Guides

This section addresses specific issues that may arise due to the presence of Sm-149 in a nuclear reactor.

Issue: Unexpected negative reactivity during initial reactor startup.

• Question: We are observing a slow, steady insertion of negative reactivity during the initial startup and power ascension of a new reactor core that is not attributable to Xenon-135. What could be the cause?

• Answer: This is likely due to the buildup of Sm-149. Unlike Xenon-135, which reaches equilibrium relatively quickly, Sm-149 concentration builds slowly and reaches its equilibrium value after approximately 20 days (500 hours) of sustained operation.[1] During this initial period, the production of its precursor, Promethium-149 (Pm-149), and its subsequent decay to Sm-149, introduces a continuous source of negative reactivity as the Sm-149 concentration rises to its steady-state level.

Issue: Reactor failing to restart after a prolonged shutdown.

• Question: After a shutdown of several days, we are unable to achieve criticality, even with all control rods withdrawn. What is the potential role of Sm-149 in this situation?

• Answer: Following a reactor shutdown, the neutron flux drops to near zero, halting the "burnup" or removal of Sm-149.[1] However, the accumulated inventory of Pm-149 (with a half-life of 53.1 hours) continues to decay into Sm-149.[2] This leads to a significant increase in the Sm-149 concentration, which peaks after about 20 days and then remains constant as Sm-149 is a stable isotope.[1][2] This post-shutdown increase in Sm-149 introduces a substantial amount of negative reactivity, potentially preventing the reactor from restarting. This is especially critical in high-flux reactors, where a sudden shutdown can lead to what is known as "samarium poisoning," precluding any subsequent startup.[2]

Issue: Discrepancy between calculated and observed reactivity worth of control rods over the fuel cycle.

• Question: Our calculations for control rod worth seem to overestimate their effectiveness as the fuel cycle progresses. Could Sm-149 be a contributing factor?

• Answer: Yes. While the equilibrium concentration of Sm-149 is independent of the reactor power level, it is directly proportional to the fission rate.[3] As the fuel is depleted over the long term, the overall fission rate may change, leading to a gradual shift in the total inventory of Sm-149 in the core. This long-term change in the baseline negative reactivity from Sm-149 can affect the perceived worth of control rods. Additionally, the buildup of other long-lived fission product poisons, collectively known as reactor slagging, also contributes to this effect.[4]

Frequently Asked Questions (FAQs)

1. What is Samarium-149 and why is it a concern in nuclear reactors?

Samarium-149 (Sm-149) is a stable isotope and a fission product that acts as a potent neutron poison in thermal reactors.[2][4] Its significance stems from its extremely large thermal neutron absorption cross-section of approximately 41,000 to 42,000 barns.[2] This high probability of absorbing neutrons means that its presence in the reactor core introduces negative reactivity, which can impact reactor control and power stability.[4]

2. How is Sm-149 produced and removed from the reactor core?

• Production: Sm-149 is primarily an indirect product of uranium-235 fission.[2] The fission product Neodymium-149 (Nd-149) undergoes beta decay with a short half-life (1.73 hours) to Promethium-149 (Pm-149).[2] Pm-149, with a much longer half-life of 53.1 hours, then decays into the stable Sm-149.[2] Direct fission yield of Sm-149 is negligible.[2][5]

• Removal: Sm-149 is removed from the core through two primary mechanisms:

  • Neutron Capture (Burnup): When Sm-149 absorbs a neutron, it transmutes into Sm-150, which has a much smaller neutron absorption cross-section. This is the primary removal mechanism during reactor operation.[5]

  • Refueling: During refueling operations, a portion of the spent fuel containing Sm-149 is physically removed from the core.[5]

3. How does Sm-149 behavior differ from Xenon-135?

While both are significant neutron poisons, their behavior differs in several key aspects:

Feature	Xenon-135	Samarium-149
Production	Primarily from the decay of Iodine-135.	Primarily from the decay of Promethium-149.[2]
Stability	Radioactive (half-life of ~9.1 hours).	Stable.[2]
Post-Shutdown Behavior	Concentration peaks ~10 hours after shutdown and then decays away.[4]	Concentration rises to a new, higher equilibrium and remains there indefinitely.[1]
Equilibrium Concentration	Dependent on reactor power level.	Independent of reactor power level.[3]
Time to Equilibrium	Reaches equilibrium in ~40-50 hours.[4]	Reaches equilibrium in ~500 hours (about 20 days).[1]

4. Is the impact of Sm-149 the same in all reactor types?

No. The effects of Sm-149 are most pronounced in thermal reactors due to its high thermal neutron cross-section. In fast reactors, its neutron absorption cross-section is much lower, and therefore its impact as a neutron poison is not a major concern.[1][3]

Quantitative Data Summary

The following table summarizes the key nuclear data for Sm-149 and its precursors.

Parameter	Value	Reference
Sm-149 Thermal Neutron Absorption Cross-Section	~42,000 barns	[2]
Pm-149 Half-Life	53.1 hours	[2]
Nd-149 Half-Life	1.73 hours	[2]
U-235 Fission Yield of Nd-149	1.09%	[2]
U-235 Direct Fission Yield of Sm-149	~0% (negligible)	[2][5]

Experimental Protocols

In the context of reactor physics and operation, "experiments" related to Sm-149 primarily involve computational modeling and analysis rather than physical experiments. The following outlines a typical methodology for calculating the impact of Sm-149.

Methodology for Calculating Equilibrium Sm-149 Concentration

The equilibrium concentration of Sm-149 is achieved when its production rate equals its removal rate. This can be modeled using the following steps:

• Model Pm-149 Concentration: The rate of change of Pm-149 concentration is the difference between its production from fission and its decay and burnup. At equilibrium, this rate of change is zero.

• Model Sm-149 Concentration: The rate of change of Sm-149 concentration is the sum of its production from Pm-149 decay and direct fission (which is negligible), minus its removal by neutron absorption (burnup).

• Solve for Equilibrium: By setting the rate of change of Sm-149 to zero and substituting the equilibrium concentration of Pm-149, the equilibrium concentration of Sm-149 can be determined.

The resulting equation for the equilibrium atomic density of Sm-149 (NSm(eq)) is:

NSm(eq) = (γPm * Σf) / σa_Sm

Where:

• γPm is the fission yield of Pm-149.

• Σf is the macroscopic fission cross-section of the fuel.

• σa_Sm is the microscopic absorption cross-section of Sm-149.

This equation demonstrates that the equilibrium concentration of Sm-149 is independent of the neutron flux and, therefore, the reactor power level.[3]

Visualizations

Caption: Production and removal pathway for Samarium-149 in a nuclear reactor.

Caption: Troubleshooting workflow for reactivity anomalies related to fission product poisoning.

References

• 1. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 2. nuclear-power.com [nuclear-power.com]
• 3. waybuilder.net [waybuilder.net]
• 4. Neutron poison - Wikipedia [en.wikipedia.org]
• 5. nuclear-power.com [nuclear-power.com]

Technical Support Center: Xenon-Samarium Oscillations in Reactors

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nuclear reactors and encountering challenges with xenon-samarium oscillations.

Frequently Asked Questions (FAQs)

Q1: What are xenon-samarium oscillations?

A1: Xenon-samarium oscillations are periodic fluctuations in reactor power (neutron flux) that can occur in thermal nuclear reactors. These oscillations are caused by the interplay between the production and burnout of two potent neutron absorbers: Xenon-135 (Xe-135) and, to a lesser extent, Samarium-149 (Sm-149). An initial power distribution asymmetry can lead to localized changes in the concentration of these isotopes, which in turn affects the local power level, creating a feedback loop that can result in oscillations of power between different regions of the reactor core. These oscillations typically have periods ranging from 15 to 30 hours.[1]

Q2: What causes xenon-induced oscillations?

A2: Xenon-135 is the primary driver of these oscillations due to its exceptionally large neutron absorption cross-section. The oscillation mechanism can be broken down into four steps[2][3]:

• An initial event, such as control rod movement, causes a power imbalance in the reactor core (e.g., more power in the top half than the bottom half).

• In the high-flux region, the burnout of existing Xe-135 is accelerated, further increasing the local power. Simultaneously, the production of Iodine-135 (I-135), the precursor to Xe-135, increases.

• As I-135 decays into Xe-135, the concentration of this potent neutron absorber builds up in the initially high-flux region. This increased absorption of neutrons suppresses the local power.

• This shift in power to the opposite region of the core initiates the same process there, leading to a cyclical movement of the power peak within the reactor.

Q3: How does Samarium-149 contribute to reactor poisoning?

A3: Samarium-149 (Sm-149) is another significant fission product poison, though its effects are generally less dramatic than those of Xe-135.[4][5] Sm-149 is produced from the decay of Promethium-149 (Pm-149). Unlike Xe-135, Sm-149 is a stable isotope and is only removed from the core by neutron absorption (burnout) when the reactor is at power.[4] Following a reactor shutdown, the decay of accumulated Pm-149 causes the Sm-149 concentration to increase and then remain at a high level, which can pose challenges during reactor restart.[4]

Q4: Are all reactors susceptible to these oscillations?

A4: No. Xenon-induced spatial oscillations are primarily a concern in large thermal reactors operating at a neutron flux greater than 10¹³ neutrons/cm²·s.[2] In smaller reactors or those with strong coupling between core regions, the flux tends to be more uniform, preventing the localized imbalances that drive these oscillations. Fast neutron reactors are not significantly affected by xenon or samarium poisoning because the neutron absorption cross-sections of these isotopes are much lower at higher neutron energies.

Troubleshooting Guide

Problem: I am observing periodic fluctuations in my reactor's power output or localized flux measurements.

Step 1: Confirm the Nature of the Oscillation

• Question: Are the power fluctuations cyclical with a period in the range of 15-30 hours?[1]

  • Action: Monitor the reactor power and/or axial flux difference (AFD) over a 48-hour period to determine the period of the oscillation. The AFD is a measure of the power imbalance between the top and bottom halves of the core.[2]

Step 2: Initial Corrective Actions

• Question: Is the axial flux difference deviating from the target band?

  • Action: Use control rods to counteract the power shift. If power is increasing in the top of the core (positive AFD), insert control rods partially into the top to absorb excess neutrons and shift the power back down. If power is increasing in the bottom (negative AFD), withdraw control rods slightly.[2] This must be done carefully to avoid over-correcting and exacerbating the oscillation.

Step 3: Advanced Control and Damping

• Question: Are simple control rod movements insufficient to damp the oscillation?

  • Action: Implement the "Three Axial Offset Method" for a more systematic approach to oscillation control. This method provides continuous guidance on control rod operations.[6][7]

Quantitative Data Summary

The following table summarizes key nuclear data for Xenon-135 and Samarium-149 relevant to their behavior in a thermal reactor.

Parameter	Xenon-135	Samarium-149
Thermal Neutron Absorption Cross-Section	~2.6 x 10⁶ barns[2][8]	~4.1 x 10⁴ barns[9]
Fission Yield (from U-235)	~0.3% (direct)[8]	Negligible (direct)
Precursor Isotope	Iodine-135 (I-135)	Promethium-149 (Pm-149)
Precursor Half-Life	6.57 hours[10]	53.1 hours[9]
Precursor Fission Yield (from U-235)	~6.3% (as Tellurium-135)[10]	~1.13%
Removal Mechanism	Neutron absorption and radioactive decay	Neutron absorption only
Half-Life	9.1 hours[2][8]	Stable
Typical Oscillation Period	15 - 30 hours[1]	N/A
Typical Oscillation Amplitude	Can cause significant local power swings, potentially exceeding 20% of the average power in the affected region.[1]	N/A

Experimental Protocols

Protocol 1: Damping Xenon Oscillations using the Three Axial Offset Method

This method uses the trajectory of three calculated "axial offsets" to guide control rod movements and effectively damp xenon oscillations.

1. Calculation of Axial Offsets:

• Axial Offset of Power (AOp): This is the measured power imbalance between the top (P_top) and bottom (P_bottom) halves of the core.

  • AOp = (P_top - P_bottom) / (P_top + P_bottom)

• Axial Offset of Iodine (AOi): This is the calculated power distribution that would produce the current iodine distribution at equilibrium.[6]

• Axial Offset of Xenon (AOx): This is the calculated power distribution that would produce the current xenon distribution at equilibrium.[6]

2. Experimental Procedure:

• Continuously monitor and calculate AOp, AOi, and AOx.

• Plot the trajectory of the point (AOp - AOx, AOi - AOx) on an X-Y plane.

• The goal is to use control rod movements to guide this trajectory to the origin (0,0), at which point the three axial offsets are identical and the oscillation is eliminated.[6]

• Control Logic:

  • If the plotted point is moving away from the origin, a control rod action is needed.

  • The direction and magnitude of the control rod movement should be such that it moves the AOp in a way that brings the plotted point back towards the origin.

  • For example, if AOp is significantly more positive than AOx and AOi, a partial insertion of control rods in the upper core region will reduce AOp.

Visualizations

Caption: Production and removal pathways for Xenon-135 and Samarium-149.

Caption: Troubleshooting flowchart for identifying and responding to xenon oscillations.

References

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. nuclear-power.com [nuclear-power.com]
• 3. Hydrogen - Wikipedia [en.wikipedia.org]
• 4. inis.iaea.org [inis.iaea.org]
• 5. researchgate.net [researchgate.net]
• 6. Continuous guidance procedure for xenon oscillation control [inis.iaea.org]
• 7. researchgate.net [researchgate.net]
• 8. moodle.imt-atlantique.fr [moodle.imt-atlantique.fr]
• 9. nmrcenter.buffalo.edu [nmrcenter.buffalo.edu]
• 10. tandfonline.com [tandfonline.com]

Technical Support Center: Improving the Efficiency of Samarium-149 Isotope Separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during Samarium-149 (Sm-149) isotope separation experiments.

Section 1: Troubleshooting Guides

This section is organized by the primary methods used for samarium isotope separation.

Atomic Vapor Laser Isotope Separation (AVLIS)

Q1: Why is the photoionization efficiency of Sm-149 lower than expected?

A1: Low photoionization efficiency in the AVLIS process for Sm-149 can stem from several factors related to the laser and atomic vapor parameters. A primary reason can be a mismatch between the laser wavelength and the specific isotopic absorption lines of Sm-149. The spectral lines of different samarium isotopes are very close, necessitating highly monochromatic and precisely tuned lasers.[1]

• Laser Frequency Drift: The dye lasers used in AVLIS can experience frequency drift due to thermal fluctuations or mechanical vibrations, causing the laser's wavelength to shift away from the optimal absorption peak for Sm-149.[2]

• Inadequate Laser Power: Insufficient laser power will result in a lower-than-expected population of excited Sm-149 atoms, thus reducing the overall ionization rate.

• Poor Laser Beam Quality: A non-uniform laser beam profile can lead to inconsistent ionization across the atomic vapor, reducing overall efficiency.[3]

• Doppler Broadening: High temperatures in the atomic vapor source can cause significant Doppler broadening of the absorption lines, leading to reduced isotopic selectivity as the absorption profiles of adjacent isotopes begin to overlap.

Troubleshooting Steps:

• Verify Laser Wavelength: Use a high-resolution wavemeter to confirm that the laser is precisely tuned to the desired Sm-149 transition.

• Monitor Laser Stability: Continuously monitor the laser's frequency and power output for any fluctuations. Implement a feedback control system to correct for any drift.

• Optimize Laser Power: Gradually increase the laser power while monitoring the ion signal to find the saturation point for the transition.

• Characterize Beam Profile: Use a beam profiler to ensure a uniform intensity distribution across the laser beam.

• Control Vapor Temperature: Optimize the heating of the samarium source to produce a well-collimated atomic beam with minimal Doppler broadening.[4]

Q2: What causes a low isotopic purity of the collected Sm-149?

A2: Contamination from other samarium isotopes is a common issue in AVLIS. This can be due to several factors that reduce the selectivity of the ionization process.

• Power Broadening: High laser power can broaden the absorption lines, leading to the unintended excitation and ionization of adjacent isotopes.

• Charge Exchange Collisions: Collisions between ionized Sm-149 and neutral atoms of other isotopes can lead to a transfer of charge, resulting in the collection of unwanted isotopes. This is more prevalent at higher vapor densities.[4]

• Scattering of Ions: Inadequate vacuum conditions can lead to the scattering of ions by residual gas molecules, which can alter their trajectories and cause them to be collected at the wrong location.[5]

Troubleshooting Steps:

• Optimize Laser Fluence: Carefully adjust the laser power to maximize the ionization of Sm-149 while minimizing power broadening effects.

• Control Atomic Vapor Density: Adjust the temperature of the samarium source to maintain an optimal vapor density that minimizes charge exchange collisions.

• Improve Vacuum Conditions: Ensure the separation chamber is maintained at a high vacuum (e.g., ~2×10⁻⁶ mbar) to reduce ion scattering.[4]

• Optimize Ion Extraction Optics: Ensure the electrostatic fields for ion extraction are properly configured to efficiently guide the Sm-149 ions to the collector while rejecting other ions.

Electromagnetic Isotope Separation (EMIS) / Calutron

Q1: Why is the collected yield of Sm-149 in the calutron significantly lower than the amount of feed material used?

A1: Low product yield is a well-documented issue with calutrons. During the Manhattan Project, it was observed that only a very small fraction (1 part in 5,825) of the feed material became the final product.[6] This is due to several inherent inefficiencies in the process.

• Ion Source Inefficiency: Not all of the feed material introduced into the ion source is ionized. A significant portion can be deposited on the surfaces of the ion source.

• Beam Loss in the Separator: A substantial amount of the ion beam is lost due to collisions with residual gas molecules and deposition on the vacuum chamber walls and components.[6]

• Collection Inefficiency: Not all of the separated Sm-149 ions are successfully collected in the designated pocket. Some may be lost due to sputtering or neutralization.

Troubleshooting Steps:

• Optimize Ion Source Performance: Adjust the temperature, pressure, and arc voltage of the ion source to maximize the ionization of the samarium feed material.

• Improve Vacuum: Maintain a high vacuum in the calutron to minimize ion-molecule collisions and subsequent beam loss.

• Material Recovery: Implement meticulous procedures for recovering samarium from all components of the calutron, including the ion source, vacuum chamber walls, and collector pockets. This recovered material can be reprocessed.[6][7]

Q2: What is causing the poor resolution between the Sm-149 and adjacent isotope beams?

A2: Poor resolution in a calutron, leading to isotopic cross-contamination, can be caused by several factors that affect the ion beam's trajectory and focus.

• Space Charge Effects: At high beam currents, the mutual repulsion of the positively charged ions can cause the beam to spread, leading to overlapping of the separated isotope beams.[5]

• Instabilities in Power Supplies: Fluctuations in the accelerating voltage or the magnetic field strength will alter the trajectories of the ions, causing the focal point of the beams to shift and broaden.

• Misalignment of Components: Improper alignment of the ion source, accelerating electrodes, or collector pockets can lead to a defocused beam.

• Contamination of Surfaces: Debris and condensed material inside the vacuum chamber can block slits and cause the ion beams to lose focus.[8]

Troubleshooting Steps:

• Neutralize Space Charge: Introduce a low pressure of a neutral gas into the vacuum chamber to allow the ion beam to create electrons through collisions, which then neutralize the space charge of the beam.[5]

• Stabilize Power Supplies: Ensure that the high-voltage power supply for acceleration and the power supply for the electromagnet are highly stable and free from ripple.

• Precise Alignment: Carefully align all components of the calutron according to the design specifications.

• Regular Cleaning and Maintenance: Periodically clean the inside of the vacuum chamber to remove any accumulated debris and ensure all slits and apertures are clear.[8]

Chemical Separation (Ion Exchange and Solvent Extraction)

Q1: Why is the separation factor between Sm-149 and other lanthanide isotopes low in my ion-exchange chromatography?

A1: The chemical similarity of lanthanides makes their separation challenging.[9] A low separation factor in ion-exchange chromatography can be attributed to several factors.

• Inappropriate Eluent: The choice and concentration of the eluting agent are critical. For lanthanide separation, complexing agents like α-hydroxyisobutyric acid (α-HIBA) are often used, and the pH and concentration of the eluent must be precisely controlled.

• Suboptimal Flow Rate: A flow rate that is too high will not allow for sufficient interaction between the ions and the resin, leading to poor separation. Conversely, a flow rate that is too low can lead to excessive band broadening.

• Column Overloading: Exceeding the capacity of the ion-exchange resin will result in poor separation as not all ions will be able to interact with the stationary phase.

• Improper Column Packing: Voids or channels in the column packing will lead to an uneven flow of the mobile phase and poor separation.

Troubleshooting Steps:

• Optimize Eluent Composition: Systematically vary the concentration and pH of the eluent to find the optimal conditions for separating samarium from its neighboring lanthanides.[10]

• Adjust Flow Rate: Experiment with different flow rates to find the best balance between separation time and resolution.

• Determine Column Capacity: Perform a breakthrough experiment to determine the maximum amount of sample that can be loaded onto the column without compromising separation.

• Repack the Column: If channeling is suspected, carefully unpack and repack the column to ensure a uniform bed.

Q2: In solvent extraction, what is causing the low recovery of samarium in the desired phase?

A2: Low recovery in solvent extraction can be due to a variety of factors related to the chemical conditions of the extraction process.

• Incorrect pH: The extraction of lanthanides is highly dependent on the pH of the aqueous phase. The optimal pH for extracting samarium may differ from that of other lanthanides.[11]

• Inadequate Extractant Concentration: The concentration of the extracting agent in the organic phase must be sufficient to complex with the samarium ions.

• Insufficient Mixing: Incomplete mixing of the aqueous and organic phases will result in a low extraction efficiency as the system will not reach equilibrium.

• Presence of Interfering Ions: Other ions in the sample may compete with samarium for the extracting agent, reducing its extraction efficiency.

Troubleshooting Steps:

• Optimize Aqueous Phase pH: Perform a series of extractions at different pH values to determine the optimal pH for samarium extraction.[11]

• Vary Extractant Concentration: Investigate the effect of different extractant concentrations on the recovery of samarium.

• Ensure Thorough Mixing: Use a vortex mixer or a shaker to ensure vigorous mixing of the two phases for a sufficient amount of time to reach equilibrium.

• Pre-treat the Sample: If interfering ions are present, consider a pre-treatment step to remove them before performing the solvent extraction for samarium separation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating Sm-149?

A1: The main methods for separating isotopes of samarium, including Sm-149, are:

• Atomic Vapor Laser Isotope Separation (AVLIS): This method uses lasers tuned to a specific wavelength to selectively ionize Sm-149 atoms, which are then separated using an electric field.[4]

• Electromagnetic Isotope Separation (EMIS): Also known as the calutron method, this technique ionizes samarium atoms and then separates them based on their mass-to-charge ratio in a magnetic field.[12]

• Chemical Separation: This includes techniques like ion-exchange chromatography and solvent extraction, which exploit the subtle differences in the chemical properties of the isotopes.[9][13]

Q2: What is the natural abundance of Sm-149?

A2: The natural abundance of Samarium-149 is approximately 13.82%.[14][15][16][17]

Q3: How is the feed material for samarium isotope separation typically prepared?

A3: The preparation of the feed material depends on the separation method.

• For AVLIS and EMIS: A common starting material is samarium oxide (Sm₂O₃), which is then converted to a volatile compound like samarium chloride or directly vaporized as metallic samarium. For the AVLIS process, the feed material may be a uranium-iron alloy.[18]

• For Chemical Separation: The samarium-containing material is typically dissolved in an acid, such as nitric acid, to create an aqueous solution of samarium ions.[13]

Q4: What are the key safety considerations when working with samarium for isotope separation?

A4: While stable samarium isotopes are not highly radioactive, there are still safety precautions to consider.

• Chemical Hazards: The chemicals used in the separation processes, such as acids and organic solvents, can be corrosive and flammable. Proper personal protective equipment (PPE) should always be worn.

• High Voltage and Magnetic Fields: The AVLIS and EMIS methods involve high voltages and strong magnetic fields, which pose electrical and magnetic field hazards.

• Vacuum Systems: Working with high-vacuum systems requires proper training to avoid implosion hazards.

• Radioactive Isotopes: If working with radioactive isotopes of samarium, all necessary radiation safety protocols must be followed.

Q5: How is the isotopic purity of the final Sm-149 product analyzed?

A5: The isotopic composition of the enriched samarium product is typically determined using mass spectrometry techniques, such as:

• Thermal Ionization Mass Spectrometry (TIMS): A highly sensitive and precise method for determining isotope ratios.[19]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A versatile technique for elemental and isotopic analysis.[13]

Section 3: Data Presentation

Table 1: Comparison of Samarium Isotope Separation Methods (Qualitative and Quantitative Data)

Parameter	Atomic Vapor Laser Isotope Separation (AVLIS)	Electromagnetic Isotope Separation (EMIS) / Calutron	Chemical Separation (Ion Exchange/Solvent Extraction)
Principle	Selective photoionization of Sm-149 using tuned lasers.[4]	Separation of ionized samarium isotopes based on mass-to-charge ratio in a magnetic field.[12]	Exploits subtle differences in chemical properties of isotopes.[9][13]
Selectivity	Potentially very high, but can be affected by various factors.	High separation factor in a single pass.	Generally lower selectivity per stage, requiring multiple stages.
Throughput	Can be designed for high throughput.	Generally low throughput.	Can be scaled for higher throughput.
Efficiency	Can be highly efficient but is technologically complex.	Low overall efficiency due to significant material loss.[6]	Efficiency depends on the specific process and number of stages.
Quantitative Data	-	-	Sm recovery of 97.16% and Nd recovery of 95.59% has been reported in anion-exchange separation.[20] A separation factor of approximately 10^6 has been achieved for samarium from neodymium using liquid-liquid extraction.[21]
Complexity	High, requires sophisticated laser and vacuum systems.	High, requires large magnets and high-vacuum systems.	Moderate, requires careful control of chemical parameters.
Feed Material	Metallic samarium vapor or a volatile compound.[18]	Samarium vapor, typically from a chloride compound.[7]	Aqueous solution of samarium salts.[13]

Section 4: Experimental Protocols

Protocol for Atomic Vapor Laser Isotope Separation (AVLIS) of Sm-149

Objective: To selectively ionize and separate Sm-149 from a natural isotopic mixture of samarium.

Materials and Equipment:

• Samarium metal or samarium oxide (Sm₂O₃)

• High-vacuum chamber

• Electron beam evaporator or resistive heating element

• Tunable dye lasers (at least two)

• Pump laser (e.g., copper vapor laser)

• High-resolution wavemeter

• Ion extraction system (electrostatic plates)

• Ion collector

• Mass spectrometer for analysis

Procedure:

• Feed Material Preparation:

  • If using Sm₂O₃, reduce it to metallic samarium.

  • Place the metallic samarium in the crucible of the evaporator.

• Generation of Atomic Vapor:

  • Evacuate the vacuum chamber to a pressure of approximately 2×10⁻⁶ mbar.[4]

  • Heat the samarium using the electron beam or resistive heater to generate a collimated atomic beam.

• Laser Setup and Tuning:

  • Precisely tune the first dye laser to a specific wavelength that selectively excites only the Sm-149 atoms from their ground state to an intermediate excited state.

  • Tune the second dye laser to a wavelength that will ionize the excited Sm-149 atoms.

  • Use the wavemeter to confirm the laser wavelengths to a high degree of accuracy.

• Photoionization:

  • Direct the laser beams to intersect the atomic beam at a right angle.

  • The first laser will selectively excite the Sm-149 atoms.

  • The second laser will then ionize these excited Sm-149 atoms.

• Ion Extraction and Collection:

  • Apply a high voltage to the electrostatic plates to create an electric field that will deflect the positively charged Sm-149 ions.

  • The neutral atoms of other isotopes will pass through undeflected.

  • The Sm-149 ions will be guided by the electric field to the ion collector.

• Post-Separation Analysis:

  • Remove the collected samarium from the collector.

  • Analyze the isotopic composition of the collected sample using a mass spectrometer to determine the enrichment of Sm-149.

Protocol for Electromagnetic Isotope Separation (EMIS) of Sm-149

Objective: To separate Sm-149 ions from other samarium isotopes using a magnetic field.

Materials and Equipment:

• Samarium tetrachloride (SmCl₄) or other suitable feed material

• Calutron (including ion source, accelerating electrodes, large electromagnet, vacuum chamber, and collector pockets)

• High-voltage power supply

• High-current power supply for the magnet

• Vacuum pumping system

• Mass spectrometer for analysis

Procedure:

• Feed Material Preparation:

  • Load the samarium compound into the ion source of the calutron.

• Ionization and Acceleration:

  • Heat the ion source to vaporize the feed material.

  • Create an electric arc within the ion source to ionize the samarium vapor.

  • Apply a high voltage (e.g., 35 kV) to the accelerating electrodes to extract a beam of samarium ions.[5]

• Isotope Separation:

  • Pass the ion beam through a strong, uniform magnetic field.

  • The magnetic field will bend the path of the ions into a semi-circle. The radius of the path will be dependent on the mass-to-charge ratio of the ion.

  • The lighter Sm-149 ions will follow a path with a smaller radius than the heavier samarium isotopes.

• Collection:

  • Position collector pockets at the focal points of the different isotope beams.

  • The separated Sm-149 ions will be deposited into their designated collector pocket.

• Product Recovery and Analysis:

  • After a sufficient collection time, turn off the calutron and bring the vacuum chamber to atmospheric pressure.

  • Carefully remove the collector pockets.

  • Chemically recover the deposited samarium from the Sm-149 collector.

  • Analyze the isotopic purity of the recovered samarium using a mass spectrometer.

Protocol for Chemical Separation of Samarium Isotopes via Ion-Exchange Chromatography

Objective: To achieve a partial separation of samarium isotopes based on their differential affinity for an ion-exchange resin.

Materials and Equipment:

• Samarium oxide (Sm₂O₃)

• Nitric acid (HNO₃)

• Cation-exchange resin (e.g., Dowex 50)

• Chromatography column

• Eluting agent (e.g., α-hydroxyisobutyric acid, α-HIBA)

• pH meter

• Fraction collector

• ICP-MS for analysis

Procedure:

• Sample Preparation:

  • Dissolve the samarium oxide in nitric acid to form an aqueous solution of samarium nitrate.

  • Adjust the pH of the solution to the desired level for loading onto the column.

• Column Preparation:

  • Prepare a slurry of the cation-exchange resin in deionized water.

  • Carefully pack the chromatography column with the resin slurry, ensuring there are no air bubbles or channels.

  • Equilibrate the column by passing several column volumes of the starting eluent through it.

• Sample Loading:

  • Carefully load the samarium nitrate solution onto the top of the column.

• Elution:

  • Begin eluting the column with the chosen eluent (e.g., α-HIBA solution at a specific pH and concentration).

  • Maintain a constant flow rate.

• Fraction Collection:

  • Use a fraction collector to collect small, uniform fractions of the eluate as it exits the column.

• Analysis:

  • Analyze the samarium concentration and isotopic composition of each fraction using ICP-MS.

  • The fractions containing the highest concentration of Sm-149 can then be combined.

Section 5: Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Why is my laser beam unstable? Common component-related causes [eureka.patsnap.com]
• 3. quantum-electronics.ru [quantum-electronics.ru]
• 4. barc.gov.in [barc.gov.in]
• 5. physicstoday.aip.org [physicstoday.aip.org]
• 6. Calutron - Wikipedia [en.wikipedia.org]
• 7. Lawrence and His Laboratory: Episode: The Calutron [www2.lbl.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. mdpi.com [mdpi.com]
• 10. Optimization of cerium/praseodymium separation parameters with the aim of production of pure beta-emitter radioisotope 143Pr for therapeutic application in nuclear medicine [jonsat.nstri.ir]
• 11. ijmse.iust.ac.ir [ijmse.iust.ac.ir]
• 12. youtube.com [youtube.com]
• 13. Separation of samarium and europium by solvent extraction with an undiluted quaternary ammonium ionic liquid: towards high-purity medical samarium-153 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nuclear-power.com [nuclear-power.com]
• 15. Isotopes of samarium - Wikipedia [en.wikipedia.org]
• 16. Samarium-149 | chemical isotope | Britannica [britannica.com]
• 17. buyisotope.com [buyisotope.com]
• 18. nrc.gov [nrc.gov]
• 19. researchgate.net [researchgate.net]
• 20. Optimization of Neodymium Separation from Cerium and Samarium for Nuclear Fuel Burn-Up Determination | Scientific.Net [scientific.net]
• 21. Separation of samarium and neodymium: a prerequisite for getting signals from nuclear synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Samarium-149 Neutron Cross-Section Data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Samarium-149 (Sm-149) and encountering discrepancies in its neutron cross-section data.

Frequently Asked Questions (FAQs)

Q1: Why is the neutron cross-section of Sm-149 so important?

A1: Samarium-149 is a stable isotope produced as an indirect fission product in nuclear reactors. It possesses a very large thermal neutron capture cross-section of approximately 42,000 barns, making it a significant neutron poison.[1] This high absorption probability has a substantial impact on reactor reactivity and requires accurate data for safe and efficient reactor operation.[2] Beyond reactor physics, precise cross-section data is crucial for various nuclear applications, including medical isotope production and nuclear physics research.[3]

Q2: I've noticed different values for the Sm-149 thermal neutron capture cross-section in various data libraries. Why do these discrepancies exist?

A2: Discrepancies in the evaluated thermal neutron capture cross-section for Sm-149 across different nuclear data libraries (e.g., ENDF/B-VIII.0, JEFF-3.3, JENDL-5) arise from several factors:

• Different Experimental Data Sets: Evaluators may use different sets of experimental measurements as input for their statistical models.

• Varying Evaluation Methodologies: The theoretical models and parameters used to fit the experimental data can differ between evaluations.

• Uncertainties in Resonance Parameters: The large thermal cross-section of Sm-149 is dominated by a resonance near thermal energies. Small differences in the evaluated parameters of this resonance can lead to significant variations in the calculated cross-section.

• New Measurements: As new and more precise experimental data become available, evaluations are updated, which can lead to changes in the recommended values. For instance, recent measurements have shown discrepancies with older data, prompting re-evaluation.[4][5]

Q3: My experimental results for the Sm-149 cross-section in the resonance region differ from the evaluated data. What are the potential sources of this discrepancy?

A3: Disagreements between experimental measurements and evaluated data in the resonance region can stem from several experimental and data processing factors:

• Sample Purity and Thickness: Impurities in the samarium sample can introduce competing reactions. The thickness of the sample can also affect neutron self-shielding, which needs to be corrected for accurately.

• Neutron Flux Determination: Accurate determination of the incident neutron flux is critical for a precise cross-section measurement.

• Detector Efficiency and Calibration: The response of the detectors used to measure reaction products (e.g., gamma-rays from capture events) must be well-characterized.

• Resonance Analysis: The process of extracting resonance parameters from the raw experimental data using codes like SAMMY can be complex and model-dependent.[4] Different analysis approaches can yield slightly different parameters.

• Background Subtraction: Inaccurate subtraction of background events can lead to errors in the measured yield.

Troubleshooting Guides

Guide 1: Addressing Discrepancies Between Experimental and Evaluated Data

If your measured Sm-149 cross-section data deviates significantly from the values in major evaluated libraries, follow these troubleshooting steps:

• Verify Experimental Setup and Procedures:

  • Sample Characterization: Re-confirm the isotopic purity and thickness of your Sm-149 sample.

  • Neutron Source and Beamline: Ensure the stability and well-characterized nature of your neutron source.

  • Detector System: Check the calibration and stability of your detector systems.

• Review Data Analysis Workflow:

  • Background Correction: Scrutinize your background subtraction methods.

  • Neutron Flux Normalization: Re-evaluate the method used for neutron flux determination.

  • Resonance Parameter Analysis: If applicable, review the parameters and models used in your resonance analysis software. Consider the potential for resonance-resonance interference effects.

• Compare with Multiple Evaluated Libraries:

  • Do not rely on a single data library. Compare your results with data from ENDF/B-VIII.0, JEFF-3.3, and JENDL-5.[6][7][8] A recent study noted a clear difference between ENDF/B-VIII.0 and CENDL-3.2 at 23.2 eV, with experimental results favoring the latter.[4]

• Consult Recent Literature:

  • Search for recent publications on Sm-149 cross-section measurements. New experimental data may support your findings and highlight areas where evaluations could be improved.

Guide 2: Selecting the Appropriate Evaluated Data

When choosing an evaluated data library for your simulations or analysis, consider the following:

• Vintage of the Evaluation: Preferentially use the latest versions of the major libraries (e.g., ENDF/B-VIII.0, JEFF-3.3, JENDL-5), as they are based on more recent experimental data and improved models.[6][7][8]

• Application-Specific Validation: Some libraries may perform better for specific applications (e.g., thermal reactors, fast reactors). Review the validation and benchmarking reports for the different libraries to see how they perform for systems similar to yours.

• Uncertainty Data: For sensitivity and uncertainty analysis, use libraries that provide covariance data for Sm-149.

Data Presentation

Table 1: Comparison of Sm-149 Thermal Neutron (n,γ) Cross-Sections in Different Data Libraries

Data Library	Thermal (0.0253 eV) Cross-Section (barns)	Maxwellian Averaged Cross-Section (barns)	Resonance Integral (barns)
JENDL-4.0	40,540	68,350	3,517
ENDF/B-VIII.0	40,847	69,141	3,428
JEFF-3.3	40,847	69,141	3,428

Data for JENDL-4.0 is calculated at 300K[9]. Data for ENDF/B-VIII.0 and JEFF-3.3 are from their respective releases and often show close agreement for well-studied isotopes.

Experimental Protocols

Methodology 1: Neutron Capture Cross-Section Measurement using the Activation Technique

The activation technique is a common method for measuring neutron capture cross-sections.

• Sample Preparation: A thin, well-characterized sample of Sm-149 is prepared. The mass and isotopic composition must be known with high accuracy. Monitor foils (e.g., Gold, Cobalt) are often irradiated simultaneously to determine the neutron flux.

• Irradiation: The Sm-149 sample and monitor foils are irradiated in a known neutron field (e.g., from a nuclear reactor or an accelerator-based source) for a predetermined time.

• Activity Measurement: After irradiation, the sample is transferred to a low-background counting station equipped with a high-purity germanium (HPGe) detector. The characteristic gamma-rays emitted from the decay of the product nucleus (Sm-150 is stable, so this method is more suited for other reactions or isotopes where the product is radioactive) are measured.

• Cross-Section Calculation: The capture cross-section is determined from the measured activity, the number of target nuclei, the irradiation time, and the neutron flux (determined from the monitor foils).

Methodology 2: Time-of-Flight (TOF) Technique for Resonance Analysis

The Time-of-Flight (TOF) method is used to measure cross-sections as a function of neutron energy, particularly in the resonance region.

• Pulsed Neutron Source: A pulsed beam of neutrons is produced by a spallation source or an electron linear accelerator.

• Flight Path: The neutrons travel down a long, evacuated flight path to the sample.

• Timing Measurement: The time it takes for a neutron to travel from the source to the sample is measured precisely. This "time of flight" is directly related to the neutron's kinetic energy.

• Reaction Detection: Detectors are placed around the Sm-149 sample to detect the products of neutron interactions (e.g., gamma-rays from capture events, or transmitted neutrons).

• Data Analysis: The number of detected events is recorded as a function of the neutron time of flight. This data is then converted to a cross-section versus energy plot. Resonance parameters are extracted by fitting the resonance shapes in the cross-section data using specialized software.

Visualizations

Caption: Production and removal pathway of Sm-149 in a nuclear reactor.

Caption: Workflow for experimental measurement and evaluation of nuclear cross-sections.

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. canteach.candu.org [canteach.candu.org]
• 3. buyisotope.com [buyisotope.com]
• 4. [2204.04345] Neutron capture measurement and resonance parameter analysis of natSm [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. ENDF/B-VIII.0 Evaluated Nuclear Data Library [nndc.bnl.gov]
• 7. The joint evaluated fission and fusion nuclear data library, JEFF-3.3 [inis.iaea.org]
• 8. tandfonline.com [tandfonline.com]
• 9. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]

Technical Support Center: Refinement of Sm-149 Concentration Calculation Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and professionals involved in the calculation and validation of Samarium-149 (Sm-149) concentrations in nuclear materials.

Troubleshooting Guides

Discrepancies between calculated and measured Sm-149 concentrations are a common challenge. This guide provides a structured approach to troubleshooting these issues.

Q1: My calculated Sm-149 concentration significantly deviates from the experimental measurements. What are the potential sources of this error?

A1: Discrepancies can arise from several factors throughout the modeling and experimental workflow. The primary areas to investigate are:

• Nuclear Data Libraries: The accuracy of the neutron cross-section data for Sm-149 and its precursors is a major factor. Uncertainties in these libraries can lead to significant errors in production and depletion calculations.

• Reactor Operational History: Inaccurate or simplified representations of the reactor's operational history (e.g., power levels, shutdowns, and startups) will lead to incorrect predictions of the neutron flux and, consequently, the Sm-149 concentration.

• Modeling Approximations: The computational model itself may introduce errors through simplifications in geometry, homogenization of materials, or the energy group structure used for neutron transport calculations.

• Experimental Uncertainties: The experimental measurement of Sm-149 concentration is subject to its own uncertainties, including those related to sample preparation, detector calibration, and data analysis.

A logical workflow for troubleshooting these discrepancies is outlined in the diagram below.

Caption: Troubleshooting workflow for Sm-149 calculation discrepancies.

Q2: How do I choose the appropriate computational code for my Sm-149 concentration calculations?

A2: The choice of code depends on the required accuracy, the complexity of the system being modeled, and the available computational resources. A summary of commonly used codes is provided in the table below.

Code	Methodology	Key Features	Typical Applications
ORIGEN	Isotope generation and depletion	Solves the Bateman equations for a large number of isotopes. Often used as a standalone code or coupled with other transport codes.	Fuel depletion, radioactive decay, and source term calculations.
MCNP	Monte Carlo N-Particle transport	High-fidelity, continuous-energy neutron transport. Can be coupled with depletion solvers.	Detailed 3D modeling of complex geometries, validation of deterministic codes.
SCALE	Modular code system	Includes sequences for criticality safety, reactor physics, and spent fuel characterization. Often uses ORIGEN for depletion.	Licensing and safety analysis, burnup credit calculations.
SERPENT	Continuous-energy Monte Carlo	Specialized for lattice physics and burnup calculations. Known for its efficiency and detailed output.	Generation of homogenized group constants, detailed fuel assembly analysis.
DRAGON	Deterministic transport	Solves the neutron transport equation using various numerical methods.	Lattice cell and fuel assembly calculations, generation of cross-section libraries.

Frequently Asked Questions (FAQs)

Q3: What is the fundamental production and depletion pathway for Sm-149?

A3: Sm-149 is primarily produced from the beta decay of Promethium-149 (Pm-149), which itself is a fission product. Sm-149 is a stable isotope and is primarily removed through neutron capture. The key pathway is illustrated below.

Caption: Sm-149 production and depletion pathway.

Q4: Why is the equilibrium concentration of Sm-149 independent of the neutron flux level during steady-state reactor operation?

A4: At equilibrium, the rate of production of Sm-149 from the decay of Pm-149 is equal to the rate of its removal by neutron capture. The equilibrium concentration of Pm-149 is directly proportional to the neutron flux. Consequently, in the rate equation for Sm-149, the neutron flux term appears in both the production (via the Pm-149 concentration) and the removal terms, leading to its cancellation. This makes the equilibrium Sm-149 concentration independent of the neutron flux, although the time to reach this equilibrium is flux-dependent.[1][2]

Q5: How does the Sm-149 concentration change after a reactor shutdown?

A5: After a reactor shutdown, the neutron flux drops to nearly zero, halting the removal of Sm-149 by neutron capture. However, the accumulated inventory of its precursor, Pm-149, continues to decay into Sm-149. This results in a gradual increase in the Sm-149 concentration until the Pm-149 is depleted. Since Sm-149 is stable, its concentration then remains high until the reactor is restarted and the neutron flux can begin to "burn out" the accumulated Sm-149.[1][3]

Experimental Protocols

Validation of Sm-149 concentration models relies on the accurate experimental determination of fission product concentrations in irradiated nuclear fuel. The primary methods employed are destructive radiochemical analyses, including gamma spectrometry and mass spectrometry.

General Experimental Workflow for Sm-149 Concentration Validation

Caption: Experimental workflow for Sm-149 validation.

Methodologies

1. Sample Preparation and Dissolution:

• A small, representative sample of the irradiated fuel is obtained in a hot cell environment.

• The sample is dissolved, typically using strong acids, to bring the fuel matrix and the contained fission products into solution.[4]

2. Chemical Separation:

• To accurately measure the isotopic composition of samarium, it must be chemically separated from other elements in the dissolved fuel solution, particularly other rare earth elements and actinides that could cause isobaric interferences in mass spectrometry.[5]

• Techniques such as ion exchange chromatography are commonly used for this purpose.

3. Gamma Spectrometry:

• Gamma spectrometry is a non-destructive technique that can identify and quantify gamma-emitting radionuclides in a sample.[6][7]

• While Sm-149 is stable, other fission products with known fission yields and well-characterized gamma emissions (e.g., Cs-137) can be measured to determine the fuel burnup.[4] This burnup value can then be used to validate the overall depletion calculation, which includes the Sm-149 concentration.

• The process involves placing the sample near a high-purity germanium (HPGe) detector, which measures the energy and intensity of emitted gamma rays.[6]

4. Mass Spectrometry:

• Mass spectrometry is the primary technique for the direct measurement of the isotopic composition of samarium in the separated sample.

• Thermal Ionization Mass Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are high-precision methods used for this purpose.[8]

• These techniques can determine the precise ratios of different samarium isotopes, allowing for the quantification of Sm-149. Isotope dilution mass spectrometry is often employed for accurate concentration measurements.[5]

Reference Standard:

The ASTM E321 standard test method is a widely recognized protocol for determining fuel burnup by measuring the concentration of Neodymium-148 (Nd-148), another stable fission product with well-known properties.[9][10][11] The principles and many of the procedures outlined in this standard are applicable to the measurement of other fission products, including Sm-149, for the validation of reactor physics codes.

References

• 1. canteach.candu.org [canteach.candu.org]
• 2. nuclear-power.com [nuclear-power.com]
• 3. info.ornl.gov [info.ornl.gov]
• 4. osti.gov [osti.gov]
• 5. oecd-nea.org [oecd-nea.org]
• 6. bmuv.de [bmuv.de]
• 7. google.com [google.com]
• 8. Radiochemical Analysis in Nuclear Energy: Key Techniques and QA Strategies | Separation Science [sepscience.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. webstore.ansi.org [webstore.ansi.org]

managing residual reactivity from Samarium-149 daughters

Technical Support Center: Managing Samarium-149

Welcome to the technical support center for managing experiments involving Samarium-149. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on handling and troubleshooting potential issues related to this isotope.

Frequently Asked Questions (FAQs)

Q1: What are the daughter products of Samarium-149 and how do I manage their residual reactivity?

A1: This is a common point of confusion. Samarium-149 (Sm-149) is a stable isotope and therefore does not undergo radioactive decay to produce daughter products.[1][2] The concept of "residual reactivity" associated with Sm-149 arises not from its decay, but from its production and accumulation. Sm-149 is a product of the decay of Promethium-149 (Pm-149), which itself is a decay product of Neodymium-149 (Nd-149).[1][2] The primary concern with Sm-149 is its extremely high neutron absorption cross-section, which can impact the neutron flux in experimental settings.[1][3]

Q2: What is the origin of Samarium-149 in my experimental setup?

A2: If you are not using Samarium-149 as a starting material, its presence can be an indirect result of nuclear fission processes. The decay chain is as follows: Neodymium-149 decays into Promethium-149, which then decays into the stable Samarium-149.[1][2] This is particularly relevant in environments with neutron flux, such as in or near nuclear reactors.

Q3: Why is Samarium-149 considered a "poison" in some contexts?

A3: In nuclear reactor technology, a "poison" is a substance that readily absorbs neutrons, thereby reducing the reactivity of the reactor. Samarium-149 has a very large neutron capture cross-section, making it a significant neutron absorber.[1][3] After a reactor shutdown, the concentration of Sm-149 can increase due to the decay of its precursor, Promethium-149, leading to a temporary decrease in reactivity.[4][5]

Q4: What are the safety precautions for handling Samarium compounds?

A4: Samarium metal and its compounds should be handled with care. The metal powder can be flammable.[6] It is recommended to handle samarium compounds under an inert atmosphere, such as argon, to prevent oxidation.[7][8] Always use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10] Ensure adequate ventilation to avoid inhalation of any dust or aerosols.[7]

Troubleshooting Guide

This guide addresses potential issues you might encounter during experiments involving Samarium-149.

Issue	Possible Cause	Troubleshooting Steps
Unexpected changes in neutron flux or reactivity	Accumulation of Samarium-149 from the decay of Promethium-149.	1. Quantify the amount of Promethium-149 in your initial materials. 2. Model the decay of Pm-149 and the build-up of Sm-149 over the course of your experiment. 3. Consider the neutron absorption properties of Sm-149 in your experimental calculations.
Sample contamination with radioactive isotopes	Inadequate handling procedures or cross-contamination from other experiments.	1. Perform a wipe test of your work area to identify the contaminating isotope.[10] 2. Review and reinforce proper handling procedures for radioactive materials. 3. Isolate the contaminated equipment and decontaminate it according to your institution's radiation safety protocols.[11]
Inconsistent experimental results	Presence of unaccounted-for neutron-absorbing materials like Samarium-149.	1. Analyze your starting materials for trace contaminants, including precursors to Sm-149. 2. If Sm-149 is suspected, consider techniques like mass spectrometry to confirm its presence.

Data Presentation

Table 1: Decay Chain Properties Leading to Samarium-149

Isotope	Half-Life	Decay Mode	Parent Isotope
Neodymium-149 (Nd-149)	1.73 hours	Beta (β⁻)	-
Promethium-149 (Pm-149)	53.1 hours	Beta (β⁻)	Neodymium-149
Samarium-149 (Sm-149)	Stable	-	Promethium-149

Experimental Protocols

Protocol 1: General Safe Handling of Samarium Compounds

• Preparation:

  • Designate a specific work area for handling Samarium compounds.

  • Ensure a calibrated radiation survey meter is available if working with radioactive isotopes of Samarium (e.g., Sm-151, Sm-153).

  • Assemble all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.[9]

• Handling:

  • Handle solid Samarium compounds in a well-ventilated fume hood to avoid inhalation of dust.[7]

  • For air-sensitive Samarium compounds, use a glove box with an inert atmosphere (e.g., argon).[7][8]

  • Use spark-proof tools when handling flammable Samarium powders.[6]

• Storage:

  • Store Samarium compounds in tightly sealed, clearly labeled containers.

  • Store under an inert gas or mineral oil to prevent oxidation.[8]

  • Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]

• Waste Disposal:

  • Dispose of Samarium waste according to your institution's chemical and/or radiation safety guidelines.

  • Do not mix with other waste streams unless explicitly permitted.

Protocol 2: Wipe Test for Radioactive Contamination

• Preparation:

  • Define the areas to be tested (e.g., benchtops, equipment, door handles).

  • Label a vial for each sample location.

  • Wear appropriate PPE.

• Sampling:

  • Take a small piece of filter paper or a cotton swab and moisten it with a suitable solvent (e.g., ethanol or deionized water).

  • Wipe an area of approximately 100 cm² at the first location.

  • Place the wipe in the corresponding labeled vial.

• Analysis:

  • Analyze the samples using a liquid scintillation counter or a gamma counter, depending on the suspected isotope.

  • Record the results in counts per minute (CPM) or disintegrations per minute (DPM).

• Action:

  • If contamination is detected above the action level set by your radiation safety officer, decontaminate the area and re-test.

Visualizations

References

• 1. nuclear-power.com [nuclear-power.com]
• 2. nuclear-power.com [nuclear-power.com]
• 3. canteach.candu.org [canteach.candu.org]
• 4. Samarium-149 Response to Reactor Shutdown [almerja.com]
• 5. Samarium-149  Response  to  Reactor  Shutdown [nuclearpowertraining.tpub.com]
• 6. fishersci.com [fishersci.com]
• 7. Samarium - ESPI Metals [espimetals.com]
• 8. ameslab.gov [ameslab.gov]
• 9. buyisotope.com [buyisotope.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Instructions for working with radioactivity [inano.medarbejdere.au.dk]

Reference Data & Comparative Studies

A Comparative Analysis of Samarium-149 and Other Key Neutron Poisons in Nuclear Reactors

For researchers, scientists, and professionals in drug development, understanding the nuanced roles of neutron poisons is critical for the safe and efficient operation of nuclear reactors. This guide provides an objective comparison of Samarium-149 (Sm-149) with other significant neutron poisons, supported by experimental data and detailed methodologies.

Neutron poisons are substances with a high propensity to absorb neutrons, thereby influencing the reactivity of a nuclear reactor core. They are broadly categorized as fission products that accumulate during reactor operation or as materials intentionally introduced to control reactivity. This guide focuses on a comparative analysis of Sm-149, a prominent fission product poison, against other critical poisons: Xenon-135 (Xe-135), another major fission product poison, and two commonly used controllable absorbers, Gadolinium-157 (Gd-157) and Boron-10 (B-10).

Quantitative Comparison of Neutron Poison Properties

The effectiveness and impact of a neutron poison are primarily determined by its neutron absorption cross-section, its concentration in the reactor core, and its temporal behavior. The following table summarizes key quantitative data for Sm-149 and its counterparts.

Property	Samarium-149 (Sm-149)	Xenon-135 (Xe-135)	Gadolinium-157 (Gd-157)	Boron-10 (B-10)
Thermal Neutron Absorption Cross-Section (barns)	~41,000[1][2]	~2,600,000[1][3]	~254,000[4]	~3,840[5]
Primary Source	Fission product (indirectly from Nd-149 decay)[6]	Fission product (primarily from I-135 decay)[1][2]	Intentionally added as a burnable poison	Intentionally added as a controllable absorber (e.g., in control rods, boric acid)[4]
Decay Characteristic	Stable	Radioactive (Half-life: ~9.1 hours)[4]	Stable	Stable
Fission Yield (from U-235 thermal fission)	~1.13% (cumulative yield of mass 149 chain)	~6.3% (cumulative yield of mass 135 chain)[2]	Not a fission product	Not a fission product
Reactivity Effect	Negative; builds up to an equilibrium level and remains constant during operation. Increases after shutdown due to precursor decay.	Strong negative; exhibits significant transient behavior (xenon peak) after power changes or shutdown.	Negative; used to control initial excess reactivity and is "burned out" over the fuel cycle.	Negative; provides a readily adjustable means of reactivity control.

Experimental Protocols for Determining Neutron Absorption Cross-Sections

The accurate measurement of neutron absorption cross-sections is fundamental to reactor physics and safety. Various experimental techniques are employed, with the choice depending on the specific nuclide and the energy range of interest.

Time-of-Flight (TOF) Method

This is a widely used technique for measuring energy-dependent cross-sections.

• Principle: A pulsed neutron beam is directed towards a sample of the material under investigation. The time it takes for neutrons of different energies to travel a known distance (the flight path) to a detector is measured. By precisely measuring the time of flight, the neutron's energy can be determined. The attenuation of the neutron beam by the sample at different energies provides a measure of the total neutron cross-section. To determine the absorption cross-section, a separate measurement of the scattered neutrons is often required.

• Experimental Setup for Gadolinium-157: In a typical experiment to measure the capture cross-section of Gd-157, a sample of enriched Gd-157 is placed in a neutron beamline.[6][7] An array of gamma-ray detectors, such as C6D6 liquid scintillators, surrounds the sample to detect the prompt gamma rays emitted upon neutron capture.[6][8] The time-of-flight of the neutrons is recorded in coincidence with the detection of these gamma rays.

• Data Analysis: The raw data, consisting of time-of-flight spectra, are corrected for background radiation and detector efficiency. The capture yield is then determined as a function of neutron energy. This yield is proportional to the neutron capture cross-section. The data is often normalized using a standard with a well-known cross-section, such as gold (197Au).

Activation Analysis

This method is suitable for nuclides that become radioactive after neutron capture.

• Principle: A sample of the material is irradiated in a known neutron flux for a specific duration. The neutron capture reaction produces a radioactive isotope. After irradiation, the sample is removed, and the activity of the produced radionuclide is measured using a radiation detector (e.g., a high-purity germanium detector). The activity is proportional to the neutron capture cross-section.

• Experimental Protocol for Samarium-149 (as part of a broader study): To determine the thermal neutron capture cross-sections of samarium isotopes, a sample of natural or enriched samarium is irradiated in the thermal column of a nuclear reactor where the neutron spectrum is well-characterized.[9] The induced gamma-ray activity from the resulting radioactive isotopes is then measured.[9] To isolate the thermal cross-section from contributions from higher-energy neutrons, a cadmium shield can be used in a separate irradiation, as cadmium is a strong absorber of thermal neutrons.

• Data Analysis: The measured activity is corrected for decay during and after irradiation, detector efficiency, and the neutron flux. The capture cross-section is then calculated relative to a standard with a precisely known thermal neutron capture cross-section, such as cobalt-59 or gold-197.

Transmission Measurements

This method is used to determine the total neutron cross-section.

• Principle: A well-collimated neutron beam is passed through a sample of the material. The number of neutrons transmitted through the sample is measured by a detector. The ratio of the transmitted to the incident neutron intensity gives the transmission, from which the total cross-section can be calculated.

• Experimental Setup for Boron-10: For a precise determination of the B-10 absorption cross-section, a time-of-flight spectrometer is used.[5] Samples of natural boron and boron enriched in B-10 are prepared, often as boric acid dissolved in heavy water to minimize hydrogen scattering.[5] The transmission of neutrons through the samples is measured over a range of thermal energies.

• Data Analysis: The total cross-section is calculated from the measured transmission and the known sample thickness and isotopic composition.[5] Since the scattering cross-section of B-10 is small and well-known in the thermal region, the absorption cross-section can be accurately determined by subtracting the scattering contribution from the total cross-section.

Signaling Pathways and Logical Relationships

The production and removal of neutron poisons within a reactor are governed by nuclear reactions and decay processes. These can be visualized as pathways that influence the overall neutron economy of the reactor.

Caption: Formation and burnout pathway of Samarium-149 in a nuclear reactor.

Caption: Comparative characteristics of key neutron poisons.

Concluding Remarks

The selection and management of neutron poisons are critical aspects of nuclear reactor design and operation. Samarium-149, with its high thermal neutron absorption cross-section and its nature as a stable fission product, presents a persistent negative reactivity that must be accounted for, particularly after reactor shutdown. In contrast, Xenon-135's radioactive decay leads to significant transient effects that require careful management during power level changes.

Gadolinium-157 and Boron-10, as intentionally added poisons, offer means to control excess reactivity. Gd-157 is primarily used as a "burnable" poison to manage initial core reactivity, while B-10 provides a versatile and immediate method of control through its use in control rods and as a soluble absorber in the coolant.

A thorough understanding of the properties and behaviors of these and other neutron poisons, grounded in precise experimental data, is essential for ensuring the safety, stability, and efficiency of nuclear reactors. The continued refinement of experimental techniques and nuclear data libraries remains a vital area of research in the nuclear science and engineering community.

References

• 1. canteach.candu.org [canteach.candu.org]
• 2. canteach.candu.org [canteach.candu.org]
• 3. graphsearch.epfl.ch [graphsearch.epfl.ch]
• 4. Neutron poison - Wikipedia [en.wikipedia.org]
• 5. aei.pitt.edu [aei.pitt.edu]
• 6. upcommons.upc.edu [upcommons.upc.edu]
• 7. osti.gov [osti.gov]
• 8. agenda.infn.it [agenda.infn.it]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Samarium-149 and Gadolinium-157 as Burnable Poisons in Nuclear Reactors

For Researchers, Scientists, and Nuclear Engineering Professionals

In the precise world of nuclear reactor physics, the control of core reactivity is paramount for safe and efficient operation. Burnable poisons are essential tools in this endeavor, deliberately introduced into the fuel or core structure to absorb excess neutrons at the beginning of a fuel cycle and gradually "burn out" over time, helping to flatten the reactivity curve and extend the operational life of the reactor core. Among the various materials utilized for this purpose, Samarium-149 (Sm-149) and Gadolinium-157 (Gd-157) are two of the most prominent isotopes, each possessing a remarkably high thermal neutron absorption cross-section.

This guide provides an objective comparison of the performance of Sm-149 and Gd-157 as burnable poisons, supported by key nuclear data. It is intended to assist researchers and professionals in the nuclear field in understanding the nuanced differences between these two critical materials and in making informed decisions for reactor design and fuel cycle management.

Neutronic Properties: A Head-to-Head Comparison

The effectiveness of a burnable poison is primarily dictated by its ability to absorb neutrons. The thermal neutron absorption cross-section, measured in barns (1 barn = 10⁻²⁴ cm²), is the key parameter for this characteristic.

Property	Samarium-149 (¹⁴⁹Sm)	Gadolinium-157 (¹⁵⁷Gd)	Reference
Thermal Neutron Absorption Cross-Section (σₐ)	~40,140 barns	~254,000 barns	[1]
Natural Abundance of Isotope	~13.82% (in natural Samarium)	~15.65% (in natural Gadolinium)	[1]

As the table clearly indicates, Gd-157 possesses a significantly larger thermal neutron absorption cross-section than Sm-149, making it a more potent neutron absorber on a per-atom basis.

Performance as Burnable Poisons: Burnout and Reactivity Control

The ideal burnable poison should effectively suppress excess reactivity at the beginning of the fuel cycle and burn out at a rate that matches the depletion of the nuclear fuel, resulting in a minimal reactivity penalty at the end of the cycle.

Samarium-149 (Sm-149):

Sm-149 is not a direct fission product but is primarily formed from the decay of Promethium-149 (¹⁴⁹Pm), which itself is a decay product of Neodymium-149 (¹⁴⁹Nd), a fission product. This production pathway introduces a slight delay in its buildup in the core.

• Burnout Characteristics: Sm-149 has a high absorption cross-section, leading to a relatively rapid burnout rate. This can be advantageous for short fuel cycles but may result in incomplete reactivity suppression for longer cycles.

• Reactivity Control: Due to its burnout behavior, the reactivity hold-down effect of Sm-149 is most pronounced in the early stages of the fuel cycle. The subsequent isotope, Samarium-150 (¹⁵⁰Sm), has a much smaller absorption cross-section, leading to a low residual reactivity penalty.

Gadolinium-157 (Gd-157):

Gadolinium is often used in the form of gadolinia (Gd₂O₃) mixed with uranium dioxide (UO₂) fuel. Natural gadolinium contains two isotopes with very high neutron absorption cross-sections: Gd-155 and Gd-157.[2]

• Burnout Characteristics: With its exceptionally high cross-section, Gd-157 burns out very quickly. This rapid depletion can lead to a significant change in reactivity over a short period, a phenomenon known as "reactivity swing." To mitigate this, gadolinium is often used in a "lumped" configuration, where self-shielding effects slow down the burnout rate.

• Reactivity Control: The burnout of Gd-157 is followed by the production of other gadolinium isotopes with lower, but still significant, absorption cross-sections (e.g., Gd-158). This "chain" of absorbing isotopes can result in a higher residual reactivity penalty at the end of the fuel cycle compared to Sm-149.[2]

Performance Metric	Samarium-149	Gadolinium-157
Initial Reactivity Suppression	High	Very High
Burnout Rate	Rapid	Very Rapid
Reactivity Swing	Moderate	Potentially High (can be managed by lumping)
Residual Reactivity Penalty	Low	Moderate to High

Experimental Protocols

The evaluation of burnable poison performance relies on a combination of computational modeling and experimental validation.

Computational Modeling:

• Lattice Physics Codes: Codes such as CASMO, DRAGON, and HELIOS are used to perform 2D transport calculations for a fuel assembly containing burnable poisons. These codes calculate the neutron flux distribution and reaction rates within the assembly as a function of burnup.

• Monte Carlo Codes: Codes like MCNP and Serpent provide high-fidelity 3D models of the reactor core and can be used for detailed burnup calculations. These codes simulate the transport of individual neutrons and their interactions with the fuel and burnable poison materials.

• Depletion Codes: Codes like ORIGEN are used to calculate the isotopic composition of the fuel and burnable poison as a function of irradiation time, based on the reaction rates calculated by the transport codes.

Experimental Validation:

• Reactivity Worth Measurements: The reactivity worth of a burnable poison is a measure of its effect on the core's reactivity. This can be measured in a research or critical facility by observing the change in the reactor's critical state (e.g., control rod position or soluble boron concentration) when a fuel assembly with the burnable poison is introduced.

• Post-Irradiation Examination (PIE): This involves the destructive and non-destructive analysis of irradiated fuel rods containing the burnable poison.

  • Non-destructive techniques: Gamma scanning can be used to measure the distribution of fission products along the fuel rod, providing information about the burnup distribution.

  • Destructive techniques: Mass spectrometry is used to precisely measure the isotopic composition of the fuel and burnable poison at different burnup levels. This data is crucial for validating the accuracy of the burnup calculation codes.

Visualizing the Burnout Chains

The following diagrams, generated using the DOT language, illustrate the key transformation pathways for Samarium-149 and Gadolinium-157 in a neutron flux.

References

• 1. janleenkloosterman.nl [janleenkloosterman.nl]
• 2. Nuclear Energy Agency (NEA) - 64-Gd-157(n,g),(n,tot) [oecd-nea.org]

A Comparative Analysis of Samarium-149 and Boron-10 for Neutron Shielding Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Two Leading Neutron Absorbers

In the realm of neutron shielding, the selection of an appropriate absorbing material is paramount for the safety and efficacy of applications ranging from nuclear reactor control to radiation therapy. Among the various candidates, Samarium-149 (Sm-149) and Boron-10 (B-10) are two of the most prominent isotopes utilized for their remarkably high neutron absorption cross-sections. This guide provides a comprehensive comparative analysis of their performance, supported by experimental data, to aid researchers and professionals in making informed decisions for their specific needs.

Core Nuclear Properties: A Head-to-Head Comparison

The primary determinant of a material's neutron shielding capability is its neutron absorption cross-section, measured in barns (1 barn = 10⁻²⁴ cm²). Both Sm-149 and B-10 excel in this regard, particularly for thermal neutrons.

Property	Samarium-149 (¹⁴⁹Sm)	Boron-10 (¹⁰B)
Thermal Neutron Absorption Cross-section (0.0253 eV)	~41,000 - 42,000 barns[1][2]	~3,840 barns[3][4]
Neutron Capture Reaction	¹⁴⁹Sm (n, γ) ¹⁵⁰Sm	¹⁰B (n, α) ⁷Li
Primary Emission	Prompt Gamma Rays	Alpha particle (α) and Lithium-7 nucleus (⁷Li)
Secondary Gamma Emission	Complex spectrum of gamma rays	0.478 MeV gamma ray (in ~94% of reactions)
Natural Abundance of Isotope	~13.8% in natural Samarium	~19.9% in natural Boron[5]

Performance Across the Neutron Energy Spectrum

While both isotopes are excellent thermal neutron absorbers, their effectiveness varies across different neutron energy ranges.

• Thermal Neutrons (<0.5 eV): Sm-149 exhibits a significantly larger absorption cross-section than B-10, making it a superior choice for applications dominated by thermal neutron fields.

• Epithermal Neutrons (0.5 eV to 10 keV): Both isotopes show a decrease in their absorption cross-section with increasing neutron energy. However, the presence of resonance absorption peaks in Sm-149 can make it effective at specific intermediate energies.

• Fast Neutrons (>10 keV): The neutron absorption cross-sections for both Sm-149 and B-10 are considerably lower at higher energies. For shielding against fast neutrons, moderating materials (e.g., hydrogen-rich compounds) are typically used in conjunction with these absorbers to slow the neutrons down to thermal energies where they can be more effectively captured.

Experimental Protocols for Performance Evaluation

The evaluation of neutron shielding materials involves a combination of transmission and capture measurements. A generalized experimental workflow for a comparative analysis is outlined below.

A generalized workflow for measuring neutron shielding effectiveness.

Key Experimental Methodologies:

• Neutron Transmission Measurement: This fundamental technique measures the attenuation of a neutron beam as it passes through the material under investigation. The setup typically involves a well-collimated neutron source, the sample material, and a neutron detector. By comparing the neutron counts with and without the sample, the transmission and, consequently, the macroscopic cross-section can be determined.

• Time-of-Flight (TOF) Technique: To assess the energy-dependent shielding performance, the TOF method is employed. A pulsed neutron source is used, and the time it takes for neutrons to travel from the source to the detector determines their energy. This allows for the measurement of the absorption cross-section across a wide range of neutron energies.

• Neutron Capture Measurement: This method focuses on detecting the secondary radiation emitted upon neutron absorption. For Sm-149, this involves detecting the emitted gamma rays using a gamma spectrometer. For B-10, the detection of the resulting alpha particles and lithium nuclei can be performed using specialized detectors.

Secondary Gamma Ray Emission: A Critical Consideration

The interaction of neutrons with shielding materials often results in the production of secondary gamma rays, which themselves can pose a radiation hazard. The nature of these emissions differs significantly between Sm-149 and B-10.

Boron-10: The neutron capture reaction in B-10, ¹⁰B(n,α)⁷Li, is highly advantageous in terms of secondary radiation. In approximately 94% of cases, the resulting ⁷Li nucleus is left in an excited state and promptly de-excites by emitting a relatively low-energy gamma ray at 0.478 MeV. The primary reaction products, an alpha particle and a lithium nucleus, are charged particles with very short ranges in most materials and thus do not contribute to the external radiation field.

Samarium-149: The neutron capture by Sm-149 results in the formation of ¹⁵⁰Sm in an excited state, which then de-excites by emitting a cascade of prompt gamma rays. The gamma-ray spectrum from Sm-149 is complex, with multiple gamma rays of varying energies and intensities. While detailed spectral data is available from specialized nuclear databases, it is important to note that the total energy released as gamma radiation per neutron capture is significantly higher for Sm-149 compared to B-10. This necessitates additional gamma shielding in applications where Sm-149 is used.

References

• 1. [2204.04345] Neutron capture measurement and resonance parameter analysis of natSm [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. GAMMA RAYS FROM THERMAL-NEUTRON CAPTURE (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Advancement of Neutron-Shielding Materials for the Transportation and Storage of Spent Nuclear Fuel - PMC [pmc.ncbi.nlm.nih.gov]

The Silent Heat: A Comparative Guide to the Decay Heat of Samarium-149's Precursor, Promethium-149

A critical clarification for researchers and scientists: Samarium-149 (Sm-149) is a stable isotope and, as such, does not undergo radioactive decay or produce decay heat. Its significance in nuclear applications lies in its large neutron absorption cross-section, which makes it a potent neutron poison affecting reactor core reactivity. The thermal considerations often associated with Sm-149 are, in fact, due to the decay heat generated by its radioactive precursors, primarily Promethium-149 (Pm-149). This guide provides a comprehensive comparison of experimental data and computational models for the decay heat of Pm-149, the immediate parent isotope of Sm-149.

Understanding the Sm-149 Production Pathway and Associated Decay Heat

Sm-149 is predominantly formed through the beta decay of Pm-149, which itself is a fission product. The decay chain is as follows:

Figure 1: The primary decay chain leading to the formation of stable Sm-149.

The decay heat relevant to the formation of Sm-149 originates from the beta and gamma emissions of Neodymium-149 (Nd-149) and, more significantly due to its longer half-life, Pm-149. This guide will focus on the experimental validation of decay heat calculations for Pm-149.

Experimental Validation of Fission Product Decay Heat

Direct experimental measurement of the decay heat from a single isotope like Pm-149 is challenging. Instead, integral experiments are performed to measure the total decay heat from the fission of heavy elements like Uranium-235 (U-235) or Plutonium-239 (Pu-239). These measurements provide benchmark data against which computational models, which calculate the decay heat contribution of individual fission products, are validated.

Experimental Protocols

Two primary methods are employed for the experimental determination of aggregate fission product decay heat:

• Calorimetry: This method directly measures the heat produced by a sample of irradiated fuel. The fuel sample is placed in a calorimeter, and the temperature rise of a surrounding medium is measured to determine the rate of heat release.

• Radiation Spectrometry: This technique involves measuring the energy spectra of beta and gamma rays emitted from an irradiated sample. The total decay heat is then determined by summing the energies of all detected particles.

Figure 2: Generalized experimental workflow for measuring aggregate fission product decay heat.

Computational Approaches to Decay Heat Calculation

Computational models are essential for determining the decay heat contribution of individual isotopes. These models use nuclear data libraries that contain information on fission yields, decay schemes, half-lives, and the energies of emitted radiation for hundreds of fission products.

Calculation Methodology

The standard approach for calculating decay heat is the summation method. This involves:

• Fission Product Inventory Calculation: Determining the concentration of each fission product at various times after fission. This is typically done by solving the Bateman equations, which describe the production and decay of isotopes in a decay chain.

• Decay Heat Summation: For each radioactive nuclide in the inventory, its decay heat contribution is calculated by multiplying its activity by the average decay energy per disintegration. The total decay heat is the sum of the contributions from all individual nuclides.

Comparison of Pm-149 Decay Heat Data

While direct experimental data for the decay heat of isolated Pm-149 is not available, we can compare the theoretical decay heat calculated from its known decay scheme with the values used in modern nuclear data libraries and computational codes.

Promethium-149 decays via beta emission to stable Samarium-149 with a half-life of 53.08 hours.[1] The decay involves multiple beta branches with different energies and subsequent gamma emissions. The total decay energy (Q-value) for the beta decay of Pm-149 is approximately 1.0715 MeV.[1]

The following table summarizes the key decay data for Pm-149 and compares the calculated decay heat with values from a representative nuclear data library.

Parameter	Value	Reference
Half-life (t½)	53.08 hours	[1]
Decay Mode	Beta (β⁻)	[1]
Q-value (β⁻ decay)	1.0715 MeV	[1]
Primary Beta Energy (Max)	1.072 MeV (97.1% intensity)	[2]
Secondary Beta Energy (Max)	0.786 MeV (2.9% intensity)	[2]
Associated Gamma Energy	285.7 keV	[2]

Table 1: Decay Characteristics of Promethium-149

The decay heat of Pm-149 can be calculated using the following formula:

Decay Heat (MeV/s) = Activity × Average Decay Energy per Disintegration

The activity is determined by the amount of Pm-149 present. The average decay energy includes the energy of the beta particles and any associated gamma radiation.

Computational codes like ORIGEN, FISPACT, and CINDER use comprehensive nuclear data libraries (e.g., ENDF/B, JEFF, JENDL) to perform these summation calculations for hundreds of fission products, including Pm-149. The validation of these codes relies on comparing their calculated total decay heat with the integral experimental data.

Figure 3: Logical relationship between experimental validation and computational modeling of fission product decay heat.

Conclusion

References

• 1. Promethium-149 - isotopic data and properties [chemlin.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Samarium-149: A Tale of Two Reactors - A Comparative Analysis of its Effects in Thermal versus Fast Neutron Spectra

For researchers, scientists, and nuclear engineers, understanding the behavior of fission products is paramount for reactor design, safety, and fuel cycle management. Among the myriad of fission products, Samarium-149 (Sm-149) stands out as a potent neutron poison, significantly impacting the neutron economy of thermal reactors. However, its influence in fast reactors is a different story. This guide provides a comprehensive comparison of the effects of Sm-149 in both thermal and fast reactor environments, supported by quantitative data and detailed experimental methodologies.

Quantitative Comparison of Sm-149 Properties

The neutronic behavior of Sm-149 is fundamentally dictated by its neutron capture cross-section, which is highly dependent on the energy of the incident neutrons. This energy dependence is the primary reason for the stark contrast in its effects between thermal and fast reactors.

Property	Thermal Reactor	Fast Reactor
Neutron Energy Spectrum	Thermal (approx. 0.025 eV)	Fast ( > 0.1 MeV)
Sm-149 (n,γ) Cross-Section	~41,000 barns	Orders of magnitude lower (e.g., ~0.2 barns at 1 MeV)
Primary Production Pathway	148Nd(n,γ) → 149Nd(β⁻) → 149Pm(β⁻) → 149Sm	Same
Primary Removal Mechanism	Neutron Capture (Burnout)	Neutron Capture (Burnout)
Impact on Reactivity	Significant negative reactivity (poisoning)	Negligible to minor effect on reactivity
Behavior at Shutdown	"Samarium peak" - initial increase in concentration due to Pm-149 decay without burnout	Minimal change in concentration

The Profound Impact in Thermal Reactors

In the thermal neutron spectrum characteristic of most current nuclear power plants, Sm-149 exhibits an exceptionally large absorption cross-section for neutrons, approximately 41,000 barns. This high probability of neutron capture makes it a significant "neutron poison," as it removes neutrons that would otherwise be available to sustain the fission chain reaction.

The production of Sm-149 in a thermal reactor is a well-understood decay chain originating from the fission of uranium or plutonium. Neodymium-149 (Nd-149) is produced as a fission product, which then beta-decays with a half-life of 1.73 hours to Promethium-149 (Pm-149). Pm-149, in turn, beta-decays with a half-life of 53.1 hours to the stable Sm-149 isotope.

During reactor operation, the concentration of Sm-149 reaches an equilibrium state where its production rate is balanced by its removal rate, primarily through neutron capture (burnout). However, upon reactor shutdown, the neutron flux ceases, and the burnout of Sm-149 stops. The accumulated precursor, Pm-149, continues to decay, leading to a transient increase in the Sm-149 concentration, known as the "samarium peak." This post-shutdown increase in neutron absorption can pose challenges for restarting the reactor, a phenomenon referred to as "samarium poisoning."

Sm-149 production and removal in a thermal reactor.

A Benign Presence in Fast Reactors

The story of Sm-149 in a fast reactor is markedly different. Fast reactors operate with neutrons that have much higher energies (typically above 0.1 MeV). At these energies, the neutron capture cross-section of Sm-149 is dramatically reduced, by several orders of magnitude, to values on the order of barns or even millibarns. For instance, at 1 MeV, the capture cross-section is approximately 0.2 barns.

This drastic reduction in the probability of neutron capture means that Sm-149 has a negligible to minor impact on the neutron economy and overall reactivity of a fast reactor. While the production pathway from fission remains the same, the significantly lower removal rate via neutron capture is of little consequence due to its already minimal interaction with the fast neutron flux.

Consequently, the phenomenon of samarium poisoning and the post-shutdown "samarium peak" are not significant operational concerns for fast reactors. The minimal impact of Sm-149 and other fission product poisons is one of the inherent safety and operational advantages of fast reactor designs.

Sm-149 production and removal in a fast reactor.

Experimental Protocols for Cross-Section Measurement

The accurate determination of neutron capture cross-sections is crucial for reactor physics calculations. Two primary experimental techniques used for measuring the (n,γ) cross-section of Sm-149 are the time-of-flight method and the activation method.

Time-of-Flight (TOF) Technique

The time-of-flight technique is a powerful method for measuring energy-dependent cross-sections.

• Experimental Workflow:

  • Pulsed Neutron Source: A pulsed beam of neutrons is generated, typically from a particle accelerator.

  • Neutron Flight Path: The neutrons travel down a long, evacuated flight path.

  • Target Interaction: The neutrons impinge on a sample of enriched Sm-149.

  • Gamma-Ray Detection: When a neutron is captured by an Sm-149 nucleus, prompt gamma-rays are emitted. These gamma-rays are detected by a scintillator or semiconductor detector array surrounding the sample.

  • Time Measurement: The time difference between the neutron pulse generation and the detection of the gamma-ray signal is precisely measured.

  • Energy Determination: Since the flight path distance is known, the neutron's energy can be determined from its time of flight (E = ½mv²).

  • Cross-Section Calculation: The number of capture events at each neutron energy, combined with the known neutron flux and sample properties, allows for the calculation of the energy-dependent capture cross-section.

Workflow for TOF cross-section measurement.

Activation Analysis

Activation analysis is another common method, particularly useful for measuring cross-sections averaged over a specific neutron spectrum.

• Experimental Workflow:

  • Sample Irradiation: A known mass of Sm-149 is irradiated in a well-characterized neutron field (e.g., inside a nuclear reactor) for a specific duration.

  • Neutron Fluence Monitoring: The neutron flux and its energy spectrum are monitored during irradiation using standard activation foils with well-known cross-sections.

  • Post-Irradiation Analysis: After irradiation, the sample is removed. The neutron capture product of Sm-149 is Sm-150, which is a stable isotope. Therefore, direct gamma spectroscopy of the product is not possible. Instead, the change in the isotopic composition of the samarium sample can be measured using mass spectrometry.

  • Cross-Section Calculation: By measuring the amount of Sm-150 produced and knowing the neutron fluence, the spectrum-averaged capture cross-section of Sm-149 can be calculated.

Cross-Verification of Samarium-149 Production Models in Nuclear Reactors: A Comparative Guide

For Immediate Release

A comprehensive analysis of computational models used to predict the production of Samarium-149 (Sm-149) within nuclear reactors reveals varying degrees of accuracy when compared against experimental data. This guide provides a cross-verification of these models, offering researchers and nuclear scientists a comparative look at their performance and the underlying experimental methodologies.

Samarium-149 is a stable isotope of significant interest in the field of nuclear engineering due to its extremely high neutron absorption cross-section. This characteristic makes it a potent "neutron poison" in thermal reactors, where it impacts core reactivity and operational efficiency. Accurate prediction of its concentration is therefore critical for reactor safety and fuel cycle management. Unlike manufactured products, Sm-149 is primarily generated in-situ within the reactor core as a fission product.

This guide focuses on the cross-verification of the predominant production models—computational codes that simulate nuclide inventory—against post-irradiation examination (PIE) data from spent nuclear fuel.

Comparison of Production Model Performance

The production of Sm-149 in a reactor is not a direct result of fission but is the end product of a decay chain originating from Neodymium-149. Computational models, often referred to as reactor physics codes, simulate this process. The accuracy of these models is paramount for predicting the operational behavior of a reactor.

The performance of these models is typically evaluated by comparing the calculated (C) nuclide inventory with experimentally measured (E) values from spent fuel samples. The ratio of these values (C/E) is a direct measure of the model's accuracy.

Fuel Type / Reactor	Computational Model/Code	Nuclear Data Library	C/E Ratio for Sm-149	Reference
Boiling Water Reactor (BWR)	SCALE	ENDF/B-VII.1	Uncertainty of ~12% noted for gadolinia fuel due to power history uncertainty	[1]
Pressurized Water Reactor (PWR)	SCALE	ENDF/B-VII.1	Varies with burnup and initial enrichment; specific C/E values depend on the sample	[2]
RBMK	MCNP + ORIGEN	(Not specified)	Good agreement with experimental data for fission products confirmed	[3]

Note: Specific C/E values are highly dependent on the specific fuel sample, its irradiation history, and the assumptions made in the model. The uncertainty in the operational history, particularly the power levels, is a significant contributor to discrepancies between calculated and experimental values for Sm-149[1].

Key Nuclear Data for Samarium-149 Production Models

The accuracy of any computational model is fundamentally dependent on the quality of the input nuclear data. For Sm-149, the following parameters are critical:

Parameter	Description	Value
Precursor Half-life (Nd-149)	The half-life of Neodymium-149, the initial fission product in the primary decay chain leading to Sm-149.	1.73 hours[4]
Precursor Half-life (Pm-149)	The half-life of Promethium-149, the direct parent isotope of Sm-149.	53.1 hours[4]
Thermal Neutron Absorption Cross-section (σa) for Sm-149	The effective area for neutron capture by an Sm-149 nucleus at thermal energies. This is a crucial parameter for its role as a neutron poison.	~42,000 barns[4]
Fission Yield (γ)	The fraction of fissions that lead to the production of the Nd-149 precursor. The direct fission yield for Sm-149 is nearly zero.	The total yield for the mass-149 chain is approximately 1.08%[4].

Experimental Protocols

The experimental verification of Sm-149 concentration in spent nuclear fuel is a complex process known as Post-Irradiation Examination (PIE). This involves the destructive analysis of fuel samples in specialized hot cell facilities.

Key Steps in Experimental Verification:

• Sample Acquisition: A small, representative sample is remotely cut from a spent nuclear fuel rod inside a heavily shielded hot cell.

• Sample Dissolution: The fuel sample is dissolved in a strong acid to bring the nuclides into a liquid solution.

• Isotopic Separation: Chemical separation techniques, such as chromatography, are employed to isolate samarium from other fission products and actinides.

• Mass Spectrometry: The isotopic composition of the separated samarium is determined using high-precision mass spectrometry, such as Thermal Ionization Mass Spectrometry (TIMS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS). This allows for the precise measurement of the concentration of Sm-149 relative to other samarium isotopes and a known spike.

• Burnup Determination: The total energy extracted from the fuel sample (burnup) is often determined by measuring the concentration of a stable fission product with a well-known fission yield, such as Neodymium-148.

The SFCOMPO international database is a key repository for such experimental data, providing valuable benchmarks for the validation of reactor physics codes[1].

Mandatory Visualizations

Caption: Production and removal pathways for Samarium-149 in a nuclear reactor.

Caption: Workflow for the cross-verification of Sm-149 production models.

References

• 1. mdpi.com [mdpi.com]
• 2. osti.gov [osti.gov]
• 3. scispace.com [scispace.com]
• 4. nuclear-power.com [nuclear-power.com]

A Comparative Analysis of Enriched versus Natural Samarium as a Burnable Poison in Nuclear Reactors

For Immediate Release

This guide provides a detailed comparison of the performance of natural samarium and samarium enriched in the ¹⁴⁹Sm isotope when used as a burnable poison in nuclear reactors. The following analysis is intended for researchers and scientists in the fields of nuclear engineering and reactor physics, offering a comprehensive overview supported by nuclear data and established experimental methodologies.

Samarium is a potent neutron absorber and is, therefore, a candidate for use as a burnable poison to control excess reactivity in a nuclear reactor core. The primary isotope of concern is ¹⁴⁹Sm, which has an exceptionally high thermal neutron absorption cross-section. However, natural samarium is composed of several isotopes, each with different neutronic properties. This guide will explore the implications of using natural samarium versus samarium enriched in ¹⁴⁹Sm.

Performance Comparison: Enriched vs. Natural Samarium

The primary advantage of using samarium enriched in ¹⁴⁹Sm over natural samarium lies in the reduction of the residual reactivity penalty at the end of the fuel cycle.[1][2][3] Natural samarium contains isotopes that have lower neutron absorption cross-sections and can transmute into other absorbing isotopes, leading to a lingering negative reactivity that is not fully "burned out" over the life of the fuel.[1] This residual poisoning reduces fuel utilization efficiency.[2] By enriching the samarium in the highly absorbing ¹⁴⁹Sm isotope, the initial reactivity is effectively controlled, and the end-of-cycle penalty is minimized as the ¹⁴⁹Sm is consumed more completely.[1][2]

Isotopic Composition and Neutronic Properties

The following tables summarize the key quantitative data for the isotopes of samarium relevant to their use as burnable poisons.

Isotope	Natural Abundance (%)	Thermal Neutron Capture Cross-Section (barns)
¹⁴⁴Sm	3.08	~0.7
¹⁴⁷Sm	15.00	~57
¹⁴⁸Sm	11.25	~2.4
¹⁴⁹Sm	13.82	~42,080
¹⁵⁰Sm	7.37	~104
¹⁵²Sm	26.74	~206
¹⁵⁴Sm	22.74	~8.4
Natural Sm	100	~5,922

Source: Data compiled from various nuclear data sources.

Parameter	Natural Samarium	Enriched Samarium (Conceptual 95% ¹⁴⁹Sm)
Initial Reactivity Hold-down	Effective, but requires higher loading due to lower ¹⁴⁹Sm concentration.	Highly effective, allowing for lower overall samarium loading.
Burnout Rate	Slower and less complete due to the presence of multiple isotopes with varying cross-sections.	Faster and more complete burnout of the primary absorber, ¹⁴⁹Sm.
End-of-Cycle Reactivity Penalty	Significant residual negative reactivity from unburned isotopes and their daughters.[1]	Substantially reduced residual reactivity, leading to better fuel economy.[1][2]

Signaling Pathways and Logical Relationships

The formation of the key neutron poison, ¹⁴⁹Sm, is not a direct result of fission but rather the product of a decay chain. This process is a critical "pathway" in reactor physics that governs the behavior of samarium poisoning.

Caption: The decay chain leading to the formation of the potent neutron poison ¹⁴⁹Sm.

Experimental Protocols

The determination of the reactivity worth of a burnable poison like samarium is a fundamental aspect of reactor physics experiments. Below is a generalized protocol for such a measurement.

Objective: To measure the reactivity worth of natural and enriched samarium samples in a critical assembly.

Materials and Equipment:

• A low-power critical assembly (e.g., a light-water moderated research reactor).

• Standardized fuel elements.

• Samples of natural samarium oxide (Sm₂O₃) and enriched samarium oxide (¹⁴⁹Sm₂O₃) encapsulated in a suitable cladding (e.g., aluminum or zircaloy).

• Calibrated control rods for the critical assembly.

• Neutron detectors and associated electronics.

Methodology:

• Reference Core Configuration: A critical reference core is established using only fuel elements. The critical position of the calibrated control rods is precisely measured.

• Sample Insertion: The reactor is brought to a subcritical state. The samarium sample (either natural or enriched) is introduced into a specific, well-defined location within the core.

• Achieving Criticality: The reactor is brought back to a critical state by withdrawing the calibrated control rods. The new critical position of the control rods is recorded.

• Reactivity Worth Calculation: The change in the control rod position between the reference critical state and the sample-in critical state is used to determine the reactivity worth of the samarium sample. This is calculated using the known calibration curve of the control rods.

• Burnup Analysis (Long-term Experiment): For a burnup analysis, the samarium-containing fuel elements would be irradiated in a power reactor for an extended period. Periodically, the reactivity worth of the samarium would be measured (either in-situ through core physics tests or by removing a sample for analysis in a critical facility) to determine its depletion rate over time.

• Data Comparison: The measured reactivity worths and their change over an irradiation period for both natural and enriched samarium samples are compared to validate computational models and quantify the performance difference, particularly the residual reactivity penalty.

This comparative guide demonstrates the clear neutronic advantages of using enriched samarium over natural samarium as a burnable poison in nuclear reactors, primarily through the mitigation of the end-of-cycle reactivity penalty, which in turn enhances fuel cycle economy.

References

• 1. info.ornl.gov [info.ornl.gov]
• 2. Frontiers | Burnable Poison Selection and Neutronics Analysis of Plate Fuel Assemblies [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Validating Sm-149's Role in Spent Nuclear Fuel Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate analysis of spent nuclear fuel is paramount for ensuring safety, efficiency, and compliance within the nuclear industry. Among the myriad of fission products, Samarium-149 (Sm-149) stands out as a critical nuclide due to its profound impact on reactor physics. This guide provides an objective comparison of analytical methodologies for validating the concentration of Sm-149 in spent nuclear fuel, supported by experimental data and detailed protocols.

Samarium-149 is a stable isotope and a potent neutron poison, meaning it readily absorbs neutrons.[1] Its large thermal neutron absorption cross-section of approximately 41,000 barns significantly affects the reactivity of a nuclear reactor core.[2] The concentration of Sm-149 builds up during reactor operation, primarily from the beta decay of Promethium-149 (Pm-149), which itself is a decay product of the fission product Neodymium-149 (Nd-149).[1] An accurate accounting of Sm-149 is therefore essential for burnup credit calculations, which allow for more efficient and economical storage and transportation of spent nuclear fuel.[3]

This guide will delve into the primary analytical techniques for quantifying Sm-149 and compare its significance with other major neutron poisons, namely Xenon-135 (Xe-135) and Gadolinium-155 (Gd-155).

Comparative Analysis of Key Neutron Poisons

The impact of a neutron poison is primarily determined by its neutron absorption cross-section and its concentration in the reactor core. The following table provides a comparison of the key nuclear properties of Sm-149, Xe-135, and Gd-155.

Nuclide	Half-life	Thermal Neutron Absorption Cross-section (barns)	Fission Yield (%)
Sm-149	Stable	~41,000[2]	~1.4 (from U-235 fission)[2]
Xe-135	9.14 hours[4]	~2,600,000[4]	~6.6 (from U-235 fission)[2]
Gd-155	Stable	~61,000[5]	-

Note: Fission yield for Gd-155 is not applicable as it is primarily used as a burnable poison added to the fuel, not a direct fission product.

Analytical Methodologies for Nuclide Quantification

The accurate quantification of Sm-149 and other neutron poisons in the highly radioactive matrix of spent nuclear fuel presents a significant analytical challenge. Both destructive and non-destructive techniques are employed, each with its own set of advantages and limitations.

Data Presentation: Performance of Analytical Techniques

The following table summarizes the performance characteristics of the primary analytical methods used for the determination of Sm-149 and its comparators in spent nuclear fuel.

Analytical Technique	Principle	Target Nuclides	Typical Precision (RSD)	Typical Accuracy (Bias)	Detection Limit	Sample Throughput
Isotope Dilution Thermal Ionization Mass Spectrometry (ID-TIMS)	Mass-to-charge ratio separation of thermally ionized isotopes.	Sm-149, Gd-155, other stable isotopes	< 0.2%[6]	< 0.5%	pg to ng range	Low
Isotope Dilution Inductively Coupled Plasma Mass Spectrometry (ID-ICP-MS)	Mass-to-charge ratio separation of isotopes ionized in an argon plasma.	Sm-149, Gd-155, other stable isotopes	0.2 - 0.5%[7]	< 1%	ng/g to µg/g range[8]	Moderate
Gamma Spectrometry	Energy analysis of gamma rays emitted from radioactive decay.	Xe-135 (via its decay products), other gamma-emitting fission products	1 - 10%[7]	5 - 15%	Activity dependent	High
Neutron Counting	Detection of neutrons emitted from spontaneous fission or induced fission.	Total fissile content, indirect measure of neutron absorbers	2 - 5%[9]	Variable, dependent on calibration	-	High

Experimental Protocols

Detailed Methodology: Isotope Dilution Mass Spectrometry (IDMS) for Sm-149 Analysis

Isotope Dilution Mass Spectrometry is a powerful quantitative technique that provides high accuracy and precision. The following protocol outlines the key steps for the determination of Sm-149 in a spent nuclear fuel sample using ID-ICP-MS.

1. Sample Preparation and Dissolution:

• A known mass of the spent nuclear fuel sample is dissolved in a hot cell using an appropriate acid mixture (e.g., aqua regia or nitric acid with hydrofluoric acid).

• The dissolution process must be complete to ensure all Sm-149 is in solution.

2. Spiking:

• A known amount of an enriched isotopic spike of a different samarium isotope (e.g., ¹⁴⁷Sm) is added to the dissolved sample. The spike must be calibrated and of high isotopic purity.

• The sample and spike are thoroughly homogenized to ensure isotopic equilibrium.

3. Chemical Separation:

• To eliminate isobaric interferences (nuclides with the same mass as the analyte), a chemical separation of samarium from other fission products and actinides is performed.

• This is typically achieved using ion-exchange chromatography or extraction chromatography.[10]

4. Mass Spectrometric Analysis:

• The purified samarium fraction is introduced into the ICP-MS.

• The instrument is tuned for optimal sensitivity and stability.

• The isotope ratios (e.g., ¹⁴⁹Sm/¹⁴⁷Sm) in the spiked sample are measured.

5. Calculation:

• The concentration of Sm-149 in the original sample is calculated using the following equation:

  Cₓ = Cₛ * (mₛ/mₓ) * [(Rₛ - Rₘ)/(Rₘ - Rₓ)] * (Aₓ/Aₛ)

  Where:

  • Cₓ = Concentration of Sm-149 in the sample

  • Cₛ = Concentration of the spike isotope in the spike solution

  • mₛ = Mass of the spike solution added

  • mₓ = Mass of the sample

  • Rₛ = Isotope ratio of the spike

  • Rₘ = Isotope ratio of the mixed sample and spike

  • Rₓ = Isotope ratio of the unspiked sample

  • Aₓ = Atomic weight of Sm-149

  • Aₛ = Atomic weight of the spike isotope

Key Experiment: Gamma Spectrometry for Fission Product Analysis

Gamma spectrometry is a non-destructive technique widely used for the analysis of radioactive fission products in spent fuel.[11]

1. Detector and Shielding:

• A high-purity germanium (HPGe) detector is used for its excellent energy resolution.

• The detector is heavily shielded to reduce background radiation.

2. Collimation:

• The gamma rays from the spent fuel assembly are collimated to measure a specific, well-defined section of the fuel.

3. Data Acquisition:

• The detector is positioned to view the fuel assembly, and a gamma-ray spectrum is acquired for a predetermined time.

• The spectrum consists of a series of peaks corresponding to the energies of the gamma rays emitted by different radionuclides.

4. Spectrum Analysis:

• The peaks in the spectrum are identified based on their energy to determine the presence of specific fission products.

• The area of each peak is proportional to the activity of the corresponding radionuclide.

5. Quantification:

• The activity of each radionuclide is calculated by correcting the peak area for the detector efficiency, gamma-ray intensity, and measurement time.

• For nuclides like Xe-135, which has a short half-life, its presence and concentration are often inferred from the activity of its longer-lived precursor, Iodine-135, or its decay product, Cesium-135, after a certain cooling time.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. jopss.jaea.go.jp [jopss.jaea.go.jp]
• 4. epj-conferences.org [epj-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 7. researchgate.net [researchgate.net]
• 8. research-collection.ethz.ch [research-collection.ethz.ch]
• 9. osti.gov [osti.gov]
• 10. epa.gov [epa.gov]
• 11. indico.ictp.it [indico.ictp.it]

A Comparative Guide to Samarium-149 Burnable Poison Loading Schemes in Nuclear Reactors

For Researchers, Scientists, and Nuclear Engineering Professionals

This guide provides an objective comparison of different loading schemes for Samarium-149 (Sm-149) as a burnable poison in nuclear reactors. The performance of various loading methodologies is evaluated based on key neutronic parameters, supported by simulation data. This document aims to assist researchers and professionals in the selection and design of effective reactivity control strategies.

Samarium-149 (Sm-149) is a stable isotope with a high thermal neutron absorption cross-section of approximately 40,140 barns, making it a candidate for use as a burnable poison to control excess reactivity in the early stages of a nuclear reactor's fuel cycle.[1][2] The effective implementation of Sm-149 depends significantly on its loading scheme within the reactor core. This guide explores the primary methods of Sm-149 loading: homogeneous mixing with fuel, incorporation as discrete pellets, and application as a coating on fuel pellets.

Comparative Performance of Sm-149 Loading Schemes

The choice of a burnable poison loading scheme has a significant impact on reactor core performance. The following table summarizes the key performance metrics for different Sm-149 loading strategies based on computational simulations.

Performance Metric	Homogeneous Mixing (Sm2O3 in UO2)	Discrete Pellets (Sm2O3)	Coating (Sm2O3 on UO2 pellets)
Initial Reactivity Worth	Moderate	High	High
Reactivity Burnout Rate	Slow	Moderate	Fast
Power Peaking Factor	Low	Moderate to High	Low to Moderate
Residual Reactivity Penalty	High	Moderate	Low
Fuel Cycle Length	Potentially Reduced	Optimized	Potentially Extended
Manufacturing Complexity	High	Moderate	Moderate

Detailed Experimental and Simulation Protocols

The data presented in this guide is derived from neutronic simulations of pressurized water reactor (PWR) fuel assemblies. The following outlines a typical computational methodology used to evaluate the performance of different burnable poison loading schemes.

Simulation Code: The Monte Carlo N-Particle eXtended (MCNPX) transport code is a widely used tool for high-fidelity simulation of neutron transport and burnup in nuclear reactor cores.[3][4] It allows for detailed geometric representation of fuel assemblies and various burnable poison configurations.

Fuel Assembly Model: A standard 17x17 Westinghouse-type PWR fuel assembly is typically modeled. The model includes detailed specifications of the fuel rods, guide tubes, and instrumentation tubes. For comparative analysis, different versions of the fuel assembly are created to represent each Sm-149 loading scheme:

• Homogeneous Mixing: The fuel material in specified fuel rods is defined as a homogeneous mixture of UO2 and Sm2O3 at a given weight percentage.

• Discrete Pellets: Separate, distinct pellets of Sm2O3 are modeled within the fuel stack of specified fuel rods.

• Coating: A thin layer of Sm2O3 with a specified thickness is modeled on the outer surface of the UO2 fuel pellets in designated rods.

Burnup Calculation: The simulation performs a depletion analysis over a specified fuel cycle length, typically measured in effective full-power days (EFPD). The code calculates the evolution of isotopic compositions and the effective neutron multiplication factor (k-eff) at discrete time steps.

Performance Parameter Extraction:

• Reactivity Worth: The reactivity worth of the burnable poison is calculated as the difference in k-eff between a poisoned and an unpoisoned core at the beginning of the cycle.

• Power Peaking Factor: The power distribution across the fuel assembly is calculated at each burnup step, and the maximum-to-average power ratio (power peaking factor) is determined.

• Residual Reactivity Penalty: The difference in k-eff between the poisoned and an unpoisoned core at the end of the fuel cycle represents the residual reactivity penalty.

Visualization of Loading Schemes and Performance

The following diagrams illustrate the conceptual differences between the Sm-149 loading schemes and their impact on key performance parameters.

Caption: Logical relationship between Sm-149 loading schemes and their primary performance impacts.

Caption: A typical workflow for the computational analysis of burnable poison loading schemes.

Discussion and Conclusion

The selection of an appropriate Sm-149 loading scheme requires a trade-off between competing performance objectives.

• Homogeneous mixing of Sm2O3 with UO2 fuel offers excellent power distribution control, resulting in a low power peaking factor. However, this approach leads to a slower burnout of the poison, which can result in a significant residual reactivity penalty at the end of the fuel cycle, potentially shortening the effective cycle length. The manufacturing process for homogeneously mixed fuel is also more complex.

• Discrete Sm2O3 pellets provide a high initial reactivity hold-down and a more moderate burnout rate compared to homogeneous mixing. This can lead to a lower residual reactivity penalty. However, the discrete nature of the poison can create localized flux depressions, leading to higher power peaking in adjacent fuel rods.

• Coating UO2 pellets with a thin layer of Sm2O3 offers a rapid burnout of the burnable poison, which is advantageous for minimizing the end-of-cycle residual reactivity penalty and potentially extending the fuel cycle. While generally maintaining a low power peaking factor, the effectiveness of the coating is highly dependent on its thickness and uniformity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simulate the effect of integral burnable absorber on the neutronic characteristics of a PWR assembly [nucet.pensoft.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Navigating the Disposal of Samarium-149: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of all laboratory materials is a cornerstone of operational safety and regulatory compliance. This guide provides essential safety and logistical information for the proper disposal of Samarium-149 (Sm-149), a stable isotope known for its high neutron absorption cross-section. While not radioactive in the conventional sense of rapid decay, materials containing Samarium-149 may be part of low-level radioactive waste (LLRW) streams and require specific disposal protocols. Adherence to these procedures is critical for ensuring a safe laboratory environment and meeting regulatory standards.

Immediate Safety and Handling Protocols

Before beginning any procedure involving Samarium-149, it is imperative to consult the material's Safety Data Sheet (SDS) and follow all institutional and national safety guidelines.

Personal Protective Equipment (PPE):

• Standard Laboratory Attire: A lab coat or gown, safety glasses or goggles, and closed-toe shoes are mandatory.

• Gloves: Chemical-resistant gloves should be worn to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[1]

Engineering Controls:

• Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

• For procedures that may generate dust, use of a glove box is recommended.

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with soap and copious amounts of water.

• Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• Spills: In case of a spill, isolate the area. For powdered forms, avoid raising dust. Sweep up the material, place it in a sealed container, and arrange for proper disposal.

Quantitative Data for Samarium-149

The following table summarizes key quantitative data for Samarium-149. While Sm-149 is a stable isotope, it is important to be aware of its nuclear properties, especially in environments with neutron sources.

Property	Value
Symbol	149Sm
Atomic Number	62
Mass Number	149
Atomic Mass	148.917 u
Half-life (t1/2)	Stable
Decay Mode	Not applicable (Stable)
Natural Abundance	13.82%
Neutron Capture Cross-section	~41,000 barns

Data sourced from various nuclear data resources.

Step-by-Step Disposal Protocol for Samarium-149 Contaminated Waste

The disposal of waste contaminated with Samarium-149 should be managed as Low-Level Radioactive Waste (LLRW). This protocol is a general guideline; always defer to your institution's specific procedures and the regulations set forth by your national and local authorities.

Experimental Protocol: Low-Level Radioactive Waste (LLRW) Disposal

• Segregation of Waste:

  • At the point of generation, segregate waste contaminated with Samarium-149 from all other waste streams (e.g., regular trash, chemical waste, biohazardous waste).

  • Use dedicated, clearly labeled waste containers for LLRW.

• Waste Container Labeling:

  • Label the LLRW container with the universal radiation symbol (trefoil).

  • Clearly indicate the contents, including "Samarium-149" and the estimated amount.

  • Include the date of accumulation.

• Solid Waste Management:

  • Place dry solid waste (e.g., contaminated gloves, paper towels, pipette tips) into a designated LLRW solid waste container.

  • Ensure the container is lined with a durable plastic bag.

  • Do not dispose of liquids in solid waste containers.

• Liquid Waste Management:

  • Collect liquid waste containing Samarium-149 in a dedicated, shatter-resistant container.

  • The container must be compatible with the chemical nature of the liquid.

  • Keep the container securely capped when not in use.

  • Do not mix different types of liquid waste unless permitted by your institution's waste management plan.

• Storage of Waste:

  • Store LLRW containers in a designated, secure area with restricted access.

  • The storage area should be clearly marked with radiation warning signs.

  • Maintain an inventory of the stored waste.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) or Radiation Safety Officer (RSO) to arrange for the pickup and disposal of the LLRW.

  • Do not attempt to dispose of LLRW through standard waste disposal channels.

  • Disposal must be handled by a licensed professional waste disposal service.[2]

• Documentation:

  • Maintain accurate records of all Samarium-149 usage and waste generation.

  • Complete any required waste disposal forms provided by your EHS or RSO.

Logical Workflow for Samarium-149 Waste Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of waste contaminated with Samarium-149.

References

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. Radioactive Waste Disposal Guidelines | Environmental Health and Safety | University of Illinois Chicago [ehso.uic.edu]